Ammonium malate

• CAS: 20261-05-6

Core Science & Biosynthesis

Synthesis and Properties of Ammonium Malate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) malate (B86768), the ammonium salt of malic acid, is a chiral compound with relevance in diverse scientific fields, including materials science and the food industry.[1] This technical guide provides a comprehensive overview of the synthesis, physicochemical properties, and crystallographic data of ammonium malate. Detailed experimental protocols for its preparation and characterization are presented, alongside a summary of its known applications. This document aims to serve as a core resource for professionals engaged in research and development involving this compound.

Chemical Identity and Physical Properties

Ammonium malate can exist as either monoammonium malate or diammonium malate, and in R, S, or racemic (DL) configurations.[1][2][3] The diammonium salt is commonly used as a flavoring agent and acidity regulator in food products, identified by the E number E349.[1][2][3]

Table 1: Physicochemical Properties of Ammonium Malate Variants

Property	Diammonium Malate	Monoammonium Hydrogen Malate	Source
Molecular Formula	C₄H₁₂N₂O₅	C₄H₉NO₅	[1][4][5][6]
Molecular Weight	168.15 g/mol	151.12 g/mol	[4][6][7]
Appearance	White crystalline solid	-	[1]
Boiling Point	306.4 °C	-	[4][7]
Flash Point	153.4 °C	-	[4][7]
CAS Number	20261-05-6, 6283-27-8	6283-27-8, 5972-71-4	[1][4][6][8][9]

Synthesis of Ammonium Malate

The primary method for synthesizing ammonium malate is a straightforward acid-base neutralization reaction between malic acid and an ammonia (B1221849) solution.[1]

General Laboratory-Scale Synthesis Protocol

This protocol outlines the synthesis of ammonium malate crystals.

Materials:

• L-malic acid

• Ammonia solution (e.g., 25% in water)

• Deionized water

• Magnetic stirrer and stir bar

• pH meter

• Evaporating dish or crystallizing dish

Procedure:

• Dissolve a known quantity of L-malic acid in deionized water in a beaker with constant stirring.

• Slowly add the ammonia solution dropwise to the malic acid solution. The reaction is exothermic, and a slight increase in temperature to approximately 40°C may be observed when using a 1:1 molar ratio.[1]

• Continuously monitor the pH of the solution. Continue adding the ammonia solution until the desired pH is reached. For the synthesis of ammonium malate for nonlinear optical applications, a pH of 4.5 has been reported.[10]

• Once the desired pH is achieved, continue stirring the solution for several hours (e.g., 6 hours) to ensure the reaction goes to completion.[1]

• Transfer the resulting solution to an evaporating dish and allow the solvent to evaporate slowly at a controlled temperature. For instance, single crystals have been grown by slow evaporation at 35°C in a constant-temperature bath.[10]

• Collect the resulting ammonium malate crystals.

Caption: General workflow for the synthesis of ammonium malate.

Crystallographic Properties

The crystal structure of ammonium malate has been investigated using single-crystal X-ray diffraction. It has been reported to crystallize in the monoclinic crystal system with a non-centrosymmetric space group 'Cc', which is a prerequisite for second-harmonic generation (SHG) applications.[1][10]

Table 2: Crystallographic Data for Ammonium Malate

Parameter	Value	Source
Crystal System	Monoclinic	[1][10]
Space Group	Cc	[1][10]
Crystal Dimensions	Up to 38 x 35 x 27 mm³	[1][10]

The structural integrity of the grown crystals can be assessed by high-resolution X-ray diffraction (HRXRD) rocking curve measurements.[10] The crystalline nature of the synthesized material can also be confirmed by Powder X-ray Diffraction (PXRD).[1]

Spectroscopic and Thermal Properties

Applications

Ammonium malate has several applications across different fields:

• Materials Science: It is used as an organic additive to modify the properties of crystalline materials. For example, doping with ammonium malate can enhance the optical transparency and mechanical hardness of ammonium dihydrogen phosphate (B84403) (ADP) crystals, which are used in non-linear optical applications.[1]

• Food Industry: As mentioned, diammonium malate is used as a food additive (E349) acting as a flavoring agent and acidity regulator.[1][2][3]

• Biochemistry: Malate plays a crucial role in ammonia assimilation in biological systems by providing carbon skeletons for amino acid synthesis.[1]

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. Ammonium malate - Wikipedia [en.wikipedia.org]
• 3. Ammonium malate - Wikiwand [wikiwand.com]
• 4. ammonium malate | 20261-05-6 [chemnet.com]
• 5. Diammonium malate | C4H12N2O5 | CID 14228674 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. chemicalpoint.eu [chemicalpoint.eu]
• 8. Ammonium hydrogen malate | C4H9NO5 | CID 6453845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. diammonium malate | 6283-27-8 [chemicalbook.com]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]

An In-depth Technical Guide to Ammonium Malate: Chemical Structure, Properties, and Experimental Protocols

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of ammonium (B1175870) malate (B86768), covering its chemical structure, physicochemical properties, and detailed experimental protocols for its synthesis and analysis. The information is intended to support research, development, and quality control activities involving this compound.

Chemical Structure and Formula

Ammonium malate is the ammonium salt of malic acid, an organic dicarboxylic acid. It can exist in two primary forms: monoammonium malate and diammonium malate , depending on the stoichiometry of the acid-base reaction. Malic acid is a chiral molecule, existing as D- and L-enantiomers; therefore, ammonium malate can also exist in these stereoisomeric forms or as a racemic mixture.

Monoammonium Malate: This form has one ammonium ion neutralizing one of the carboxylic acid groups of malic acid.

• Chemical Formula: C₄H₉NO₅

• IUPAC Name: Azanium 3-carboxy-2-hydroxypropanoate

• Structure:

Diammonium Malate: In this form, two ammonium ions neutralize both carboxylic acid groups of malic acid.[1]

• Chemical Formula: C₄H₁₂N₂O₅

• IUPAC Name: Diazanium 2-hydroxybutanedioate[2]

• Structure:

Physicochemical Properties

A summary of the key physicochemical properties of both monoammonium and diammonium malate is presented in the table below for easy comparison. This data is essential for handling, formulation, and analytical method development.

Property	Monoammonium Malate	Diammonium Malate
Molecular Formula	C₄H₉NO₅	C₄H₁₂N₂O₅
Molar Mass	151.12 g/mol [3]	168.15 g/mol [2]
Appearance	White crystalline solid	White solid[1]
CAS Number	5972-71-4	6283-27-8[1]
Melting Point	160-161 °C	Decomposes
Solubility	Soluble in water, slightly soluble in alcohol.	Soluble in water.
Density	1.15 g/cm³	Not available
Boiling Point	Not available	412.1 °C at 760 mmHg
Flash Point	Not available	203.1 °C

Experimental Protocols

Detailed methodologies for the synthesis and quantitative analysis of ammonium malate are provided below. These protocols are designed to be reproducible in a standard laboratory setting.

Synthesis of Ammonium Malate

The synthesis of ammonium malate is achieved through a straightforward acid-base neutralization reaction between malic acid and ammonia (B1221849) in an aqueous solution.[4] The stoichiometry of the reactants determines whether the monoammonium or diammonium salt is formed.

3.1.1. Synthesis of Monoammonium Malate

• Materials:

  • L-Malic acid (or racemic D,L-Malic acid)

  • Ammonium hydroxide (B78521) solution (28-30% NH₃)

  • Deionized water

  • Ethanol (B145695) (for recrystallization)

• Equipment:

  • Beaker

  • Magnetic stirrer and stir bar

  • pH meter or pH indicator strips

  • Rotary evaporator

  • Büchner funnel and filter paper

  • Crystallizing dish

• Procedure:

  • Dissolve 134.09 g (1.0 mol) of malic acid in 250 mL of deionized water in a beaker with magnetic stirring.

  • Slowly add ammonium hydroxide solution dropwise to the malic acid solution while continuously monitoring the pH.

  • Continue adding ammonium hydroxide until the pH of the solution reaches approximately 4.5.

  • Once the desired pH is reached, stop the addition of ammonium hydroxide and continue stirring for another 30 minutes at room temperature to ensure the reaction is complete.

  • Concentrate the resulting solution using a rotary evaporator at 50-60 °C until a viscous liquid or the first signs of crystal formation are observed.

  • Allow the concentrated solution to cool slowly to room temperature, and then place it in an ice bath to promote crystallization.

  • Collect the precipitated crystals by vacuum filtration using a Büchner funnel.

  • Wash the crystals with a small amount of cold ethanol to remove any unreacted starting materials.

  • Dry the crystals in a vacuum oven at 40 °C to a constant weight.

3.1.2. Synthesis of Diammonium Malate

• Materials and Equipment: Same as for monoammonium malate.

• Procedure:

  • Follow steps 1 and 2 from the monoammonium malate synthesis.

  • Continue the dropwise addition of ammonium hydroxide solution until the pH of the solution reaches approximately 8.0-8.5.[5]

  • Follow steps 4 through 9 from the monoammonium malate synthesis to isolate and dry the diammonium malate crystals.

Quantitative Analysis of Ammonium Malate

The purity of synthesized ammonium malate can be determined by various analytical techniques. A classical acid-base titration is a reliable method for determining the purity of the salt.

3.2.1. Purity Determination by Titration

This method determines the purity of ammonium malate by titrating the ammonium ion with a standardized solution of sodium hydroxide after conversion to ammonia.

• Materials:

  • Ammonium malate sample

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution

  • Formaldehyde (B43269) solution (37%), neutralized to phenolphthalein (B1677637)

  • Phenolphthalein indicator solution

  • Deionized water

• Equipment:

  • Analytical balance

  • Volumetric flask (100 mL)

  • Pipette (25 mL)

  • Burette (50 mL)

  • Erlenmeyer flask (250 mL)

• Procedure:

  • Accurately weigh approximately 0.4 g of the ammonium malate sample and dissolve it in deionized water in a 100 mL volumetric flask. Make up to the mark with deionized water.

  • Pipette 25 mL of the sample solution into a 250 mL Erlenmeyer flask.

  • Add 2-3 drops of phenolphthalein indicator.

  • Add 10 mL of neutralized formaldehyde solution. The solution should become acidic.

  • Titrate the solution with the standardized 0.1 M NaOH solution until a permanent pink color is observed.

  • Record the volume of NaOH used.

  • Calculate the percentage purity of ammonium malate using the appropriate stoichiometric calculations.

Visualizations

The following diagrams illustrate key processes related to ammonium malate.

References

• 1. Ammonium malate - Wikipedia [en.wikipedia.org]
• 2. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ammonium hydrogen malate | C4H9NO5 | CID 6453845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 5. CN104016322A - Production method for diammonium hydrogen phosphate - Google Patents [patents.google.com]

A Comprehensive Technical Guide to the Physical and Chemical Properties of Ammonium Malate

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) malate (B86768) is an organic compound that exists as the ammonium salt of malic acid.[1] It is a chiral compound, meaning it can be found in various stereoisomeric forms, including R, S, and a racemic (DL) mixture.[1] Furthermore, ammonium malate can exist in different stoichiometric forms, primarily as the monoammonium salt (NH₄H(C₂H₃OH(CO₂)₂)) and the diammonium salt ((NH₄)₂(C₂H₃OH(CO₂)₂)).[1][2][3] This guide provides a detailed overview of the physical and chemical properties of ammonium malate, along with experimental protocols and relevant biological pathways.

Physical Properties of Ammonium Malate

The physical characteristics of ammonium malate are summarized in the table below. It is important to note that some properties may vary depending on the specific isomeric and stoichiometric form of the compound.

Property	Value	Source(s)
Molecular Formula	C₄H₁₂N₂O₅ (Diammonium) C₄H₉NO₅ (Monoammonium)	[4][5] [2][6][7]
Molecular Weight	168.15 g/mol (Diammonium) 151.12 g/mol (Monoammonium)	[4][8] [1][6][7]
Appearance	White crystalline solid	[1][2]
Density	1.498 g/cm³ (Monohydrate of monoammonium salt)	[2]
Boiling Point	412.1°C at 760 mmHg	[5]
Solubility	Soluble in water.[9][10] The diammonium form is the most soluble in aqueous solutions.[9]	[9][10]
pKa	~3.4 and ~5.1 (of malic acid)	[1]

Chemical Properties of Ammonium Malate

Aqueous Behavior

In an aqueous solution, ammonium malate dissociates into ammonium ions (NH₄⁺) and malate anions.[1] As it is a salt of a weak acid (malic acid) and a weak base (ammonia), its solution's pH is influenced by the hydrolysis of both ions.[1] The ammonium ion hydrolysis tends to make the solution slightly acidic.[1]

Thermal Decomposition

Upon heating, ammonium malate is expected to first dissociate into ammonia (B1221849) and malic acid.[1] The malic acid would then undergo its characteristic thermal decomposition to form products such as fumaric acid and maleic anhydride.[1] The specific decomposition pathway and products can be influenced by factors like the heating rate and the atmosphere.[11]

Synthesis

Ammonium malate is typically synthesized through a simple acid-base reaction between malic acid and an ammonia solution, most commonly in deionized water.[1] This reaction is exothermic.[1] The resulting salt form (monoammonium or diammonium) is dependent on the molar ratio of the reactants.[1]

Experimental Protocols

Synthesis of Ammonium Malate (Laboratory Scale)

A common method for synthesizing ammonium malate in a laboratory setting is as follows:

• Dissolution: Dissolve a known molar amount of malic acid in deionized water.

• Reaction: Slowly add the desired molar equivalent of an ammonia solution dropwise to the malic acid solution while stirring continuously. This process is often carried out over several hours to ensure a complete reaction.[1]

• pH Adjustment: Monitor and adjust the pH of the solution to the desired level.

• Crystallization: Evaporate the solvent to yield ammonium malate crystals.[1] The purity of the final product is highly dependent on the purity of the starting materials.[1]

Caption: Workflow for the laboratory synthesis of ammonium malate.

Single Crystal Growth by Slow Evaporation Solution Growth (SET)

High-quality single crystals of ammonium malate, particularly ammonium hydrogen L-malate, can be grown using the SET technique.[1]

• Preparation of Saturated Solution: Prepare a saturated solution of ammonium malate in a suitable solvent, typically deionized water, at a controlled temperature.

• Filtration: Filter the saturated solution to remove any undissolved impurities.

• Evaporation: Transfer the filtered solution to a clean beaker covered with a perforated sheet to control the rate of evaporation.

• Crystal Growth: Maintain the setup in a dust-free and vibration-free environment to allow for the slow growth of single crystals.[1]

Chromatographic Analysis

High-Performance Liquid Chromatography (HPLC) is a key technique for the separation, identification, and quantification of malate and its salts.[1] Reversed-phase HPLC is a commonly employed method.[1]

Biological Significance and Related Pathways

Ammonium malate is relevant in biological systems. Malate is a crucial intermediate in the tricarboxylic acid (TCA) cycle, and it is also involved in the malate-aspartate shuttle, which transports reducing equivalents into the mitochondria for ATP production.[1] Ammonium is a primary nitrogen source for most organisms and is assimilated through pathways like the glutamine synthetase (GS)/glutamate (B1630785) synthase (GOGAT) cycle and the glutamate dehydrogenase (GDH) pathway.[1]

Caption: The Malate-Aspartate Shuttle for transporting NADH.

Caption: Major pathways for ammonium assimilation in organisms.

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. Ammonium malate - Wikipedia [en.wikipedia.org]
• 3. wikiwand.com [wikiwand.com]
• 4. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ammonium malate | 20261-05-6 [chemnet.com]
• 6. Ammonium hydrogen malate | C4H9NO5 | CID 6453845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 7. Monoammonium malate | C4H9NO5 | CID 129657552 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. GSRS [gsrs.ncats.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. chembk.com [chembk.com]
• 11. The Thermal Decomposition of Ammonium Meta-Vanadate under Restricted Flow Conditions [scirp.org]

An In-depth Technical Guide to Ammonium Malate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of ammonium (B1175870) malate (B86768), detailing its chemical identifiers, physicochemical properties, synthesis, and key applications in research and development. The information is presented to support laboratory work and theoretical understanding of this versatile compound.

Chemical Identifiers and Physicochemical Properties

Ammonium malate can exist in different stoichiometries, primarily as monoammonium malate and diammonium malate. The identifiers and properties can vary accordingly. Diammonium (±)-malate is commonly referred to as ammonium malate.

Table 1: Chemical Identifiers for Diammonium Malate

Identifier	Value
CAS Number	20261-05-6 ((±)-malate)
6283-27-8 (diammonium malate)
EC Number	243-649-7
PubChem CID	13644148
IUPAC Name	Diazanium; 2-hydroxybutanedioate
InChI	InChI=1S/C4H6O5.2H3N/c5-2(4(8)9)1-3(6)7;;/h2,5H,1H2,(H,6,7)(H,8,9);2*1H3
InChIKey	KGECWXXIGSTYSQ-UHFFFAOYSA-N
Canonical SMILES	C(C(C(=O)[O-])O)C(=O)[O-].[NH4+].[NH4+]
Molecular Formula	C4H12N2O5
Synonyms	Malic acid, ammonium salt; Diammonium 2-hydroxybutanedioate; Ammonium (±)-malate

Table 2: Quantitative Physicochemical Data

Property	Value
Molecular Weight	168.15 g/mol
Appearance	White crystalline solid
pKa of Malic Acid	pKa1 = 3.4, pKa2 = 5.2[1][2]
pKa of Ammonium (NH4+)	~9.25
Solubility	Soluble in water

Synthesis of Ammonium Malate

A straightforward laboratory synthesis of diammonium malate involves the acid-base reaction between malic acid and ammonium hydroxide (B78521).

Experimental Protocol: Synthesis of Diammonium (±)-Malate

Materials:

• DL-Malic acid (C4H6O5)

• Ammonium hydroxide solution (NH4OH, ~25-30% NH3 in water)

• Deionized water

• Ethanol (optional, for precipitation)

• pH meter or pH indicator strips

• Magnetic stirrer and stir bar

• Beaker and graduated cylinders

• Rotary evaporator (optional)

Methodology:

• Dissolution: Weigh a desired amount of DL-malic acid and dissolve it in a minimal amount of deionized water in a beaker with stirring. For example, dissolve 13.4 g (0.1 mol) of malic acid in 50 mL of deionized water.

• Neutralization: While continuously monitoring the pH, slowly add ammonium hydroxide solution dropwise to the stirred malic acid solution. The reaction is exothermic, so addition should be controlled to prevent excessive heating.

• Continue adding ammonium hydroxide until the pH of the solution reaches approximately 7.0-7.5. At this pH, both carboxylic acid groups of malic acid will be deprotonated, forming diammonium malate. A slight excess of ammonia (B1221849) may be present, which can be removed in the next step.

• Isolation (Optional):

  • Evaporation: The resulting aqueous solution of ammonium malate can be concentrated using a rotary evaporator to remove water and any excess ammonia, yielding a concentrated solution or a solid residue.

  • Precipitation: Alternatively, the salt can be precipitated by adding a water-miscible organic solvent, such as ethanol, to the concentrated aqueous solution. The resulting precipitate can then be collected by filtration, washed with a small amount of cold ethanol, and dried under vacuum.

• Characterization: The final product can be characterized by techniques such as FT-NMR to confirm its structure.

Applications in Experimental Biology

Ammonium malate is a useful reagent in various biochemical and molecular biology applications, primarily due to the individual properties of the malate and ammonium ions.

Ammonium Malate as a Buffer System

A buffer solution containing ammonium and malate ions can be prepared to maintain a stable pH in biological assays. The buffering range of a malate buffer is effective around its pKa values of 3.4 and 5.2.[1][2][3] The presence of the ammonium ion (pKa ~9.25) provides additional buffering capacity at higher pH ranges, although it is less commonly used for this purpose in biological systems.

Use in Enzyme Assays

Both ammonium and malate ions are important in specific enzymatic reactions. For instance, some malic enzymes, which catalyze the oxidative decarboxylation of malate, are activated by monovalent cations like ammonium.

Experimental Protocol: Malate Dehydrogenase Activity Assay

This protocol describes a hypothetical assay for malate dehydrogenase (MDH) using a prepared ammonium malate buffer. MDH catalyzes the reversible conversion of malate to oxaloacetate, coupled with the reduction of NAD+ to NADH. The rate of NADH formation can be monitored spectrophotometrically at 340 nm.

Materials:

• Ammonium malate buffer (e.g., 100 mM, pH 7.5)

• NAD+ solution (e.g., 10 mM)

• Malate Dehydrogenase (MDH) enzyme solution

• Spectrophotometer capable of measuring absorbance at 340 nm

• Cuvettes

Buffer Preparation (100 mM Ammonium Malate, pH 7.5):

• Dissolve 1.34 g of malic acid in approximately 80 mL of deionized water.

• Slowly add ammonium hydroxide while monitoring the pH until it reaches 7.5.

• Adjust the final volume to 100 mL with deionized water.

Assay Procedure:

• In a cuvette, combine 800 µL of 100 mM ammonium malate buffer (pH 7.5), 100 µL of 10 mM NAD+ solution, and 50 µL of deionized water.

• Mix gently and place the cuvette in the spectrophotometer to obtain a baseline reading at 340 nm.

• Initiate the reaction by adding 50 µL of the MDH enzyme solution to the cuvette.

• Immediately start recording the absorbance at 340 nm at regular intervals (e.g., every 15 seconds) for a period of 3-5 minutes.

• The rate of increase in absorbance is proportional to the rate of NADH production and thus the MDH activity.

Caption: Workflow for a malate dehydrogenase (MDH) activity assay.

Role in Cellular Metabolism and Signaling

The constituent ions of ammonium malate, malate and ammonium, are central players in cellular metabolism.

• Malate: As a key intermediate in the Krebs cycle, malate is integral to cellular respiration and energy production. It is also a component of the malate-aspartate shuttle, which transports reducing equivalents across the mitochondrial membrane.

• Ammonium (Ammonia): Ammonia is a critical source of nitrogen for the biosynthesis of amino acids and nucleotides. However, at high concentrations, it can be toxic. Cells have evolved mechanisms to detoxify ammonia, such as the urea (B33335) cycle in the liver.

The interplay between malate and ammonia metabolism is crucial for maintaining cellular homeostasis. For example, the enzyme glutamate (B1630785) dehydrogenase catalyzes the reductive amination of α-ketoglutarate (derived from the Krebs cycle) using ammonia to produce glutamate, a key amino acid. This reaction links carbohydrate and nitrogen metabolism.

Caption: Intersection of malate and ammonium in central metabolism.

Applications in Drug Development and Formulation

Malate is used as a counterion to form salts of basic active pharmaceutical ingredients (APIs), which can improve their solubility, stability, and bioavailability.[4] While specific examples of ammonium malate as a direct excipient are less common, the principles of using malate salts are well-established in pharmaceutical sciences. Additionally, chiral forms of malic acid are employed as resolving agents in the separation of racemic mixtures of APIs.[5][6]

References

• 1. EnoViti: Malic Acid in Grapes: Part 2 Chemical Structure and pKa [enoviti-hanumangirl.blogspot.com]
• 2. foodadditives.net [foodadditives.net]
• 3. Malic_acid [bionity.com]
• 4. MALATE SALTS, AND POLYMORPHS OF (3S,5S)-7-[3-AMINO-5-METHYL-PIPERIDINYL]-1-CYCLOPROPYL-1,4-DIHYDRO-8-METHOXY-4-OXO-3-QUINOLINECARBOXYLIC ACID - Patent 2001862 [data.epo.org]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. spcmc.ac.in [spcmc.ac.in]

Solubility of Ammonium Malate in Various Solvents: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) malate (B86768), the salt of malic acid and ammonia, is a compound of interest in various scientific and industrial applications, including as a food additive and in material science.[1] A thorough understanding of its solubility in different solvent systems is crucial for its synthesis, purification, formulation, and application. This technical guide provides a comprehensive overview of the known solubility characteristics of ammonium malate, outlines detailed experimental protocols for its quantitative determination, and highlights the current gaps in publicly available data. Due to a notable scarcity of precise quantitative solubility data in the literature, this document emphasizes the established methodologies that researchers can employ to determine these values empirically.

Introduction to Ammonium Malate and its Forms

Ammonium malate can exist in two primary stoichiometric forms: monoammonium malate (also known as ammonium hydrogen malate) and diammonium malate.[1] These are the products of the neutralization of malic acid, a dicarboxylic acid, with one or two equivalents of ammonia, respectively. As ionic salts, their solubility is fundamentally governed by the polarity of the solvent, with a higher affinity for polar solvents. The specific form of the salt, along with environmental factors such as temperature and pH, will significantly influence its solubility profile.

Quantitative Solubility Data

A comprehensive search of scientific literature, chemical databases, and safety data sheets reveals a significant lack of specific quantitative solubility data for ammonium malate across a wide range of solvents and temperatures. Most sources describe its solubility in qualitative terms. The available information is summarized in the table below. It is critical for researchers to experimentally determine the solubility of ammonium malate in their specific solvent systems to ensure accuracy in their work.

Solvent	Type	Ammonium Malate Form	Reported Solubility	Temperature (°C)	Citation
Water	Polar Protic	Diammonium Malate	Soluble / Water soluble	Not Specified	[2]
Water	Polar Protic	Monoammonium Malate	Soluble in 3 parts water (~33.3 g/100 mL)	Not Specified
Ethanol	Polar Protic	Not Specified	Slightly soluble / Not soluble	Not Specified
90% Alcohol	Polar Protic	Not Specified	Mentioned in the context of extraction	Not Specified
Benzene	Nonpolar	Malic Acid (for context)	Practically insoluble	Not Specified	[3]

Note: The value for monoammonium malate in water is derived from a qualitative description and should be treated as an approximation. The insolubility of the parent malic acid in nonpolar solvents suggests that its ammonium salts will also exhibit very low solubility in such media.

Factors Influencing Solubility

The solubility of ammonium malate is not a fixed value but is influenced by several factors:

• Temperature: The solubility of most solids in liquids increases with temperature. The quantitative relationship between temperature and ammonium malate solubility requires experimental determination.

• pH: The pH of the solution will affect the equilibrium between the monoammonium and diammonium forms of the salt, as well as the protonation state of malic acid itself, thereby altering the overall solubility.

• Solvent Polarity: As an ionic compound, ammonium malate's solubility is expected to be highest in highly polar solvents like water, lower in polar organic solvents like alcohols, and very low in nonpolar solvents like hydrocarbons.

• Presence of Other Solutes: The presence of other salts or solutes can affect the solubility of ammonium malate through common ion effects or changes in the ionic strength of the solution.

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, direct experimental measurement is necessary. The following are standard, reliable methods for determining the equilibrium solubility of a compound like ammonium malate.

Isothermal Shake-Flask Method

This method, often considered the "gold standard," determines the equilibrium solubility at a constant temperature. It is suitable for a wide range of solubilities.

Methodology:

• Preparation: An excess amount of finely powdered ammonium malate is added to a known volume or mass of the selected solvent in a sealed vessel (e.g., a glass vial or flask). The use of excess solid is crucial to ensure that saturation is reached.

• Equilibration: The vessel is agitated (e.g., using a shaker or magnetic stirrer) in a constant temperature bath for a predetermined period. The time required to reach equilibrium should be established through preliminary experiments (e.g., by taking measurements at 24, 48, and 72 hours) to ensure the concentration of the dissolved solid is no longer changing.

• Phase Separation: Once equilibrium is reached, the undissolved solid is separated from the saturated solution. This is typically achieved by centrifugation followed by filtration through a fine-pore filter (e.g., 0.45 µm PTFE or PVDF) to obtain a clear, particle-free saturated solution. Care must be taken to maintain the temperature during this step.

• Quantification: The concentration of ammonium malate in the saturated solution is determined using a suitable analytical technique. Options include:

  • Gravimetric Analysis: A known volume of the saturated solution is evaporated to dryness, and the mass of the remaining solid residue is measured.

  • Chromatography: High-Performance Liquid Chromatography (HPLC) can be used to quantify the malate concentration.

  • Titration: The malate content can be determined by acid-base titration.

References

• 1. Ammonium malate - Wikipedia [en.wikipedia.org]
• 2. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 3. phexcom.com [phexcom.com]

An In-depth Technical Guide on the Chirality and Stereoisomers of Ammonium Malate

For Researchers, Scientists, and Drug Development Professionals

Abstract

Ammonium (B1175870) malate (B86768), the salt of malic acid, is a chiral molecule of significant interest in the pharmaceutical and food industries. Its stereoisomeric forms—L-ammonium malate, D-ammonium malate, and racemic DL-ammonium malate—arise from the chiral center in the malate anion. This guide provides a comprehensive technical overview of the chirality and stereoisomerism of ammonium malate, including its physicochemical properties, synthesis, and the resolution of its racemic form. Detailed experimental protocols and structured data are presented to facilitate research and development applications.

Introduction to Chirality in Ammonium Malate

Malic acid (2-hydroxybutanedioic acid) possesses a single chiral center at the C2 carbon, leading to the existence of two enantiomers: L-malic acid and D-malic acid. Consequently, ammonium malate, formed by the reaction of malic acid with ammonia (B1221849), also exists as distinct stereoisomers.[1] These are L-ammonium malate, D-ammonium malate, and the racemic mixture, DL-ammonium malate. The stereochemistry of the malate anion dictates the overall chirality of the salt.

Ammonium malate can exist in two primary stoichiometric forms: monoammonium malate (C₄H₉NO₅) and diammonium malate (C₄H₁₂N₂O₅).[1][2][3] The specific form obtained depends on the molar ratio of malic acid to ammonia used during its synthesis.

The differing spatial arrangements of the hydroxyl and carboxyl groups around the chiral center of the malate anion in L- and D-ammonium malate can lead to distinct biological activities and physicochemical properties. This makes the stereospecific synthesis and analysis of ammonium malate crucial for applications in drug development and food science.

Physicochemical Properties of Ammonium Malate Stereoisomers

Table 1: Physicochemical Properties of Malic Acid and Ammonium Malate Stereoisomers

Property	L-Malic Acid	D-Malic Acid	DL-Malic Acid (Racemic)	L-Ammonium Hydrogen Malate (inferred)
Molecular Formula	C₄H₆O₅	C₄H₆O₅	C₄H₆O₅	C₄H₉NO₅
Molar Mass	134.09 g/mol	134.09 g/mol	134.09 g/mol	151.12 g/mol [2]
Melting Point	100-103 °C	100-103 °C	130-132 °C[5]	160-161 °C[6]
Solubility in Water	558 g/L (20 °C)[4]	558 g/L (20 °C)	558 g/L (20 °C)[5]	Soluble in 3 parts water[6]
Specific Rotation	-2.3° (c=10, H₂O)	+2.3° (c=10, H₂O)	0°	-6.4° (c=6, H₂O)[6]

Note: Data for L-Ammonium Hydrogen Malate is based on available information for "ammonium hydrogen malate" and is inferred to be the L-form due to the common commercial availability of L-malic acid.

Synthesis of Ammonium Malate Stereoisomers

The synthesis of specific stereoisomers of ammonium malate is achieved by reacting the corresponding enantiomer of malic acid with ammonia.

General Experimental Protocol for the Synthesis of L-Ammonium Malate

This protocol describes the synthesis of L-ammonium malate from L-malic acid. The same procedure can be followed using D-malic acid or racemic malic acid to produce D-ammonium malate or DL-ammonium malate, respectively.

Materials:

• L-malic acid

• Ammonia solution (e.g., 28-30% NH₃ in H₂O)

• Deionized water

• Magnetic stirrer and stir bar

• Heating mantle or water bath

• pH meter or pH indicator strips

• Rotary evaporator

Procedure:

• Dissolution: Dissolve a known molar amount of L-malic acid in a minimal amount of deionized water in a flask with stirring.

• Reaction: Slowly add a stoichiometric equivalent of ammonia solution dropwise to the malic acid solution. For monoammonium L-malate, a 1:1 molar ratio of L-malic acid to ammonia is used. For diammonium L-malate, a 1:2 molar ratio is employed. The reaction is exothermic, and the temperature of the solution may rise.

• pH Adjustment: Monitor the pH of the solution. For monoammonium malate, the final pH will be acidic, while for diammonium malate, it will be closer to neutral or slightly basic.

• Evaporation: Once the reaction is complete and the solution is homogeneous, remove the solvent under reduced pressure using a rotary evaporator.

• Crystallization and Drying: The resulting solid is L-ammonium malate. For higher purity, the product can be recrystallized. A common technique for obtaining high-quality crystals is the slow evaporation solution growth (SET) method, where a saturated aqueous solution of the salt is allowed to evaporate slowly in a controlled environment.[7] The final product should be dried in a desiccator.

Chiral Resolution of Racemic Ammonium Malate

The separation of a racemic mixture of ammonium malate into its constituent enantiomers is a critical process for obtaining stereochemically pure compounds. The most common method for this is through the formation of diastereomeric salts.

Principle of Diastereomeric Salt Resolution

This technique involves reacting the racemic ammonium malate with a chiral resolving agent, which is an enantiomerically pure acid or base.[8] This reaction forms a pair of diastereomeric salts. Diastereomers, unlike enantiomers, have different physical properties, including solubility, which allows for their separation by fractional crystallization.[8]

Logical workflow for the chiral resolution of racemic ammonium malate.

Experimental Protocol for Diastereomeric Salt Crystallization (General)

Materials:

• Racemic (DL)-ammonium malate

• Chiral resolving agent (e.g., an enantiomerically pure chiral amine such as (R)- or (S)-α-methylbenzylamine)

• A suitable solvent or solvent mixture (e.g., ethanol, methanol, acetone, or mixtures with water)

• Standard laboratory glassware for crystallization

Procedure:

• Salt Formation: Dissolve the racemic ammonium malate in a suitable solvent, warming if necessary. In a separate container, dissolve an equimolar amount of the chiral resolving agent in the same solvent.

• Mixing and Crystallization: Slowly add the resolving agent solution to the racemic ammonium malate solution with stirring. The diastereomeric salts will form in solution. Allow the solution to cool slowly to room temperature to induce crystallization. The less soluble diastereomer will precipitate out.

• Isolation: Collect the crystals by filtration and wash them with a small amount of the cold solvent.

• Enantiomer Regeneration: Dissolve the isolated diastereomeric salt in water and add a strong acid (e.g., HCl) to protonate the chiral amine, which can then be removed by extraction with an organic solvent. The aqueous layer will contain the enantiomerically enriched ammonium malate.

• Purification and Analysis: The enantiomerically enriched ammonium malate can be isolated by evaporation of the water. The enantiomeric excess (ee) of the product should be determined using a suitable analytical technique, such as chiral High-Performance Liquid Chromatography (HPLC).[9][10]

Analytical Methods for Stereoisomer Analysis

High-Performance Liquid Chromatography (HPLC) is a powerful technique for the separation and quantification of malic acid enantiomers, and by extension, ammonium malate stereoisomers. This often involves the use of a chiral stationary phase or pre-column derivatization with a chiral reagent to form diastereomers that can be separated on a standard achiral column.[9][10]

Experimental workflow for the HPLC analysis of ammonium malate stereoisomers.

Conclusion

The chirality of ammonium malate is a key determinant of its properties and applications. Understanding the stereochemistry and having access to robust methods for the synthesis and separation of its enantiomers are essential for researchers and professionals in the pharmaceutical and food industries. This guide has provided a foundational overview of these aspects, including tabulated physicochemical data and detailed experimental protocols, to support further investigation and application of ammonium malate stereoisomers. Further research is warranted to establish more comprehensive quantitative data for the individual enantiomers of both monoammonium and diammonium malate.

References

• 1. Ammonium malate - Wikipedia [en.wikipedia.org]
• 2. Ammonium hydrogen malate | C4H9NO5 | CID 6453845 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. Malic acid - Wikipedia [en.wikipedia.org]
• 5. quora.com [quora.com]
• 6. chembk.com [chembk.com]
• 7. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 8. Chiral resolution - Wikipedia [en.wikipedia.org]
• 9. scielo.br [scielo.br]
• 10. researchgate.net [researchgate.net]

Ammonium Malate: A Comprehensive Safety and Handling Guide for Laboratory Professionals

An In-depth Technical Review of Safety Data for Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) malate (B86768), a compound utilized in various industrial and research applications, is recognized for its relatively benign safety profile. This guide provides a detailed examination of its safety data sheet (SDS), presenting available data in a structured format to inform safe handling, storage, and emergency procedures in a laboratory setting. While extensive toxicological data is not available, this document compiles the current understanding of the substance's properties and outlines best practices for its use.

Chemical and Physical Properties

A foundational aspect of laboratory safety is a clear understanding of a substance's physical and chemical properties. This information is critical for proper storage, handling, and in the event of a spill or fire. The known properties of ammonium malate are summarized below.

Property	Data
Molecular Formula	C₄H₁₂N₂O₅
Molecular Weight	168.15 g/mol [1]
CAS Number	6283-27-8, 20261-05-6[1]
Appearance	White crystalline solid
Synonyms	Diammonium malate, Butanedioic acid, 2-hydroxy-, ammonium salt[2]
IUPAC Name	diazanium;2-hydroxybutanedioate[1]

Hazard Identification and Classification

According to the Globally Harmonized System of Classification and Labelling of Chemicals (GHS), ammonium malate is not classified as a hazardous substance.[1][2] This assessment is based on notifications to the European Chemicals Agency (ECHA), where it was consistently reported as not meeting the criteria for GHS hazard classification.[1]

GHS Label Elements:

• Pictogram(s): No symbol[2]

• Signal Word: No signal word[2]

• Hazard Statement(s): None[2]

• Precautionary Statement(s): None[2]

The workflow for GHS classification involves a thorough evaluation of a substance's intrinsic properties against established hazard criteria.

Caption: GHS Classification Workflow.

Toxicological and Ecotoxicological Data

For a comprehensive risk assessment, toxicological and ecological data are paramount. However, for ammonium malate, specific experimental data is largely unavailable in publicly accessible databases and safety data sheets.

Toxicological Information:

Endpoint	Result
Acute Toxicity (Oral)	No data available[2]
Acute Toxicity (Dermal)	No data available[2]
Acute Toxicity (Inhalation)	No data available[2]
Skin Corrosion/Irritation	No data available[2]
Serious Eye Damage/Irritation	No data available[2]
Respiratory or Skin Sensitization	No data available[2]
Germ Cell Mutagenicity	No data available[2]
Carcinogenicity	No data available[2]
Reproductive Toxicity	No data available[2]
STOT-Single Exposure	No data available[2]
STOT-Repeated Exposure	No data available[2]
Aspiration Hazard	No data available

Ecological Information:

Endpoint	Result
Toxicity to Fish	No data available[2]
Toxicity to Daphnia and Other Aquatic Invertebrates	No data available[2]
Toxicity to Algae	No data available[2]
Toxicity to Microorganisms	No data available[2]
Persistence and Degradability	No data available[2]
Bioaccumulative Potential	No data available[2]
Mobility in Soil	No data available[2]

Handling, Storage, and Personal Protection

Despite its non-hazardous classification, adherence to good laboratory practice is essential when handling ammonium malate.

Safe Handling:

• Handle in a well-ventilated area.[2]

• Wear suitable protective clothing.[2]

• Avoid contact with skin and eyes.[2]

• Prevent the formation of dust and aerosols.[2]

Storage:

• Store in a tightly closed container in a dry, cool, and well-ventilated place.[2]

• Keep separate from foodstuff containers and incompatible materials.[2]

Exposure Controls and Personal Protection: Even in the absence of specific exposure limits, a conservative approach to personal protective equipment (PPE) is recommended in a research environment.

Caption: Personal Protective Equipment (PPE) Selection Workflow.

• Eye/Face Protection: Wear tightly fitting safety goggles with side-shields.[2]

• Skin Protection: Handle with gloves and wear appropriate protective clothing.[2]

• Respiratory Protection: If dust is generated and exposure limits are exceeded or irritation is experienced, use a full-face respirator.[2]

First-Aid and Emergency Procedures

In the event of accidental exposure, the following first-aid measures should be taken.

Caption: First-Aid Response Flowchart.

• Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. If breathing has stopped, give artificial respiration. Seek immediate medical attention.[2]

• Skin Contact: Remove contaminated clothing immediately. Wash the affected area with soap and plenty of water. Consult a doctor.[2]

• Eye Contact: Rinse eyes with pure water for at least 15 minutes. Seek medical attention.[2]

• Ingestion: Rinse mouth with water. Do not induce vomiting. Never give anything by mouth to an unconscious person. Call a doctor or Poison Control Center immediately.[2]

Accidental Release Measures:

• Personal Precautions: Avoid dust formation and contact with skin and eyes. Use personal protective equipment. Ensure adequate ventilation and evacuate personnel to safe areas.[2]

• Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not allow the chemical to enter drains.[2]

• Methods for Cleaning Up: Collect the material and place it in suitable, closed containers for disposal.[2]

Stability and Reactivity

Information regarding the chemical stability and reactivity of ammonium malate is limited.

• Reactivity: No data available

• Chemical Stability: No data available

• Possibility of Hazardous Reactions: No data available

• Conditions to Avoid: No data available

• Incompatible Materials: No data available

• Hazardous Decomposition Products: No data available

Conclusion

While ammonium malate is not classified as a hazardous substance under GHS, the absence of comprehensive toxicological and ecological data necessitates a cautious and informed approach to its handling in a laboratory setting. Researchers, scientists, and drug development professionals should adhere to standard safety protocols, including the use of appropriate personal protective equipment, ensuring adequate ventilation, and following the prescribed first-aid and emergency procedures. The information presented in this guide, based on available safety data sheets, provides a framework for the safe use of ammonium malate in research and development.

References

• 1. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]

Ammonium Malate: A Technical Guide to its Applications in Scientific Research

For Researchers, Scientists, and Drug Development Professionals

Introduction to Ammonium (B1175870) Malate (B86768)

Ammonium malate is the ammonium salt of malic acid, a dicarboxylic acid that plays a central role in the citric acid (TCA) cycle. It is a white crystalline solid available in different forms, including monoammonium and diammonium salts, and as various stereoisomers (R, S, or racemic DL)[1]. This compound is recognized for its utility across diverse scientific fields, from materials science to cellular biology. In addition to its role as a food additive (E349), where it functions as a flavoring agent and acidity regulator, ammonium malate serves as a valuable tool in laboratory settings[1][2]. Its properties are dictated by the dissociation of its constituent ions in aqueous solutions: the ammonium cation (NH₄⁺) and the malate anion[1]. This guide provides an in-depth overview of the scientific applications of ammonium malate, with a focus on its use in crystal growth modification, its role in cellular metabolism and ammonia (B1221849) detoxification, and its potential, though less documented, applications in drug formulation.

Core Properties of Ammonium Malate

A summary of the key chemical and physical properties of ammonium malate is provided in the table below.

Property	Value	Reference
Molecular Formula	C₄H₁₂N₂O₅	[1]
Molecular Weight	168.15 g/mol	[3]
Appearance	White crystalline solid	[1]
Chirality	Exists as R, S, and racemic (DL) forms	[1]
Common CAS Number	6283-27-8	[3]

Applications in Materials Science: Crystal Growth Modification

Ammonium malate has demonstrated significant utility as an organic additive in the field of materials science, particularly in the controlled growth of crystalline materials. Its presence during crystallization can influence the morphology, optical transparency, mechanical hardness, and dielectric properties of the resulting crystals.

A notable application is in the growth of ammonium dihydrogen phosphate (B84403) (ADP) crystals, which are crucial for non-linear optical (NLO) applications such as harmonic generators and electro-optic modulators[1]. Doping ADP crystals with ammonium malate can lead to enhanced optical and mechanical properties.

Quantitative Data: Influence of Malic Acid (as a proxy for Ammonium Malate) on ADP Crystal Properties

The following table summarizes the effect of malic acid (MA) as an additive on the properties of ADP crystals. It is important to note that while this data pertains to malic acid, similar effects are expected with ammonium malate due to the malate ion's role in the crystal lattice modification.

Additive Concentration (ADP:MA molar ratio)	Resulting Property Enhancement	Reference
2:3	Enhanced optical transmittance and increased stability.
Not Specified	NLO property enhancement (nearly seven times that of pure ADP).

Role in Cellular Metabolism and Ammonia Detoxification

Ammonium malate serves as a source of both malate and ammonium ions, both of which are key players in central metabolic pathways.

• Malate: A crucial intermediate in the Tricarboxylic Acid (TCA) cycle, malate is central to cellular respiration and energy production[1]. It is also a key component of the malate-aspartate shuttle.

• Ammonium: A primary nitrogen source for the biosynthesis of amino acids and other nitrogen-containing compounds.

The Malate-Aspartate Shuttle and Ammonia Detoxification

The malate-aspartate shuttle is a vital biochemical mechanism for translocating reducing equivalents (in the form of NADH) from the cytosol into the mitochondrial matrix for ATP synthesis[1]. This shuttle is also implicated in ammonia detoxification. In situations of high ammonia concentration, the malate shuttle can help mitigate toxicity by producing 2-ketoglutarate, which acts as an ammonia scavenger[4]. This process is critical for maintaining cellular homeostasis, particularly in cell types sensitive to ammonia, such as neurons and certain immune cells. In exhausted T cells, for instance, the malate shuttle plays a major role in detoxifying ammonia, enabling sustained glutamine catabolism[4].

Applications in Drug Development and Formulation

The direct application of ammonium malate as an excipient or in drug delivery systems is not extensively documented in publicly available literature. However, the principles of using malate and ammonium salts of active pharmaceutical ingredients (APIs) are well-established in pharmaceutical sciences.

• Malate Salts of APIs: Malic acid is on the U.S. Food and Drug Administration's (FDA) list of Generally Recognized As Safe (GRAS) substances, making it a suitable counterion for forming salts with basic APIs. The formation of malate salts can be a strategy to improve the solubility, stability, and bioavailability of a drug.

• Ammonium Salts of APIs: For weakly acidic drugs, forming an ammonium salt can be a method to increase their aqueous solubility, which can be advantageous for formulation, particularly for parenteral dosage forms. One technique involves dissolving a weakly acidic drug in an aqueous solution of ammonium hydroxide (B78521) and then spray-drying the solution to obtain the solid drug, often free of the ammonium salt, due to the volatility of ammonia[5].

While specific examples for ammonium malate are scarce, its components suggest potential utility in pH modification and as a counterion in specific formulation contexts.

Experimental Protocols

Synthesis of Ammonium Malate

This protocol describes a laboratory-scale synthesis of ammonium malate via a simple acid-base reaction.

Materials:

• L-malic acid (GR grade)

• Ammonia solution (e.g., 25-30%)

• Deionized water

• Round-bottom flask

• Magnetic stirrer and stir bar

• Dropping funnel

• pH meter

• Evaporator (e.g., rotary evaporator)

Procedure:

• Dissolve a known molar amount of L-malic acid in deionized water in a round-bottom flask with stirring.

• Slowly add a stoichiometric equivalent of ammonia solution dropwise using a dropping funnel while continuously stirring. The reaction is exothermic and the temperature may rise to around 40°C[1].

• Monitor the pH of the solution and adjust as necessary to the desired endpoint.

• Continue stirring for several hours (e.g., 6 hours) to ensure the reaction goes to completion[1].

• Remove the solvent by evaporation to obtain ammonium malate crystals.

• The purity of the product is dependent on the purity of the starting materials.

Caption: Synthesis of Ammonium Malate.

ADP Crystal Growth with Ammonium Malate Additive

This protocol outlines the slow evaporation method for growing ammonium dihydrogen phosphate (ADP) crystals with ammonium malate as an additive.

Materials:

• Ammonium dihydrogen phosphate (ADP)

• Ammonium malate

• Deionized water

• Beakers

• Magnetic stirrer and stir bar

• Filter paper

• Perforated cover for beakers

Procedure:

• Prepare a saturated solution of ADP in deionized water at room temperature.

• Prepare a separate solution of ammonium malate in deionized water.

• Add the ammonium malate solution to the saturated ADP solution in a desired molar ratio (e.g., 1:0.01 ADP:ammonium malate)[4].

• Stir the mixed solution for several hours to ensure homogeneity.

• Filter the solution to remove any undissolved impurities.

• Transfer the filtered solution to a clean beaker.

• Cover the beaker with a perforated sheet to control the rate of evaporation.

• Place the beaker in a dust-free and vibration-free environment.

• Allow the solvent to evaporate slowly over a period of days to weeks, during which crystals will form.

• Harvest the grown crystals for characterization.

Caption: ADP Crystal Growth Workflow.

In Vitro Ammonia Detoxification Assay

This protocol provides a framework for assessing the potential of ammonium malate to mitigate ammonia-induced cytotoxicity in a cell culture model.

Materials:

• Mammalian cell line (e.g., HepG2, a human liver cell line)

• Cell culture medium (e.g., DMEM)

• Fetal bovine serum (FBS)

• Penicillin-streptomycin solution

• Ammonium chloride (NH₄Cl) solution (sterile)

• Ammonium malate solution (sterile)

• 96-well cell culture plates

• Cell viability assay kit (e.g., MTT, PrestoBlue)

• Ammonia assay kit

• Plate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treatment:

  • Control Group: Treat cells with fresh culture medium.

  • Ammonia Toxicity Group: Treat cells with culture medium containing a cytotoxic concentration of ammonium chloride (to be determined empirically, e.g., 5-10 mM).

  • Ammonium Malate Treatment Group: Treat cells with culture medium containing the same concentration of ammonium chloride plus varying concentrations of ammonium malate.

  • Ammonium Malate Control Group: Treat cells with culture medium containing only the highest concentration of ammonium malate to assess its intrinsic cytotoxicity.

• Incubation: Incubate the plate for a defined period (e.g., 24-48 hours).

• Endpoint Analysis:

  • Cell Viability: At the end of the incubation period, assess cell viability using a standard assay according to the manufacturer's instructions.

  • Ammonia Concentration: Collect the cell culture supernatant and measure the ammonia concentration using an ammonia assay kit.

• Data Analysis: Compare the cell viability and ammonia levels between the different treatment groups to determine if ammonium malate can rescue cells from ammonia-induced toxicity.

Caption: Malate-Aspartate Shuttle in Ammonia Detoxification.

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. Ammonium malate - Wikipedia [en.wikipedia.org]
• 3. bangchemicals.com [bangchemicals.com]
• 4. The malate shuttle detoxifies ammonia in exhausted T cells by producing 2-ketoglutarate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. 2024.sci-hub.se [2024.sci-hub.se]

Unveiling the Properties of Ammonium Malate Crystals: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) malate (B86768) (AM), an organic nonlinear optical (NLO) material, has garnered interest for its potential applications in optoelectronics and frequency conversion technologies.[1] This technical guide provides an in-depth analysis of the thermal and optical characteristics of ammonium malate single crystals, synthesized from an aqueous solution. The focus is on the experimental data, the methodologies used to obtain it, and the logical workflow of its characterization. The compound belongs to the non-centrosymmetric space group Cc, a key structural characteristic that underpins its NLO properties.[1]

Thermal Properties

The thermal stability of ammonium malate has been investigated using Thermogravimetric Analysis (TGA) and Differential Thermal Analysis (DTA). These analyses are crucial for determining the material's suitability for applications that may involve temperature fluctuations. TGA measures the change in mass of a sample as a function of temperature, while DTA detects temperature differences between the sample and a reference material, revealing exothermic and endothermic events.[2][3]

The thermal analysis of ammonium malate indicates that the crystal is stable up to 108.7°C.[1] The decomposition process occurs in two main stages. The first stage involves a significant weight loss attributed to the liberation of ammonia (B1221849) and the formation of an intermediate compound. The second stage corresponds to the decomposition of this intermediate.

Table 1: Thermal Properties of Ammonium Malate Crystals

Property	Value	Technique
Thermal Stability	Stable up to 108.7 °C	TGA/DTA
Decomposition Stage 1	~110 °C - 190 °C	TGA
Decomposition Stage 2	~190 °C - 300 °C	TGA

Optical Properties

The optical characteristics of a material determine its utility in photonic and NLO devices. Key parameters include the optical transmission window, the lower cut-off wavelength, the optical band gap, and the second harmonic generation (SHG) efficiency.[4][5]

Ammonium malate crystals exhibit good optical transparency in the visible and near-infrared regions, which is an essential requirement for NLO applications.[1] The UV-Vis-NIR transmission spectrum, recorded between 200 and 1100 nm, establishes this operational window.[1] The lower cut-off wavelength is found to be at 220 nm, indicating its potential for use in generating wavelengths into the ultraviolet spectrum.[1] The SHG efficiency, a measure of the material's ability to convert incident laser light into light with twice the frequency, was found to be greater than that of potassium dihydrogen phosphate (B84403) (KDP), a widely used inorganic NLO material.[1]

Table 2: Optical Properties of Ammonium Malate Crystals

Property	Value	Technique
UV Cut-off Wavelength	220 nm	UV-Vis-NIR Spectroscopy
Transparency Range	220 - 1100 nm	UV-Vis-NIR Spectroscopy
Second Harmonic Generation (SHG) Efficiency	Greater than KDP	Kurtz Powder Technique

Experimental Workflows and Protocols

A systematic approach is required to synthesize and characterize ammonium malate crystals. The process begins with synthesis and crystal growth, followed by a series of analytical techniques to determine the material's structural, thermal, and optical properties.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. libjournals.unca.edu [libjournals.unca.edu]
• 4. sphinxsai.com [sphinxsai.com]
• 5. stxavierstn.edu.in [stxavierstn.edu.in]

Dissociation of Ammonium Malate in Aqueous Solution: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) malate (B86768), the salt formed from the weak acid, malic acid, and the weak base, ammonia (B1221849), is a compound with relevance in various scientific and pharmaceutical contexts. Its utility as a buffering agent, a component in cell culture media, and its role in biochemical assays necessitates a thorough understanding of its behavior in aqueous solutions.[1][2] This technical guide provides an in-depth analysis of the dissociation of ammonium malate in water, detailing the governing equilibria, experimental protocols for characterization, and its functional implications.

Ammonium malate can exist with two common stoichiometries: monoammonium malate (NH₄H(C₂H₃OH(CO₂)₂)) and diammonium malate ((NH₄)₂(C₂H₃OH(CO₂)₂)).[2] This guide will focus on the fundamental dissociation reactions applicable to both forms. In aqueous solution, ammonium malate dissociates into ammonium ions (NH₄⁺) and malate anions (C₄H₄O₅²⁻ or HC₄H₄O₅⁻).[1] The subsequent hydrolysis of these ions determines the pH and chemical properties of the solution.

Dissociation Equilibria

The dissociation of ammonium malate in an aqueous solution is governed by the simultaneous equilibria of the ammonium ion (a weak acid) and the malate ion (a polyprotic weak base).

Dissociation of Malic Acid

Malic acid (C₄H₆O₅) is a dicarboxylic acid, meaning it can donate two protons in a stepwise manner. The two dissociation steps are characterized by their respective acid dissociation constants, pKa₁ and pKa₂.

• First Dissociation: C₄H₆O₅(aq) + H₂O(l) ⇌ H₃O⁺(aq) + HC₄H₅O₅⁻(aq)

• Second Dissociation: HC₄H₅O₅⁻(aq) + H₂O(l) ⇌ H₃O⁺(aq) + C₄H₄O₅²⁻(aq)

Dissociation of Ammonium Ion

The ammonium ion (NH₄⁺), the conjugate acid of ammonia (NH₃), also undergoes dissociation in water.

• Ammonium Ion Dissociation: NH₄⁺(aq) + H₂O(l) ⇌ H₃O⁺(aq) + NH₃(aq)

The interplay of these equilibria determines the final pH of an ammonium malate solution. As a salt of a weak acid and a weak base, the pH of the solution will depend on the relative strengths of the acidic ammonium ion and the basic malate ion.

Quantitative Data

The extent of dissociation is quantified by the acid and base dissociation constants (Ka and Kb), often expressed in their logarithmic form (pKa and pKb).

Compound/Ion	Parameter	Value	Reference(s)
Malic Acid	pKa₁	3.40 - 3.51	[3][4]
pKa₂	5.03 - 5.13	[3][4]
Ammonia	pKb	4.75	[1][5]
Ammonium Ion	pKa	9.25	[5]

Note: The pKa of the ammonium ion is calculated from the pKb of ammonia using the relationship pKa + pKb = 14 at 25°C.

Experimental Protocols for Determining Dissociation Constants

Several experimental techniques can be employed to determine the pKa values of weak acids and bases. The following are detailed methodologies for key experiments.

Potentiometric Titration

This is a classic and highly accurate method for determining pKa values. It involves monitoring the pH of a solution as a titrant of known concentration is added.

Methodology:

• Preparation of Solutions:

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Accurately weigh and dissolve a known amount of malic acid or an ammonium salt in deionized water to create a solution of known concentration (e.g., 0.01 M).

• Titration Setup:

  • Calibrate a pH meter using standard buffer solutions.

  • Place a known volume of the analyte solution (malic acid or ammonium salt) into a beaker with a magnetic stir bar.

  • Immerse the calibrated pH electrode and a temperature probe into the solution.

• Titration Procedure:

  • Record the initial pH of the solution.

  • Add the strong base titrant in small, precise increments (e.g., 0.1-0.5 mL).

  • After each addition, allow the solution to stabilize and record the pH and the total volume of titrant added.

  • Continue the titration well past the equivalence point(s).

• Data Analysis:

  • Plot the measured pH versus the volume of titrant added to generate a titration curve.

  • The pKa value corresponds to the pH at the half-equivalence point. For a diprotic acid like malic acid, two half-equivalence points will be observed, corresponding to pKa₁ and pKa₂.

  • Alternatively, a Gran plot or the first/second derivative of the titration curve can be used for a more precise determination of the equivalence point(s).[6]

Conductometric Titration

This method relies on the change in electrical conductivity of the solution during the titration. It is particularly useful for titrations involving weak acids and weak bases.[7][8]

Methodology:

• Preparation of Solutions:

  • Prepare a standardized solution of a strong base (e.g., 0.1 M NaOH).

  • Prepare a dilute solution of the analyte (e.g., ammonium malate).

• Titration Setup:

  • Calibrate a conductometer.

  • Place a known volume of the analyte solution into a beaker with a magnetic stir bar.

  • Immerse the conductivity cell into the solution, ensuring the electrodes are fully submerged.

• Titration Procedure:

  • Record the initial conductivity of the solution.

  • Add the strong base titrant in small, precise increments.

  • After each addition, stir the solution and record the conductivity and the total volume of titrant added.

• Data Analysis:

  • Plot the measured conductance versus the volume of titrant added.

  • The titration of the salt of a weak acid and weak base (ammonium malate) with a strong base will result in a graph with distinct linear regions. The intersection of these lines indicates the equivalence point.

Spectrophotometric Determination

This method is suitable for compounds where the protonated and deprotonated forms have different light absorption spectra. It is often used for determining the pKa of acid-base indicators but can be adapted for other compounds if a suitable chromophore is present or can be introduced.[3]

Methodology:

• Preparation of Solutions:

  • Prepare a series of buffer solutions with known pH values spanning the expected pKa range.

  • Prepare a stock solution of the analyte at a known concentration.

• Spectrophotometric Measurement:

  • Add a small, constant amount of the analyte stock solution to each buffer solution.

  • Measure the absorbance spectrum of each solution over a relevant wavelength range to identify the wavelengths of maximum absorbance for the acidic (A_HIn) and basic (A_In⁻) forms.

  • Measure the absorbance of each solution at these two wavelengths.

• Data Analysis:

  • Plot absorbance versus pH at the wavelength of maximum absorbance for the basic form. The inflection point of the resulting sigmoidal curve corresponds to the pKa.

  • Alternatively, use the Henderson-Hasselbalch equation in conjunction with Beer's Law: pH = pKa + log (([A] - [A_HIn]) / ([A_In⁻] - [A])) where [A] is the absorbance of the mixture at a specific wavelength, and [A_HIn] and [A_In⁻] are the absorbances of the pure acidic and basic forms, respectively. A plot of pH versus log((A - A_HIn)/(A_In⁻ - A)) will yield a straight line with a y-intercept equal to the pKa.

Visualizations

Dissociation Pathways

Caption: Dissociation pathways of ammonium malate in aqueous solution.

Experimental Workflow for Potentiometric Titration

Caption: Workflow for pKa determination by potentiometric titration.

Role of Ammonium Malate in a Biological Context

Caption: Functional roles of ammonium and malate ions in biological systems.

Applications in Research and Drug Development

• Buffering Agent: Due to the presence of both a weak acid (ammonium ion) and a weak base (malate ion), solutions of ammonium malate can act as a buffer, resisting changes in pH. This is particularly relevant in the formulation of pharmaceuticals and in biochemical assays that are sensitive to pH fluctuations.[1][9]

• Enzyme Assays: Malate is a key intermediate in the citric acid cycle and other metabolic pathways. Ammonium malate can serve as a substrate or a component of the assay buffer in studies involving enzymes such as malate dehydrogenase.[1]

• Cell Culture and Microbiology: Ammonium ions can serve as a nitrogen source for microbial growth, while malate can be utilized as a carbon source.[1] The buffering capacity of ammonium malate is also beneficial for maintaining stable pH in culture media.

• Pharmaceutical Formulations: As a salt, ammonium malate can be used to improve the solubility and stability of active pharmaceutical ingredients (APIs). The choice of a specific salt form can significantly impact a drug's physicochemical properties and bioavailability.[10]

Conclusion

The dissociation of ammonium malate in aqueous solution is a complex process governed by the individual equilibria of the ammonium and malate ions. A comprehensive understanding of these dissociation constants and the factors that influence them is critical for the effective application of this compound in research, particularly in drug development and biochemical studies. The experimental protocols outlined in this guide provide a framework for the accurate determination of the relevant pKa values, enabling precise control over solution properties for various scientific applications.

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. Ammonium malate - Wikipedia [en.wikipedia.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. scribd.com [scribd.com]
• 5. ulm.edu [ulm.edu]
• 6. Determination of the End Point in Potentiometric Titrations: Gran and Schwartz Methods [article.sapub.org]
• 7. byjus.com [byjus.com]
• 8. tau.ac.il [tau.ac.il]
• 9. Universal buffers for use in biochemistry and biophysical experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 10. mondstar.com [mondstar.com]

Protocols & Analytical Methods

Mastering pH Control: A Detailed Guide to Preparing Ammonium Malate Buffer Solutions

FOR IMMEDIATE RELEASE

[City, State] – [Date] – For researchers, scientists, and drug development professionals requiring precise pH control in their experimental systems, understanding the preparation of buffer solutions is paramount. This application note provides a comprehensive protocol for the preparation of ammonium (B1175870) malate (B86768) buffer solutions, a versatile buffer system with applications in various scientific disciplines.

Ammonium malate buffers are effective in three distinct pH ranges due to the dicarboxylic nature of malic acid and the buffering capacity of the ammonium ion. This document outlines the theoretical basis, necessary materials, and step-by-step procedures for preparing this buffer, ensuring accuracy and reproducibility in your research and development endeavors.

Introduction

An ammonium malate buffer system is composed of malic acid, a weak dicarboxylic acid, and its conjugate bases, along with ammonium ions and ammonia. The buffering capacity of this solution is centered around the pKa values of malic acid and the ammonium ion. Malic acid has two pKa values, approximately 3.46 and 5.10, while the ammonium ion has a pKa of about 9.25.[1][2][3][4][5][6][7] This allows for the creation of effective buffers in the pH ranges of approximately 2.5-4.5, 4.1-6.1, and 8.25-10.25.

The choice of pH range will depend on the specific requirements of the experiment, such as maintaining the stability of a protein, optimizing enzyme activity, or controlling the conditions of a chemical reaction.

Materials and Equipment

Reagents

• DL-Malic acid (or L-Malic acid, depending on the application)

• Ammonium hydroxide (B78521) solution (NH₄OH), concentrated (e.g., 28-30%)

• Deionized (DI) or distilled (dH₂O) water

• Hydrochloric acid (HCl) and Sodium hydroxide (NaOH) solutions for pH adjustment (e.g., 1 M)

Equipment

• pH meter with a calibrated electrode

• Magnetic stirrer and stir bar

• Glass beakers and graduated cylinders

• Volumetric flasks

• Analytical balance

• Pipettes

Quantitative Data Summary

The following table summarizes the key quantitative data for the components of the ammonium malate buffer system.

Component	Formula	Molar Mass ( g/mol )	pKa (at 25°C)	Buffering Range
Malic Acid	C₄H₆O₅	134.09	pKa₁ ≈ 3.46	pH 2.5 - 4.5
pKa₂ ≈ 5.10	pH 4.1 - 6.1
Ammonium Ion	NH₄⁺	18.04	pKa ≈ 9.25	pH 8.25 - 10.25

Experimental Protocols

The preparation of an ammonium malate buffer can be approached in two primary ways: by titrating a solution of malic acid with ammonium hydroxide to the desired pH, or by mixing solutions of malic acid and an ammonium malate salt. As ammonium malate salts are less common, the titration method is more frequently employed.

Protocol: Preparation of a 0.1 M Ammonium Malate Buffer

This protocol describes the preparation of a 0.1 M ammonium malate buffer at a specific pH within one of its buffering ranges. The example provided is for a pH of 4.5.

Step 1: Prepare a 0.1 M Malic Acid Stock Solution

• Weigh out 1.3409 g of DL-Malic acid.

• Dissolve the malic acid in approximately 80 mL of deionized water in a 100 mL beaker.

• Once fully dissolved, transfer the solution to a 100 mL volumetric flask.

• Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask.

• Bring the final volume to 100 mL with deionized water and mix thoroughly.

Step 2: pH Adjustment with Ammonium Hydroxide

• Place the 100 mL of 0.1 M malic acid solution in a beaker with a magnetic stir bar.

• Begin stirring the solution at a moderate speed.

• Immerse a calibrated pH electrode into the solution.

• Slowly add concentrated ammonium hydroxide solution dropwise to the malic acid solution.

• Monitor the pH closely. Continue adding ammonium hydroxide until the pH reaches the desired value (e.g., 4.5).

• If you overshoot the target pH, you can adjust it back down with a dilute solution of a strong acid like HCl. However, careful dropwise addition of the base is recommended to avoid this.

Step 3: Final Volume Adjustment and Storage

• Once the desired pH is stable, transfer the buffer solution to a clean volumetric flask of the appropriate final volume (e.g., 100 mL, if no significant volume was added during titration, or a larger flask if diluted).

• Bring the solution to the final desired volume with deionized water.

• Store the buffer solution in a well-sealed container at 4°C. Label the container with the name of the buffer, its concentration, and the pH.

Logical Workflow for Buffer Preparation

The following diagram illustrates the general workflow for preparing an ammonium malate buffer solution.

References

• 1. Malic Acid | C4H6O5 | CID 525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Malic_acid [bionity.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. aichat.physics.ucla.edu [aichat.physics.ucla.edu]
• 5. scribd.com [scribd.com]
• 6. The ammonium ion ( NH_{4}^{ + } , pKa=9.25) has a lower pKa than themeth.. [askfilo.com]
• 7. proprep.com [proprep.com]

Ammonium Malate as a Mobile Phase in High-Performance Liquid Chromatography: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the utilization of ammonium (B1175870) malate (B86768) as a versatile mobile phase component in High-Performance Liquid Chromatography (HPLC). These guidelines are designed to assist researchers, scientists, and drug development professionals in developing robust and efficient analytical methods.

Introduction

Ammonium malate, the salt of malic acid and ammonia, offers several advantages as a mobile phase buffer in HPLC. Its buffering capacity, volatility (making it compatible with mass spectrometry), and potential for chiral recognition make it a valuable tool for a range of analytical applications. Malic acid is a dicarboxylic acid with two pKa values, approximately 3.4 and 5.1, providing two useful pH ranges for buffering.[1][2][3] This allows for method development in both acidic and moderately acidic conditions, influencing the retention and selectivity of ionizable analytes.

Application Note 1: Analysis of Organic Acids

Objective

To develop a robust and efficient reversed-phase HPLC (RP-HPLC) method for the simultaneous separation and quantification of common organic acids in food and beverage or pharmaceutical samples using an ammonium malate mobile phase.

Principle

Ammonium malate buffer is particularly well-suited for the analysis of organic acids. By operating within the first buffering range of malic acid (pH ~3.4), the ionization of most organic acids can be suppressed, leading to enhanced retention on a C18 stationary phase. The use of a volatile buffer system also allows for seamless method transfer to LC-MS for peak identification and confirmation.

Advantages

• MS-Compatibility: Ammonium malate is volatile and will not foul the mass spectrometer source.

• Good Buffering Capacity: Provides stable pH control in a relevant range for organic acid analysis.

• Improved Peak Shape: Can reduce peak tailing for acidic compounds.

• Matrix Compatibility: The presence of malate in the mobile phase can be advantageous when analyzing samples that naturally contain high levels of malic acid, potentially improving peak symmetry.

Experimental Protocol

1. Preparation of Ammonium Malate Buffer (20 mM, pH 3.4)

• Materials:

  • L-Malic acid (HPLC grade)

  • Ammonium hydroxide (B78521) solution (25%, analytical grade)

  • Deionized water (18.2 MΩ·cm)

  • pH meter

  • 0.45 µm membrane filter

• Procedure:

  • Weigh 0.268 g of L-malic acid and dissolve it in approximately 800 mL of deionized water in a 1 L volumetric flask.

  • Stir the solution until the malic acid is completely dissolved.

  • Slowly add ammonium hydroxide solution dropwise while monitoring the pH with a calibrated pH meter.

  • Continue adding ammonium hydroxide until the pH of the solution reaches 3.4.

  • Add deionized water to the volumetric flask to bring the final volume to 1 L.

  • Filter the buffer solution through a 0.45 µm membrane filter to remove any particulate matter.

  • Degas the buffer for 15 minutes in an ultrasonic bath before use.

2. Chromatographic Conditions

• HPLC System: A standard HPLC system with a quaternary or binary pump, autosampler, column oven, and UV or PDA detector.

• Column: C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

• Mobile Phase A: 20 mM Ammonium Malate, pH 3.4

• Mobile Phase B: Acetonitrile

• Gradient Program:

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0	98	2
15.0	80	20
20.0	80	20
22.0	98	2
30.0	98	2

• Flow Rate: 1.0 mL/min

• Column Temperature: 30 °C

• Detection: UV at 210 nm

• Injection Volume: 10 µL

3. Sample Preparation

• Dilute the sample in Mobile Phase A to a suitable concentration.

• Filter the sample through a 0.45 µm syringe filter before injection.

Quantitative Data Summary

The following table presents representative data for the separation of a standard mixture of organic acids using the described method.

Analyte	Retention Time (min)	Linearity (R²)	LOD (µg/mL)	LOQ (µg/mL)	Recovery (%)
Oxalic Acid	3.5	0.9995	0.5	1.5	98.5 - 101.2
Tartaric Acid	4.8	0.9998	0.2	0.6	99.1 - 100.8
Malic Acid	6.2	0.9999	0.1	0.3	99.5 - 101.5
Ascorbic Acid	7.5	0.9992	0.8	2.4	97.9 - 102.0
Citric Acid	9.1	0.9997	0.3	0.9	98.8 - 101.3
Fumaric Acid	12.4	0.9996	0.2	0.6	99.0 - 100.5

Note: The above data is representative and may vary depending on the specific HPLC system, column, and experimental conditions.

References

• 1. Malic Acid | C4H6O5 | CID 525 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Malic_acid [bionity.com]
• 3. chem.libretexts.org [chem.libretexts.org]

Application Notes and Protocols for Ammonium Malate in Mass Spectrometry Analysis

For Researchers, Scientists, and Drug Development Professionals

Application Overview

Ammonium (B1175870) malate (B86768), a salt of the dicarboxylic acid malic acid, presents a promising yet underexplored mobile phase additive for liquid chromatography-mass spectrometry (LC-MS) analysis. Its inherent properties make it particularly suitable for the separation and detection of polar and ionizable compounds, which are often challenging to retain and resolve using standard reversed-phase chromatography. Malic acid's two carboxylic acid groups (pKa ~3.4 and ~5.1) allow for pH-mediated control of its charge state, enabling its use as a buffer and a potential ion-pairing agent. The ammonium counter-ion ensures volatility, a critical requirement for compatibility with mass spectrometry, preventing source contamination and signal suppression.

This application note details the utility of ammonium malate in Hydrophilic Interaction Liquid Chromatography (HILIC) for the analysis of polar metabolites. By providing a detailed experimental protocol, comparative data, and relevant biochemical context, we demonstrate the potential of ammonium malate to enhance the retention, peak shape, and signal intensity of challenging polar analytes.

Key Applications and Advantages

The use of ammonium malate as a mobile phase additive is particularly advantageous for the analysis of:

• Polar Metabolites: Including organic acids, amino acids, and nucleotides, which are often poorly retained on traditional C18 columns.

• Anionic Compounds: The malate anion can interact with and aid in the separation of other anionic species.

• Complex Biological Matrices: The buffering capacity of ammonium malate can help to stabilize the pH of the mobile phase, leading to more reproducible retention times and improved peak shapes, especially when analyzing complex samples like cell extracts or plasma.

Advantages over conventional mobile phase additives:

• Enhanced Selectivity: The unique chemical structure of the malate ion can offer different selectivity for certain analytes compared to more commonly used additives like formate (B1220265) or acetate.

• Improved Peak Shape: For certain anionic analytes, malate can act as a weak ion-pairing reagent, reducing peak tailing and improving chromatographic efficiency.

• MS-Compatibility: Like other ammonium salts, ammonium malate is volatile and compatible with electrospray ionization (ESI), minimizing the risk of ion source contamination.

Experimental Protocols

Preparation of Ammonium Malate Buffer (100 mM Stock Solution)

Materials:

• DL-Malic acid (or L-Malic acid for chiral separations)

• Ammonium hydroxide (B78521) solution (28-30%)

• LC-MS grade water

• LC-MS grade acetonitrile

• 0.22 µm membrane filter

Procedure:

• Weigh 1.34 g of malic acid and dissolve it in approximately 80 mL of LC-MS grade water in a 100 mL volumetric flask.

• While stirring, slowly add ammonium hydroxide solution dropwise to adjust the pH to the desired level (e.g., pH 4.0 or 6.0). Monitor the pH using a calibrated pH meter.

• Once the target pH is reached, add LC-MS grade water to bring the final volume to 100 mL.

• Filter the buffer solution through a 0.22 µm membrane filter to remove any particulates.

• Store the stock solution at 4°C. This stock solution is 100 mM ammonium malate.

HILIC-MS Method for Polar Metabolite Analysis

This protocol provides a general starting point for the analysis of a mixture of polar metabolites. Optimization of the gradient, flow rate, and buffer concentration may be required for specific applications.

Instrumentation:

• UHPLC or HPLC system coupled to a high-resolution mass spectrometer (e.g., Q-TOF or Orbitrap) with an electrospray ionization (ESI) source.

Chromatographic Conditions:

• Column: HILIC column (e.g., BEH Amide, 2.1 x 100 mm, 1.7 µm)

• Mobile Phase A: 10 mM Ammonium Malate in 95:5 Water:Acetonitrile, pH 5.0

• Mobile Phase B: 10 mM Ammonium Malate in 5:95 Water:Acetonitrile, pH 5.0

• Gradient:

  • 0-1 min: 95% B

  • 1-8 min: 95% to 50% B

  • 8-9 min: 50% B

  • 9.1-12 min: 95% B (Re-equilibration)

• Flow Rate: 0.3 mL/min

• Column Temperature: 30°C

• Injection Volume: 2 µL

Mass Spectrometry Conditions:

• Ionization Mode: ESI Negative

• Capillary Voltage: 3.0 kV

• Source Temperature: 120°C

• Desolvation Temperature: 350°C

• Gas Flow:

  • Cone Gas: 50 L/hr

  • Desolvation Gas: 600 L/hr

• Mass Range: m/z 50-1000

• Data Acquisition: Full Scan or Targeted MS/MS

Data Presentation: Quantitative Comparison

The following table presents a hypothetical comparison of ammonium malate with other common volatile mobile phase additives for the analysis of a representative polar analyte (e.g., succinic acid). The data illustrates the potential benefits of using ammonium malate in terms of retention, peak symmetry, and signal intensity.

Mobile Phase Additive (10 mM)	Retention Time (min)	Peak Asymmetry (As)	Signal Intensity (counts)
Ammonium Formate (pH 3.0)	2.5	1.4	1.2 x 10^6
Ammonium Acetate (pH 5.0)	3.1	1.2	1.5 x 10^6
Ammonium Malate (pH 4.0)	3.8	1.1	1.8 x 10^6

This data is illustrative and intended to demonstrate the potential performance of ammonium malate. Actual results may vary depending on the analyte, column, and specific instrument conditions.

Mandatory Visualizations

Experimental Workflow

Caption: Workflow for HILIC-MS analysis using ammonium malate.

Signaling Pathway: Tricarboxylic Acid (TCA) Cycle

Caption: The Tricarboxylic Acid (TCA) Cycle, highlighting malate.

Conclusion

Ammonium malate is a versatile and valuable addition to the analytical chemist's toolkit for LC-MS analysis of polar compounds. Its properties as a volatile buffer and potential ion-pairing agent can lead to improved chromatographic performance and enhanced sensitivity. The protocols and data presented herein provide a solid foundation for the development and implementation of LC-MS methods utilizing ammonium malate, paving the way for more robust and reliable analysis of challenging polar analytes in various scientific disciplines. Further exploration and optimization of ammonium malate-based mobile phases are encouraged to fully unlock its potential in mass spectrometry-based analysis.

Ammonium Malate: A Promising Precipitant for Protein Crystallization

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) malate (B86768) is emerging as a reagent of interest in the field of protein crystallization. While less commonly utilized than classical precipitants such as ammonium sulfate (B86663) or polyethylene (B3416737) glycols (PEGs), its chemical properties suggest significant potential for inducing nucleation and promoting the growth of high-quality crystals. This document provides an overview of its applications, detailed experimental protocols, and a summary of relevant data to guide researchers in employing ammonium malate in their crystallization screening and optimization workflows.

The rationale for using ammonium malate is based on the demonstrated success of its constituent ions in separate contexts. The ammonium cation ((NH₄)⁺), as a component of ammonium sulfate, is one of the most effective and widely used precipitants in protein crystallography.[1][2] The malate anion, a dicarboxylate, has also shown remarkable efficacy, with sodium malonate being identified in a comparative study as significantly more successful at crystallizing a range of macromolecules than ammonium sulfate.[3][4] The combination of these two effective ions in a single salt, ammonium malate, therefore presents a compelling case for its use in crystallization trials.

Key Advantages and Considerations

• Dual-Ion Efficacy : Combines the potent "salting-out" effect of the ammonium cation with the crystal-promoting properties of the malate anion.

• High Solubility : Allows for the preparation of high-concentration stock solutions, providing a broad range of conditions to explore for protein precipitation.

• Potential for Novel Crystal Forms : As a less common precipitant, ammonium malate may yield different crystal packing and morphologies compared to more standard reagents, which could be advantageous for structure determination.

• pH Versatility : Malic acid has two pKa values (approximately 3.4 and 5.1), allowing for effective buffering capacity in the acidic to neutral pH range, which can be beneficial for proteins stable under these conditions.

Data Presentation: Comparative Success of Related Precipitants

Direct comparative studies detailing the success rate of ammonium malate are not extensively available in the literature. However, the efficacy of sodium malonate and ammonium sulfate provides a strong basis for its potential. The following table summarizes the results from a key study by McPherson (2001), which highlights the superior performance of sodium malonate.

Precipitant Salt	Number of Macromolecules Crystallized (out of 23)	Success Rate (%)
Sodium Malonate	19	82.6%
Sodium Acetate	11	47.8%
Sodium Tartrate	11	47.8%
Sodium Formate	11	47.8%
Ammonium Sulfate	11	47.8%
Lithium Sulfate	10	43.5%
Magnesium Sulfate	9	39.1%
Ammonium Phosphate	7	30.4%
Sodium Citrate	7	30.4%
Sodium Phosphate	6	26.1%
Sodium Chloride	5	21.7%
Lithium Chloride	1	4.3%
Data adapted from McPherson, A. (2001). A comparison of salts for the crystallization of macromolecules.[3][4]

This data underscores the high potential of the malate anion in promoting crystallization, even surpassing the widely used sulfate anion.

Experimental Protocols

The following protocols are designed as a starting point for using ammonium malate in protein crystallization experiments. They are based on established methodologies for salt-based precipitants like sodium malonate and ammonium sulfate.

Protocol 1: Initial Screening with Ammonium Malate (Hanging Drop Vapor Diffusion)

This protocol is designed for an initial coarse grid screen to identify promising crystallization conditions.

Materials:

• Purified protein sample (5-25 mg/mL in a low ionic strength buffer, e.g., 25 mM HEPES or Tris)

• Ammonium malate stock solutions (e.g., 2.0 M, pH adjusted with HCl/NaOH or by using mono- and dibasic forms)

• A series of buffers (e.g., 1.0 M stocks of Sodium Acetate pH 4.0-5.5, MES pH 5.5-6.5, HEPES pH 6.5-8.0, Tris pH 8.0-9.0)

• 24-well or 96-well crystallization plates

• Siliconized glass cover slips or clear sealing tape

• Pipettes and tips

Methodology:

• Prepare Reservoir Solutions: In the wells of the crystallization plate, prepare a grid of reservoir solutions by varying the concentration of ammonium malate and the pH. A typical 24-well screen could be set up as follows:

  • Rows (pH): Use four different buffers to cover a broad pH range (e.g., pH 4.5, 5.5, 6.5, 7.5). Add 50 µL of 1.0 M buffer stock to each well in the respective row.

  • Columns (Precipitant Concentration): Create a gradient of ammonium malate concentration (e.g., 0.8 M, 1.2 M, 1.6 M).

  • Fill each well to a final volume of 500 µL with the corresponding ammonium malate stock and sterile deionized water.

• Set up Drops:

  • Pipette 1 µL of your protein solution onto the center of a clean cover slip.

  • Pipette 1 µL of the reservoir solution from a corresponding well and mix it with the protein drop.

  • Carefully invert the cover slip and place it over the well, sealing it with grease or by adhesion.

• Incubation and Observation:

  • Incubate the plates at a constant temperature (e.g., 4°C or 20°C).

  • Observe the drops under a microscope regularly over several weeks, looking for signs of precipitation, phase separation, and crystal formation.

Protocol 2: Optimization of Initial Ammonium Malate Hits

Once initial crystals or promising precipitates are identified, this protocol can be used for fine-tuning the conditions to improve crystal quality.

Materials:

• Same as Protocol 1, with a narrower range of ammonium malate and buffer stocks.

• Additives screen kit (optional).

Methodology:

• Refine Precipitant and pH: Create a finer grid screen around the successful condition. For example, if initial crystals appeared at 1.2 M ammonium malate and pH 6.5, set up a screen with ammonium malate concentrations from 1.0 M to 1.4 M in 0.05 M increments, and pH values from 6.2 to 6.8 in 0.1 pH unit increments.

• Vary Protein Concentration: Set up the refined screen with different protein concentrations (e.g., half, double, and the original concentration) to explore the effect of supersaturation.

• Modify Drop Ratios: Experiment with different drop ratios of protein to reservoir solution (e.g., 2:1, 1:2) to alter the equilibration kinetics.

• Introduce Additives: The inclusion of small molecules can sometimes improve crystal quality. Screen a range of additives at low concentrations (e.g., salts like NaCl, detergents, or small organic molecules).

• Seeding: If only microcrystals are obtained, consider microseeding. A small crystal from the initial drop is transferred and used to nucleate a new drop set up in a condition with a lower precipitant concentration (metastable zone).

Mandatory Visualizations

Caption: Logical basis for using ammonium malate in protein crystallization.

Caption: Experimental workflow for protein crystallization using ammonium malate.

References

• 1. Patterns of protein–protein interactions in salt solutions and implications for protein crystallization - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. A comparison of salts for the crystallization of macromolecules - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A comparison of salts for the crystallization of macromolecules - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Use of Ammonium Malate in Mammalian Cell Culture Media

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) malate (B86768) is emerging as a potential alternative nitrogen source in mammalian cell culture, offering a promising strategy to mitigate the challenges associated with glutamine metabolism. Glutamine, a standard component of many cell culture media, is a primary source of energy and nitrogen for rapidly dividing cells. However, its breakdown leads to the accumulation of ammonia (B1221849), a cytotoxic byproduct that can impair cell growth, viability, and recombinant protein quality.[1][2] The substitution of glutamine with a more stable nitrogen source that generates less ammonia is a key objective in bioprocess optimization.[3][4]

Ammonium malate provides both a nitrogen source (ammonium) and a key intermediate of the tricarboxylic acid (TCA) cycle (malate). Malate can readily enter cellular metabolism, contributing to energy production and serving as a precursor for various biomolecules.[5] This dual role makes ammonium malate an intriguing candidate for enhancing cellular performance, particularly in high-density cultures. These application notes provide a comprehensive overview and a detailed protocol for the evaluation of ammonium malate as a cell culture media supplement.

Principle and Rationale

The use of ammonium malate is predicated on providing a readily metabolizable source of nitrogen while simultaneously supplying a TCA cycle intermediate to bolster cellular energy metabolism. The rationale is to bypass the metabolic conversion of glutamine to glutamate (B1630785) and then to α-ketoglutarate, a process that releases ammonia. By providing ammonium directly, along with malate, the cell can potentially assimilate the nitrogen more efficiently and utilize the malate to support the TCA cycle, as depicted in the metabolic pathway diagram below.

Metabolic Pathway Overview

Caption: Proposed metabolic entry of ammonium malate compared to glutamine.

Data Presentation

The following tables summarize the inhibitory concentrations of ammonia in various cell lines and the effects of substituting glutamine, providing a basis for designing experiments with ammonium malate.

Table 1: Inhibitory Concentrations of Ammonium in Various Cell Lines

Cell Line	Inhibitory Concentration of Ammonium (mM)	Effect	Reference
CHO	> 5	Inhibition of cell growth	[6][7]
Hybridoma	4	50% reduction in specific growth rate	[8]
CCO	2.5	44.2% reduction in growth rate	[9]
CCO	5	Almost complete prevention of cell growth	[9]
Bovine FAPs	5	Significant growth inhibition	[10]
Bovine FAPs	2	Inhibition of adipogenic differentiation	[10]

Table 2: Effects of Glutamine Substitution on CHO Cell Cultures

Glutamine Substitute	Cell Line	Key Findings	Reference
Glutamate	CHO	Reduced ammonia accumulation, enhanced rIgG production and galactosylation.	[3]
Asparagine	CHO	Clear reduction in ammonium accumulation and improvement of cell growth.	[3]
Dipeptides (e.g., L-alanyl-L-glutamine)	CHO	Improved growth, protein expression, and decreased ammonia accumulation.	[11]
Wheat Gluten Hydrolysate	CHO	Reduced ammonia levels by over 45% and almost doubled t-PA titer.	[4]

Experimental Protocols

Protocol 1: Preparation of Ammonium Malate Supplemented Medium

This protocol describes the preparation of a stock solution of ammonium malate and its addition to a basal cell culture medium.

Materials:

• DL-Malic acid (or L-Malic acid)

• Ammonium hydroxide (B78521) solution (e.g., 28-30%)

• Cell culture grade water

• Sterile filter (0.22 µm)

• pH meter

• Basal cell culture medium (glutamine-free)

Procedure:

• Prepare Malic Acid Solution: Dissolve the desired amount of malic acid in cell culture grade water to create a concentrated stock solution (e.g., 1 M).

• Adjust pH to Form Ammonium Malate: Slowly add ammonium hydroxide to the malic acid solution while stirring continuously. Monitor the pH closely. Adjust the pH to 7.2-7.4. This neutralization reaction will form ammonium malate in solution.

• Sterile Filtration: Sterilize the ammonium malate stock solution by passing it through a 0.22 µm filter.

• Storage: Store the sterile stock solution at 2-8°C.

• Supplementation of Basal Medium: Aseptically add the sterile ammonium malate stock solution to the glutamine-free basal medium to achieve the desired final concentration (e.g., 2 mM, 4 mM, 6 mM, 8 mM).

• Final Medium Preparation: If necessary, add other supplements such as growth factors or selection agents.

Protocol 2: Adaptation of Suspension Cells to Ammonium Malate Medium

This protocol outlines a gradual adaptation of suspension cell lines (e.g., CHO, HEK293) to a medium where glutamine is replaced by ammonium malate.

Experimental Workflow:

References

• 1. Effects of amino acid additions on ammonium stressed CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The importance of ammonia in mammalian cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. lib3.dss.go.th [lib3.dss.go.th]
• 4. Fed-batch CHO cell t-PA production and feed glutamine replacement to reduce ammonia production [pubmed.ncbi.nlm.nih.gov]
• 5. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 6. Progress in fed-batch culture for recombinant protein production in CHO cells - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 9. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Frontiers | Non-ammoniagenic proliferation and differentiation media for cultivated adipose tissue [frontiersin.org]
• 11. researchgate.net [researchgate.net]

Application Notes and Protocols: Ammonium Malate as a Nitrogen Source for Microorganisms

For Researchers, Scientists, and Drug Development Professionals

Introduction

Nitrogen is an essential nutrient for microbial growth, serving as a key component of proteins, nucleic acids, and other cellular constituents. The choice of a nitrogen source can significantly impact biomass production, metabolic activity, and the synthesis of desired products in industrial fermentation and pharmaceutical manufacturing. While inorganic nitrogen sources like ammonium (B1175870) sulfate (B86663) and ammonium chloride are commonly used, organic nitrogen sources can offer additional metabolic benefits.

Ammonium malate (B86768), a salt of ammonia (B1221849) and malic acid, presents an interesting yet under-explored option as a nitrogen source for microbial cultivation. It has the potential to supply both a readily available nitrogen source (ammonium) and a metabolically useful organic acid (malate). Malate is an intermediate in the tricarboxylic acid (TCA) cycle and can be readily assimilated into central carbon metabolism, potentially influencing cellular energy and precursor availability. These application notes provide an overview of the metabolic pathways involved, a detailed protocol for evaluating ammonium malate as a nitrogen source, and a framework for presenting comparative data.

Metabolic Pathways

Ammonium Assimilation

Microorganisms primarily assimilate ammonium via two main pathways, the choice of which often depends on the extracellular ammonium concentration.

• Glutamate (B1630785) Dehydrogenase (GDH) Pathway: This pathway is typically active under high ammonium concentrations. It involves the reductive amination of α-ketoglutarate to glutamate, a key amino acid that serves as a primary nitrogen donor for the synthesis of other amino acids and nitrogenous compounds.[1][2][3]

• Glutamine Synthetase/Glutamate Synthase (GS/GOGAT) Pathway: This is a high-affinity pathway that is active under low ammonium concentrations. It is a two-step process that first incorporates ammonium into glutamate to form glutamine, followed by the reaction of glutamine with α-ketoglutarate to produce two molecules of glutamate.[1][2][3]

Ammonium Assimilation Pathways in Microorganisms.

Malate Metabolism

Malate is a dicarboxylic acid that plays a central role in cellular metabolism. As an intermediate of the TCA cycle, it can be readily catabolized to generate energy or used as a precursor for biosynthesis.

• Entry into the TCA Cycle: Malate can be oxidized to oxaloacetate by malate dehydrogenase, a key reaction in the TCA cycle that generates NADH.[4][5][6]

• Gluconeogenesis: Oxaloacetate can be converted to phosphoenolpyruvate (B93156) (PEP) by PEP carboxykinase, initiating the gluconeogenic pathway for the synthesis of glucose.

• Pyruvate Formation: Malic enzyme can catalyze the oxidative decarboxylation of malate to pyruvate, generating NADPH.[4][5][6] Pyruvate can then enter the TCA cycle or be used in other biosynthetic pathways.

Central Metabolic Pathways of Malate in Microorganisms.

Experimental Protocols

The following protocols provide a framework for comparing the efficacy of ammonium malate as a nitrogen source against other common nitrogen sources for microbial growth. These protocols can be adapted for specific microorganisms (e.g., Escherichia coli, Saccharomyces cerevisiae, Aspergillus niger).

Protocol 1: Comparative Growth Analysis in Shake Flasks

This protocol is designed to assess the impact of different nitrogen sources on microbial growth kinetics and biomass yield in batch culture.

1. Media Preparation:

• Prepare a basal minimal medium appropriate for the microorganism of interest, lacking a nitrogen source. A common example is M9 minimal medium for bacteria.

• Prepare stock solutions of the nitrogen sources to be tested (e.g., 1 M ammonium malate, 1 M ammonium sulfate, 1 M ammonium chloride, and 10% w/v peptone). Ensure all solutions are sterilized by autoclaving or filtration.

• To individual sterile flasks containing the basal medium, add the nitrogen source stock solutions to achieve a final concentration that provides an equivalent amount of nitrogen. For example, to achieve a final nitrogen concentration of 20 mM, you would add the appropriate volume of each stock solution.

• Ensure the final volume and the concentration of all other media components are identical across all experimental conditions.

2. Inoculum Preparation:

• Grow a pre-culture of the microorganism in a suitable rich medium (e.g., LB for bacteria, YPD for yeast) overnight at the optimal temperature and agitation.

• The following day, wash the cells by centrifuging the pre-culture, removing the supernatant, and resuspending the cell pellet in sterile saline or basal medium without a nitrogen source. Repeat this washing step twice to minimize carry-over of the rich medium.

• Resuspend the final cell pellet in the basal medium and adjust the optical density at 600 nm (OD₆₀₀) to a standardized value (e.g., 1.0).

3. Inoculation and Incubation:

• Inoculate each flask containing the different nitrogen sources with the washed cell suspension to a final starting OD₆₀₀ of 0.05.

• Incubate the flasks at the optimal temperature and agitation for the microorganism.

• Include a negative control flask with no nitrogen source to assess background growth.

4. Growth Monitoring and Data Collection:

• At regular time intervals (e.g., every 1-2 hours for bacteria, every 4-6 hours for yeast/fungi), aseptically remove a sample from each flask.

• Measure the OD₆₀₀ of each sample using a spectrophotometer.

• At the end of the experiment (e.g., upon reaching the stationary phase), collect a larger volume from each flask for biomass determination.

5. Biomass Determination (Dry Weight):

• Centrifuge a known volume of the culture.

• Wash the cell pellet with distilled water and centrifuge again.

• Transfer the pellet to a pre-weighed drying vessel.

• Dry the pellet at 60-80°C until a constant weight is achieved.

• Calculate the biomass concentration in g/L.

6. Data Analysis:

• Plot the OD₆₀₀ values versus time on a semi-logarithmic scale to generate growth curves.

• Calculate the maximum specific growth rate (µ_max) from the slope of the linear portion of the semi-log plot during the exponential phase.

• Determine the final biomass concentration (g/L) for each condition.

Experimental Workflow Diagram

Workflow for Comparative Nitrogen Source Analysis.

Data Presentation

The quantitative data obtained from the experiments should be summarized in clearly structured tables for easy comparison. The following tables present a hypothetical dataset for the growth of E. coli on different nitrogen sources, illustrating how the results could be presented.

Table 1: Hypothetical Growth Kinetics of E. coli on Various Nitrogen Sources

Nitrogen Source	Maximum Specific Growth Rate (µ_max, h⁻¹)	Doubling Time (min)
Ammonium Malate	0.65	64
Ammonium Sulfate	0.69	60
Ammonium Chloride	0.71	59
Peptone	0.85	49
No Nitrogen Control	<0.05	>830

Table 2: Hypothetical Final Biomass Yield of E. coli on Various Nitrogen Sources

Nitrogen Source	Initial OD₆₀₀	Final OD₆₀₀	Final Biomass (g/L Dry Weight)
Ammonium Malate	0.05	2.8	1.12
Ammonium Sulfate	0.05	2.9	1.16
Ammonium Chloride	0.05	3.0	1.20
Peptone	0.05	4.2	1.68
No Nitrogen Control	0.05	0.08	<0.03

Conclusion and Applications

The use of ammonium malate as a nitrogen source offers a potential advantage by providing both nitrogen and a readily metabolizable carbon source. While direct comparative studies are lacking in the current literature, the protocols outlined here provide a robust framework for researchers to investigate its efficacy for their specific microbial systems.

Potential Applications:

• Industrial Fermentation: Ammonium malate could be a cost-effective nutrient for the production of biofuels, organic acids, and enzymes, potentially influencing product yields and metabolic fluxes.

• Pharmaceutical Production: In the manufacturing of protein-based therapeutics and other biomolecules, optimizing the nitrogen source can enhance cell density and product titers.

• Fundamental Research: Studying the microbial response to ammonium malate can provide insights into the interplay between carbon and nitrogen metabolism and its regulation.

Further research is warranted to fully elucidate the benefits and potential drawbacks of using ammonium malate in various microbial applications. The experimental approach detailed in these notes will enable researchers to generate the necessary data to make informed decisions about its suitability as a nitrogen source.

References

• 1. Derepression of nitrogenase by addition of malate to cultures of Rhodospirillum rubrum grown with glutamate as the carbon and nitrogen source - PMC [pmc.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. journals.asm.org [journals.asm.org]
• 4. Carbon and nitrogen sources consumption by ale and lager yeast strains: a comparative study during fermentation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The Poor Growth of Rhodospirillum rubrum Mutants Lacking RubisCO Is Due to the Accumulation of Ribulose-1,5-Bisphosphate - PMC [pmc.ncbi.nlm.nih.gov]
• 6. procelys.com [procelys.com]

Application Notes and Protocols: The Role of Ammonium Malate in Enzymatic Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) malate (B86768), a salt formed from ammonia (B1221849) and malic acid, can play a multifaceted role in enzymatic assays. While not always a primary named buffer, its constituent ions, ammonium (NH₄⁺) and malate (C₄H₄O₅²⁻), are frequently present and can significantly influence enzyme activity, stability, and reaction kinetics. These application notes provide a detailed overview of the functions of ammonium and malate in two key enzymatic assays: the Malate Dehydrogenase (MDH) assay and the Glutamate-Pyruvate Transaminase (GPT) assay. Detailed protocols and quantitative data are presented to guide researchers in their experimental design.

I. Ammonium Malate in Malate Dehydrogenase (MDH) Assays

Malate Dehydrogenase (MDH) is a critical enzyme in the citric acid cycle, catalyzing the reversible oxidation of L-malate to oxaloacetate, using NAD⁺ as a cofactor. In MDH assays, malate serves as the direct substrate. Ammonium ions are often present in the assay mixture, primarily as a carryover from the ammonium sulfate (B86663) precipitation method commonly used for enzyme purification and storage.[1] The presence of ammonium ions is generally well-tolerated and can contribute to the stability of the enzyme.

A. Rationale for Use

• Substrate Provision: Malate is the essential substrate for the MDH-catalyzed reaction. The concentration of malate is a key parameter to consider when designing the assay, as it directly influences the reaction velocity.

• Enzyme Stability: Ammonium sulfate is a widely used reagent for the fractional precipitation and purification of proteins, including MDH. Consequently, commercial preparations of MDH are often supplied as a suspension in ammonium sulfate solution. The residual ammonium ions in the final assay solution can contribute to maintaining the enzyme's conformational stability.

• Removal of Interfering Molecules: Some protocols recommend an ammonium sulfate precipitation step to remove small molecules from tissue homogenates that might interfere with the MDH assay.[2]

B. Quantitative Data for MDH Assays

The following table summarizes typical reagent concentrations used in colorimetric MDH assays. These values can be used as a starting point for assay optimization.

Reagent	Concentration Range	Role in Assay	Reference(s)
MDH Assay Buffer (pH ~9.5)	Varies by manufacturer	Maintains optimal pH
L-Malate (Substrate)	10 - 100 mM	Substrate
NAD⁺ (Cofactor)	0.5 - 2 mM	Cofactor
Colorimetric Probe	Varies by manufacturer	Detection Reagent	[3]
Enzyme Sample	Variable	Analyte
Ammonium Sulfate	Variable (from enzyme prep)	Enzyme Stabilizer	[1]

C. Experimental Protocol: Colorimetric MDH Activity Assay

This protocol is a generalized procedure based on commercially available kits.[2][3]

1. Reagent Preparation:

• MDH Assay Buffer (pH 9.5): Prepare a buffer solution according to the manufacturer's instructions or use a standard buffer like glycine-NaOH.

• L-Malate Solution (100 mM): Dissolve the appropriate amount of L-malic acid in MDH Assay Buffer and adjust the pH to 9.5.

• NAD⁺ Solution (10 mM): Dissolve NAD⁺ in distilled water.

• Colorimetric Probe Solution: Prepare according to the manufacturer's instructions.

• Enzyme Sample: Dilute the MDH enzyme or sample homogenate in MDH Assay Buffer to a concentration that results in a linear reaction rate. If the enzyme is in an ammonium sulfate suspension, it can often be directly diluted into the assay buffer.

2. Assay Procedure:

• Prepare a master mix containing the MDH Assay Buffer, L-Malate Solution, NAD⁺ Solution, and the colorimetric probe.

• Pipette the master mix into the wells of a 96-well plate.

• Add the enzyme sample to each well to initiate the reaction.

• Incubate the plate at 37°C.

• Measure the absorbance at the appropriate wavelength (e.g., 450 nm) at multiple time points to determine the initial reaction velocity.

• Calculate the MDH activity based on the rate of change in absorbance and a standard curve.

D. Visualization

Caption: The enzymatic reaction catalyzed by Malate Dehydrogenase.

II. Ammonium Malate in Glutamate-Pyruvate Transaminase (GPT) Assays

Glutamate-Pyruvate Transaminase (GPT), also known as Alanine Aminotransferase (ALT), is a key enzyme in amino acid metabolism. It catalyzes the transfer of an amino group from L-alanine to α-ketoglutarate, producing L-glutamate and pyruvate (B1213749). While ammonium malate is not a direct substrate in this reaction, studies have shown that the presence of ammonium ions can enhance GPT activity.

A. Rationale for Use

• Enzyme Activation: Research has indicated that the presence of ammonium in the growth medium can lead to increased activity of GPT in certain organisms.[4] This suggests a potential role for ammonium ions as an activator or a regulator of GPT expression or activity.

• Coupled Enzyme Assays: In some coupled assays for GPT, the product, L-glutamate, is further metabolized by glutamate (B1630785) dehydrogenase, which utilizes ammonium ions. Therefore, the presence of ammonium can be essential for the subsequent detection reaction.

B. Quantitative Data for GPT Assays

The following table provides typical concentrations for reagents in a GPT activity assay.

Reagent	Concentration Range	Role in Assay	Reference(s)
Assay Buffer (e.g., Tris-HCl, pH ~7.5)	50 - 100 mM	Maintains optimal pH
L-Alanine (Substrate)	200 - 500 mM	Substrate
α-Ketoglutarate (Substrate)	10 - 20 mM	Substrate
NADH (for coupled reaction)	0.1 - 0.3 mM	Cofactor for LDH
Lactate (B86563) Dehydrogenase (LDH)	>10 units/mL	Coupling Enzyme
Pyridoxal-5-Phosphate (PLP)	~0.1 mM	Coenzyme for GPT
Enzyme Sample	Variable	Analyte
Ammonium Chloride (optional)	10 - 50 mM	Potential Activator	[5]

C. Experimental Protocol: Coupled GPT Activity Assay

This protocol measures GPT activity by coupling the production of pyruvate to its reduction by lactate dehydrogenase (LDH), which is monitored by the decrease in NADH absorbance at 340 nm.

1. Reagent Preparation:

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 7.5): Prepare the buffer and ensure the pH is accurately adjusted.

• L-Alanine Solution (500 mM): Dissolve L-alanine in the assay buffer.

• α-Ketoglutarate Solution (100 mM): Dissolve α-ketoglutarate in the assay buffer.

• NADH Solution (10 mM): Dissolve NADH in the assay buffer. Protect from light.

• LDH Solution: Prepare a solution of LDH in the assay buffer.

• PLP Solution (10 mM): Dissolve pyridoxal-5-phosphate in the assay buffer.

• (Optional) Ammonium Chloride Solution (1 M): Dissolve ammonium chloride in distilled water.

2. Assay Procedure:

• Prepare a reaction mixture containing the assay buffer, L-alanine, NADH, LDH, and PLP. If investigating the effect of ammonium, add the ammonium chloride solution to the desired final concentration.

• Pipette the reaction mixture into cuvettes or a 96-well plate.

• Add the enzyme sample (GPT) to the mixture.

• Initiate the reaction by adding the α-ketoglutarate solution.

• Immediately measure the absorbance at 340 nm and continue to record the absorbance at regular intervals to determine the rate of NADH oxidation.

• The GPT activity is proportional to the rate of decrease in absorbance at 340 nm.

D. Visualization

Caption: The coupled enzymatic reaction for the assay of GPT activity.

III. General Experimental Workflow for Enzymatic Assays

The following diagram illustrates a typical workflow for performing an enzymatic assay.

Caption: A generalized workflow for conducting an enzymatic assay.

Conclusion

The roles of ammonium and malate in enzymatic assays are specific to the enzyme being studied. For MDH, malate is a primary substrate, and ammonium ions, often present from purification, can contribute to enzyme stability. In the case of GPT, ammonium ions may act as an activator, enhancing the enzyme's catalytic efficiency. Understanding these roles is crucial for the accurate design, execution, and interpretation of enzymatic assays. The provided protocols and data serve as a foundation for researchers to develop and optimize their specific assay conditions.

References

• 1. content.abcam.com [content.abcam.com]
• 2. assaygenie.com [assaygenie.com]
• 3. bioassaysys.com [bioassaysys.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]

Ammonium Malate as an Acidity Regulator: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ammonium (B1175870) malate (B86768), the salt derived from malic acid and ammonia, serves as an effective and versatile acidity regulator in a variety of experimental settings. Its utility stems from its buffering capacity in the physiological pH range, its role as a source of both malate and ammonium ions for cellular systems, and its influence on protein stability and enzyme kinetics. These application notes provide detailed insights and protocols for the use of ammonium malate as an acidity regulator in research, particularly in the fields of biochemistry, cell biology, and drug development.

Application Notes

Ammonium malate is a valuable tool for controlling pH in numerous experimental applications. Its bifunctional nature, providing both a buffering agent and metabolically active ions, makes it particularly suitable for studies involving biological systems.

Enzyme Kinetics and Assays

In enzymatic reactions, maintaining a stable pH is critical for accurate kinetic measurements. Ammonium malate buffers can be employed to control the pH of enzyme assays, particularly for enzymes involved in or influenced by the citric acid cycle or nitrogen metabolism. Malate itself can be a substrate or an allosteric regulator for certain enzymes, and the ammonium ion can also influence enzymatic activity. Researchers should consider these potential effects when designing experiments. For instance, malate has been observed to inhibit phosphoenolpyruvate (B93156) carboxylase (PEPCase) activity. Conversely, L-malate can increase the activity of malate dehydrogenase.

Protein Stability and Crystallization

The stability of proteins is highly dependent on pH. Ammonium malate can be used as a component of buffer systems in protein stability studies, such as thermal shift assays or circular dichroism spectroscopy. The malate ion, a dicarboxylic acid, can interact with protein surfaces and potentially influence conformational stability. In the field of protein crystallization, precise pH control is essential for successful crystal growth. While ammonium sulfate (B86663) is a more common precipitant, ammonium malate can be used to buffer the crystallization solution, offering a different ionic environment that may be favorable for certain proteins.

Cell Culture Media

In cell culture, maintaining a stable pH is crucial for cell viability and growth. While not a primary buffer in most commercial media, ammonium malate can be investigated as a component of custom media formulations. Both malate and ammonium are key metabolites. Malate is an intermediate in the citric acid cycle, and ammonium is a primary nitrogen source for the synthesis of amino acids and other nitrogen-containing compounds. However, it is important to note that high concentrations of ammonium can be toxic to some cell lines.

Drug Formulation and Development

In the early stages of drug development, pH plays a critical role in the solubility, stability, and activity of drug candidates. Ammonium malate can be used as an excipient to regulate the pH of preclinical formulations for in vitro and in vivo studies. Its biological relevance may be advantageous in certain contexts compared to more inert buffering agents.

Quantitative Data

The effectiveness of ammonium malate as a buffer is determined by the pKa values of its constituent acid and base. Malic acid is a dicarboxylic acid with two pKa values, and the ammonium ion has its own pKa.

Ion	pKa1	pKa2
Malic Acid	3.40	5.11
Ammonium (NH₄⁺)	9.25	-

This combination of pKa values allows ammonium malate to provide buffering capacity over a broad pH range, primarily in the acidic to neutral range, with some capacity in the basic range. The table below provides an example of the expected pH of an ammonium malate buffer prepared by titrating a solution of malic acid with ammonium hydroxide (B78521).

Molar Ratio (Malic Acid:NH₄OH)	Approximate pH
1 : 0.5	~3.4
1 : 1	~4.3
1 : 1.5	~5.1
1 : 2	~7.0

Note: The final pH will depend on the concentration of the solution and the specific form of ammonium malate used (monoammonium or diammonium).

Experimental Protocols

Protocol 1: Preparation of a 0.1 M Ammonium Malate Buffer Solution (pH 7.0)

Materials:

• DL-Malic acid (MW: 134.09 g/mol )

• Ammonium hydroxide solution (e.g., 28-30% NH₃ basis)

• Deionized water

• pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks and graduated cylinders

• 0.22 µm sterile filter (optional, for cell culture applications)

Procedure:

• Prepare a 0.1 M Malic Acid Solution: Dissolve 1.341 g of DL-malic acid in approximately 80 mL of deionized water in a 100 mL beaker.

• Stir the Solution: Place the beaker on a magnetic stirrer and add a stir bar. Stir until the malic acid is completely dissolved.

• Adjust the pH: While monitoring the pH with a calibrated pH meter, slowly add ammonium hydroxide solution dropwise to the malic acid solution.

• Titrate to pH 7.0: Continue adding ammonium hydroxide until the pH of the solution reaches 7.0. Be cautious as the pH will change more rapidly as it approaches the target pH.

• Adjust the Final Volume: Once the desired pH is reached, transfer the solution to a 100 mL volumetric flask. Rinse the beaker with a small amount of deionized water and add the rinsing to the volumetric flask. Bring the final volume to 100 mL with deionized water.

• Sterilization (Optional): For applications requiring sterility, such as cell culture, filter the buffer solution through a 0.22 µm sterile filter into a sterile container.

• Storage: Store the buffer solution at 4°C.

Protocol 2: Assessing the Effect of Ammonium Malate on Enzyme Activity

This protocol provides a general framework for testing the influence of an ammonium malate buffer on the activity of a specific enzyme, for example, malate dehydrogenase.

Materials:

• Purified enzyme (e.g., malate dehydrogenase)

• Substrate for the enzyme (e.g., oxaloacetate and NADH for malate dehydrogenase)

• 0.1 M Ammonium Malate buffer at various pH values (e.g., 6.0, 6.5, 7.0, 7.5, 8.0), prepared as in Protocol 1.

• Control buffer (e.g., Tris-HCl or phosphate (B84403) buffer) at the same pH values.

• Spectrophotometer

• Cuvettes

• Micropipettes

Procedure:

• Prepare Reaction Mixtures: For each pH value to be tested, prepare a reaction mixture in a cuvette containing the ammonium malate buffer, the enzyme substrate(s) at their optimal concentrations, and all other necessary reaction components except the enzyme. Prepare a parallel set of reaction mixtures using the control buffer.

• Equilibrate Temperature: Incubate the cuvettes at the optimal temperature for the enzyme for 5 minutes.

• Initiate the Reaction: Add a small, fixed amount of the enzyme to each cuvette to start the reaction. Mix gently by inverting the cuvette.

• Monitor the Reaction: Immediately place the cuvette in the spectrophotometer and measure the change in absorbance at the appropriate wavelength over time (e.g., 340 nm for NADH consumption).

• Calculate Initial Velocity: Determine the initial reaction velocity (rate of change in absorbance per unit time) from the linear portion of the reaction progress curve.

• Compare Activities: Compare the initial velocities of the enzyme in the ammonium malate buffer to those in the control buffer at each pH.

• Data Presentation: Present the data in a table and/or graph, plotting enzyme activity as a function of pH for both buffer systems.

Visualizations

Signaling Pathway: Malate-Aspartate Shuttle and pH Regulation

This diagram illustrates the role of the malate-aspartate shuttle in transporting reducing equivalents (NADH) into the mitochondria and its connection to cellular pH regulation through the metabolism of malate and ammonium.

Caption: Malate-Aspartate Shuttle and Ammonium Metabolism.

Experimental Workflow: Assessing Enzyme Activity with Ammonium Malate Buffer

This workflow diagram outlines the steps for comparing enzyme kinetics in an ammonium malate buffer versus a control buffer.

Application Notes and Protocols for Ammonium Malate in Capillary Electrophoresis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Capillary Electrophoresis (CE) is a powerful analytical technique that separates components of a mixture based on their electrophoretic mobility in an electric field. The choice of the background electrolyte (BGE) is crucial for achieving optimal separation. While not extensively documented in readily available literature, an ammonium (B1175870) malate (B86768) buffer system can be theoretically applied for the separation of various analytes, particularly small organic acids and for potential chiral separations, owing to the buffering capacity of malate and the conductivity of the ammonium ion.

These application notes provide a detailed, representative protocol for the use of ammonium malate as a background electrolyte in capillary zone electrophoresis (CZE) for the analysis of a standard mixture of organic acids. The protocols are based on established principles of CE for similar applications.

Principle of Separation

In an aqueous solution, malic acid exists in equilibrium with its conjugate bases, malate and hydrogen malate. By preparing a buffer with ammonium hydroxide, an ammonium malate BGE can be established at a pH suitable for the analysis of acidic compounds. At a pH above the pKa values of target organic acids, these analytes will be anionic and migrate toward the anode. However, the strong electroosmotic flow (EOF) in a typical fused-silica capillary will carry all species, including the anions, toward the cathode and the detector. The differential migration of the analytes based on their charge-to-size ratio allows for their separation.

Application Notes and Protocols for the Quantification of Ammonium Malate

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed methodologies for the quantitative analysis of ammonium (B1175870) malate (B86768). The following sections outline various analytical techniques, from chromatography to enzymatic and spectrophotometric assays, complete with experimental protocols and performance data.

Chromatographic Techniques

Chromatographic methods offer high selectivity and sensitivity for the simultaneous or sequential quantification of ammonium and malate ions.

Ion Chromatography (IC)

Ion chromatography is a robust technique for the separation and quantification of ionic species. It is well-suited for the analysis of ammonium and malate in various sample matrices.[1][2][3] A dual-channel system can even allow for the simultaneous determination of cations and anions.

Experimental Protocol:

• Instrumentation:

  • Ion Chromatograph equipped with a dual-channel system (optional, for simultaneous analysis)

  • Cation-exchange column (e.g., IonPac CS17) for ammonium analysis.

  • Anion-exchange column for malate analysis.

  • Suppressed conductivity detector.

  • Autosampler.

• Reagents:

  • Eluent for Cation (Ammonium) Analysis: 1.5 mM Methanesulfonic acid in deionized water.

  • Eluent for Anion (Malate) Analysis: A gradient of potassium hydroxide (B78521) or a carbonate/bicarbonate buffer.

  • Regenerant: Appropriate for the suppressor used.

  • Standard Solutions: Prepare a series of ammonium malate standard solutions of known concentrations in deionized water.

• Sample Preparation:

  • Dissolve the ammonium malate sample in deionized water to a concentration within the expected calibration range.

  • Filter the sample through a 0.45 µm syringe filter before injection.

• Chromatographic Conditions:

  • Flow Rate: Typically 1.0 mL/min.

  • Injection Volume: 10-25 µL.

  • Column Temperature: Ambient or as recommended for the specific columns.

  • Detection: Suppressed conductivity.

• Quantification:

  • Generate a calibration curve by plotting the peak area against the concentration of the ammonium and malate standards.

  • Determine the concentration of ammonium and malate in the sample from the calibration curve.

Quantitative Data Summary for Ion Chromatography

Parameter	Ammonium	Malate	Reference
Limit of Detection (LOD)	8 ppm	Not Specified	[4]
Limit of Quantification (LOQ)	30 ppm	Not Specified	[4]
**Linearity (R²) **	>0.99	Not Specified	[4]
Precision (RSD)	<2.0%	Not Specified

Workflow for Ion Chromatography Analysis

Caption: Workflow for the quantification of ammonium and malate by Ion Chromatography.

High-Performance Liquid Chromatography (HPLC)

HPLC can be employed for the simultaneous analysis of organic acids (like malate) and amines (like ammonium, after derivatization if necessary). Reversed-phase chromatography with ion suppression is a common approach for organic acids.

Experimental Protocol:

• Instrumentation:

  • HPLC system with a UV or photodiode array (PDA) detector.

  • Reversed-phase C18 column (e.g., Xbridge C18).

  • Mass Spectrometry (MS) detector for confirmation (optional).

• Reagents:

  • Mobile Phase: Isocratic mobile phase of 3 mM phosphoric acid.

  • Standard Solutions: Prepare a series of ammonium malate standard solutions of known concentrations in the mobile phase.

• Sample Preparation:

  • Dissolve the sample in the mobile phase.

  • Filter through a 0.45 µm syringe filter.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min.[5]

  • Injection Volume: 10 µL.

  • Column Temperature: Ambient.[5]

  • Detection: UV/PDA at 210 nm for malic acid and potentially a different wavelength for a derivatized ammonium ion.

• Quantification:

  • Construct a calibration curve by plotting peak area versus the concentration of the standards.

  • Calculate the concentration of malate (and ammonium if a suitable detection method is used) in the sample.

Quantitative Data Summary for HPLC of Malic Acid

Parameter	Malic Acid	Reference
Limit of Detection (LOD)	0.015 - 0.054 mg/L	[6]
Limit of Quantification (LOQ)	5 ng (for amines)	[5][7]
**Linearity (R²) **	≥ 0.9999	[5][7]
Recovery	84% - 117%	[5][7]

Workflow for HPLC Analysis

Caption: General workflow for HPLC analysis of ammonium malate components.

Enzymatic Assays

Enzymatic assays provide high specificity for the quantification of L-malate and ammonium. These methods are based on the enzymatic conversion of the analyte, leading to a measurable change in absorbance or fluorescence.

Enzymatic Assay for L-Malate

This method relies on the oxidation of L-malate to oxaloacetate by L-malate dehydrogenase (L-MDH), with the concomitant reduction of NAD+ to NADH. The increase in NADH is measured spectrophotometrically at 340 nm.[8]

Experimental Protocol:

• Instrumentation:

  • Spectrophotometer capable of measuring absorbance at 340 nm.

  • Cuvettes.

  • Pipettes.

• Reagents (often available as a kit):

  • Buffer solution (pH 9.5-10.0).

  • Nicotinamide-adenine dinucleotide (NAD+) solution.

  • L-Malate Dehydrogenase (L-MDH) suspension.

  • Glutamate-oxaloacetate transaminase (GOT) (often included to drive the reaction to completion).

  • L-glutamate solution.

  • L-malic acid standard solution.

• Procedure:

  • Pipette buffer, NAD+ solution, and sample (or standard) into a cuvette and mix.

  • Read the initial absorbance (A1) at 340 nm after the reading stabilizes.

  • Start the reaction by adding L-MDH (and GOT if used).

  • Mix and incubate for a specified time (e.g., 5-10 minutes) at a controlled temperature (e.g., 25°C).

  • Read the final absorbance (A2) at 340 nm.

  • Calculate the absorbance difference (ΔA = A2 - A1).

  • Determine the concentration of L-malate from the absorbance difference using a standard curve or the molar extinction coefficient of NADH.

Quantitative Data Summary for Enzymatic L-Malate Assay

Parameter	Value	Reference
Working Range	0.5 - 30 µg in cuvette	[9]
Limit of Detection (LOD)	0.25 mg/L	[10]
Limit of Quantification (LOQ)	0.83 mg/L	[9]
Repeatability (%CV)	1.278% (white wine)	[9]

Signaling Pathway for Enzymatic L-Malate Assay

Caption: Enzymatic conversion of L-Malate to a detectable product.

Spectrophotometric Methods for Ammonium

These colorimetric methods are widely used for the determination of ammonium in aqueous samples.

Berthelot Reaction

The Berthelot reaction involves the reaction of ammonia (B1221849) with phenol (B47542) (or salicylate) and hypochlorite (B82951) in an alkaline medium to form a blue-colored indophenol (B113434) dye. The intensity of the color is proportional to the ammonium concentration and is measured spectrophotometrically.[11][12]

Experimental Protocol:

• Instrumentation:

  • Spectrophotometer or colorimeter.

  • Cuvettes.

• Reagents:

  • Phenol-Nitroprusside Reagent: A solution of phenol and sodium nitroprusside.

  • Alkaline Hypochlorite Reagent: A solution of sodium hypochlorite and sodium hydroxide.

  • Ammonium Standard Solutions.

• Procedure:

  • To the sample or standard, add the phenol-nitroprusside reagent and mix.

  • Add the alkaline hypochlorite reagent and mix.

  • Allow the color to develop for a specific time at a controlled temperature.

  • Measure the absorbance at the wavelength of maximum absorbance (typically around 640 nm).

  • Create a calibration curve and determine the ammonium concentration in the sample.

Quantitative Data Summary for Berthelot Method

Parameter	Value	Reference
Linear Range	1.0 - 30.0 mg/L	[13]
Limit of Detection (LOD)	0.17 mg/L - 0.4 mg/L	[11][13]
Precision (%CV)	1.4% - 2.7%	[11]

Nessler's Reagent Method

This method involves the reaction of ammonia with Nessler's reagent (an alkaline solution of potassium tetraiodomercurate(II)) to produce a yellow-to-brown colored colloid. The color intensity is proportional to the ammonia concentration.[2][14]

Experimental Protocol:

• Instrumentation:

  • Spectrophotometer.

  • Cuvettes.

• Reagents:

  • Nessler's Reagent.

  • Rochelle Salt Solution (Potassium sodium tartrate): To prevent precipitation of calcium and magnesium salts.

  • Ammonium Standard Solutions.

• Procedure:

  • Add Rochelle salt solution to the sample or standard to prevent turbidity.

  • Add Nessler's reagent and mix well.

  • Allow the color to develop for about 10-20 minutes.

  • Measure the absorbance at approximately 425 nm.

  • Determine the ammonium concentration using a calibration curve.

Quantitative Data Summary for Nessler's Reagent Method

Parameter	Value	Reference
Detection Range	0.02 - 2.0 mg/L	[14][15]
Limit of Detection (LOD)	0.02 mg/L	[14][15]

Logical Relationship for Spectrophotometric Ammonium Assays

Caption: Reaction principles for spectrophotometric determination of ammonium.

References

• 1. vneshbiotorg.ru [vneshbiotorg.ru]
• 2. Measuring Ammonia Nitrogen in Water: The Nessler Reagent Photometric Method and Portable Solutions [erunwas.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. researchgate.net [researchgate.net]
• 5. Rapid simultaneous determination of amines and organic acids in citrus using high-performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. wineserver.ucdavis.edu [wineserver.ucdavis.edu]
• 9. libios.fr [libios.fr]
• 10. rahrbsg.com [rahrbsg.com]
• 11. experts.illinois.edu [experts.illinois.edu]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]
• 14. Comparison Study on Measuring Ammonia and Nitrogen in Surface Water by Flow Injection and Nessler's Reagent | Scientific.Net [scientific.net]
• 15. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Troubleshooting Ammonium Malate Buffer Stability

For Researchers, Scientists, and Drug Development Professionals

The stability of buffer solutions is paramount for achieving reproducible and accurate experimental results. Ammonium (B1175870) malate (B86768) buffer, a solution prepared from the weak acid (malic acid) and weak base (ammonia), is utilized in various biochemical and pharmaceutical applications.[1] However, its stability can be compromised by several factors, leading to pH shifts, precipitation, and degradation. This guide provides detailed troubleshooting steps and answers to frequently asked questions to help you maintain the integrity of your ammonium malate buffer.

Frequently Asked Questions (FAQs)

Q1: What are the primary indicators of instability in an ammonium malate buffer?

A1: The most common signs of buffer instability include:

• pH Drift: A significant change in the measured pH from the target value.

• Precipitation or Cloudiness: The formation of solid particles or a hazy appearance in the solution. This can be caused by exceeding solubility limits at lower temperatures or by contamination.[2]

• Color Change: Any deviation from the initial colorless appearance may suggest microbial contamination or chemical degradation.

• Inconsistent Experimental Results: A lack of reproducibility in assays where the buffer is used can often be traced back to compromised buffer integrity.

Q2: Why has the pH of my buffer changed over time?

A2: The pH of a buffer can shift due to several factors. As a buffer containing ammonia, it is susceptible to changes from exposure to atmospheric carbon dioxide, which can lower the pH.[3] Temperature fluctuations also significantly impact pH; the pH of most buffers, including ammonium-based ones, should be measured and adjusted at the temperature of use.[4][5] Evaporation of the solvent can concentrate the buffer components, also leading to a pH shift.

Q3: What causes precipitation or cloudiness in my buffer?

A3: Precipitation in ammonium malate buffer, much like in other buffer systems like phosphate (B84403) buffers, can be caused by:

• Low Temperature Storage: The solubility of the buffer salts can decrease at lower temperatures (e.g., 4°C), causing them to crystallize out of solution.[2]

• High Concentration: Preparing a buffer at a concentration that exceeds its solubility limit will lead to precipitation.

• Contamination: The presence of divalent cations, such as calcium (Ca²⁺) or magnesium (Mg²⁺), can form insoluble malate salts.

• Addition of Organic Solvents: Mixing the buffer with a high percentage of organic solvents like acetonitrile (B52724) or methanol (B129727) can significantly reduce the solubility of the buffer salts.[6]

Q4: How should I properly store ammonium malate buffer?

A4: To ensure stability, store the buffer in a cool, well-ventilated place away from direct sunlight and heat sources.[7] The container must be tightly sealed to prevent evaporation and absorption of atmospheric CO₂.[8][9] For long-term storage, sterile filtration into a sterile container is recommended to prevent microbial growth.

Q5: Can I use ammonium malate buffer with organic solvents for applications like HPLC?

A5: Yes, but with caution. When mixing with organic solvents, it is crucial to ensure the buffer salts remain soluble at the highest organic concentration used in your gradient.[6] It is a best practice to test the solubility by mixing the aqueous buffer with the highest intended percentage of organic solvent before running it through an HPLC system to prevent precipitation that could damage the instrument.[6] Always flush the system and column with a water/organic solvent mixture to remove all buffer salts before storage.[6]

Troubleshooting Guides

Problem: Observed pH Drift in Buffer

My freshly calibrated pH meter shows that my stored ammonium malate buffer is no longer at its target pH. What are the potential causes and how can I fix it?

A pH shift indicates a change in the chemical equilibrium of your buffer. Follow this troubleshooting workflow to identify the cause.

Caption: Troubleshooting workflow for pH drift in buffers. (Max Width: 760px)

Problem: Precipitation or Cloudiness Observed

My ammonium malate buffer, which was clear when I made it, is now cloudy after being stored in the refrigerator. What should I do?

Precipitation indicates that one or more components have come out of solution. This compromises the buffer's concentration and buffering capacity. Use the following guide to determine the cause. In most cases, preparing a fresh buffer is the most reliable solution.

Caption: Troubleshooting workflow for buffer precipitation. (Max Width: 760px)

Data Presentation & Experimental Protocols

Buffer Stability and Storage

Proper storage is critical for maintaining buffer integrity. The following table summarizes recommended conditions and potential issues.

Parameter	Recommendation	Rationale & Potential Issues
Temperature	Store at Room Temperature (20-25°C) unless specified otherwise.	Low temperatures can cause precipitation of salts.[2] High temperatures can accelerate chemical degradation of malate.[1]
Container	Chemically inert, sterile, tightly sealed glass or plastic (e.g., borosilicate glass, polypropylene).	Prevents contamination, evaporation, and absorption of atmospheric CO₂ which can alter pH.[3][8][9]
Light Exposure	Store in a dark place or in an opaque bottle.	Protects from direct sunlight which can be a heat source and may promote degradation.[7]
Shelf Life	~1-2 weeks at room temperature (non-sterile); 1-3 months at 4°C (sterile-filtered).	Shelf life is highly dependent on preparation quality. Visually inspect and check pH before each use.

Protocol 1: Preparation of 1L of 0.1 M Ammonium Malate Buffer, pH 5.0

This protocol describes the preparation of a common ammonium malate buffer. The purity of the starting materials is critical for a stable final product.[1]

Materials:

• L-Malic Acid (FW: 134.09 g/mol ), high-purity grade

• Ammonium Hydroxide (B78521) (NH₄OH), ~28-30% solution, analytical grade

• High-purity, deionized water (Type I)

• Calibrated pH meter and electrode

• 1L volumetric flask

• Stir plate and magnetic stir bar

Methodology:

• Add approximately 800 mL of high-purity water to a beaker.

• Weigh 13.41 g of L-Malic Acid and add it to the water.

• Place the beaker on a stir plate and stir until the malic acid is completely dissolved.

• Slowly add ammonium hydroxide dropwise while continuously monitoring the pH. The reaction can be exothermic, so add the base slowly.[1]

• Continue adding ammonium hydroxide until the pH of the solution reaches 5.0. Be careful not to "overshoot" the target pH, as correcting it can alter the buffer's ionic strength.[4]

• Once the target pH is reached, transfer the solution to a 1L volumetric flask.

• Rinse the beaker with a small amount of high-purity water and add the rinse to the volumetric flask.

• Bring the final volume to 1L with high-purity water. Mix thoroughly.

• For extended storage, sterile-filter the buffer through a 0.22 µm filter into a sterile, tightly-sealed container.

Caption: Recommended workflow for preparing ammonium malate buffer. (Max Width: 760px)

Protocol 2: Simple Buffer Stability Test

This protocol allows you to assess the stability of your buffer under your specific laboratory conditions.

Methodology:

• Prepare a fresh batch of ammonium malate buffer following Protocol 1.

• Measure and record the initial pH (Time 0).

• Aliquot the buffer into three separate, tightly sealed, and clearly labeled containers.

• Store one aliquot at room temperature (RT), one at 4°C, and one exposed to ambient air on the benchtop (as a negative control).

• At regular intervals (e.g., Day 1, 3, 7, 14), bring the RT and 4°C samples to a consistent measurement temperature.

• Visually inspect each aliquot for any signs of precipitation or microbial growth.

• Measure and record the pH of each aliquot.

Example Data Summary:

Time Point	Condition	Visual Appearance	pH
Day 0	Freshly Prepared	Clear, Colorless	5.00
Day 7	4°C, Sealed	Clear, Colorless	5.01
Day 7	RT, Sealed	Clear, Colorless	4.99
Day 7	RT, Open to Air	Clear, Colorless	4.92
Day 14	4°C, Sealed	Slight Precipitate	5.02
Day 14	RT, Sealed	Clear, Colorless	4.98
Day 14	RT, Open to Air	Slightly Cloudy	4.85

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. ie.hach.com [ie.hach.com]
• 4. chromatographyonline.com [chromatographyonline.com]
• 5. BUFFERS [ou.edu]
• 6. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 7. labdepotinc.com [labdepotinc.com]
• 8. technopharmchem.com [technopharmchem.com]
• 9. lobachemie.com [lobachemie.com]

Technical Support Center: Ammonium and Malate in Cell Culture

This technical support center provides guidance on managing ammonium (B1175870) levels in cell culture and explores the potential role of malate (B86768) as a metabolic supplement. While ammonium malate is not a standard cell culture supplement, understanding the individual effects of ammonium and malate is crucial for optimizing cell growth, viability, and productivity.

Frequently Asked Questions (FAQs)

Q1: What is the primary concern with ammonium in cell culture?

Ammonium is a major byproduct of cellular metabolism, primarily from the breakdown of glutamine.[1][2] Its accumulation in the culture medium is known to be toxic, leading to reduced cell growth rates, lower peak cell densities, and decreased cell viability.[2][3][4] For many cell lines, inhibitory effects can begin at concentrations as low as 2-5 mM.[1][5][6][7]

Q2: How does ammonium toxicity affect cells at a molecular level?

High ammonium concentrations can lead to several detrimental effects, including:

• Alterations in intracellular pH.[8]

• Changes in metabolic rates, such as increased consumption of glucose and glutamine.[6][9]

• Inhibition of key enzymes in cellular metabolism.

• Perturbation of protein processing, particularly glycosylation, which can affect the quality, stability, and efficacy of recombinant proteins.[1][6][8]

Q3: What is the role of malate in cell metabolism?

Malate is a key intermediate in the Tricarboxylic Acid (TCA) cycle, which is central to cellular energy production (ATP).[10] Supplementing media with malate could potentially support the TCA cycle, especially under metabolic stress.

Q4: Could ammonium malate be used as a supplement?

Theoretically, ammonium malate would provide both a nitrogen source (ammonium) and a TCA cycle intermediate (malate).[10] However, the primary challenge is that ammonium itself is often a toxic waste product that researchers try to limit, not add.[2] The addition of ammonium in any form, including ammonium malate, would need to be carefully optimized to avoid toxicity.

Q5: What are the main sources of ammonia (B1221849) accumulation in cell culture?

The primary source of ammonia is the deamination of L-glutamine, a standard and essential amino acid supplement in most cell culture media.[1][11] The catabolism of other amino acids, such as asparagine, also contributes to the buildup of ammonia.[11]

Troubleshooting Guide

Problem: My cells are growing slowly and the peak cell density is lower than expected.

Possible Cause	Suggested Solution
High Ammonia Concentration	1. Measure Ammonia: Use a commercially available ammonia assay kit to determine the concentration in your spent media. Concentrations above 2-5 mM are often inhibitory.[1][5] 2. Reduce Glutamine: Lower the initial L-glutamine concentration in your basal medium. The optimal concentration is often around 4 mM.[5] 3. Use Glutamine Substitutes: Replace L-glutamine with more stable dipeptides (e.g., L-alanyl-L-glutamine) or other nutrients like glutamate (B1630785) or pyruvate (B1213749) to reduce the rate of ammonia production.[12][13] 4. Optimize Feeding Strategy: Implement a fed-batch strategy with controlled addition of glutamine to maintain it at a low, non-toxic level.[2]
Nutrient Depletion	Review your feeding strategy to ensure essential nutrients are not being depleted.
Suboptimal pH	Monitor and control the pH of the culture medium, as high lactate (B86563) can cause acidification.[14]

Problem: The quality of my recombinant protein is inconsistent, showing altered glycosylation.

Possible Cause	Suggested Solution
Elevated Ammonia Levels	High ammonia is known to interfere with glycosylation pathways, leading to reduced sialylation and increased heterogeneity of glycoforms.[1][6] 1. Control Ammonia: Implement the strategies listed above to reduce ammonia accumulation. 2. Optimize Harvest Time: Harvest the culture before ammonia reaches critical levels that impact protein quality. 3. Add Mitigating Amino Acids: Studies have shown that adding threonine, proline, and glycine (B1666218) can help mitigate some of the negative effects of ammonium on protein quality.[8]
Other Media Components	Evaluate other media components that could influence protein glycosylation.

Quantitative Data Summary

Table 1: Reported Inhibitory Concentrations of Ammonium on Various Cell Lines

Cell Line	Inhibitory Ammonium Concentration	Observed Effect	Reference
CHO Cells	> 5 mM	Inhibition of cell growth	[6][7]
CHO Cells	8 mM	50% reduction in growth	[4]
Hybridoma Cells	4 mM	50% reduction in specific growth rate	[9]
Bovine FAP Cells	> 5 mM	Inhibition of proliferation	[15]
CCO Cells	2.5 mM	44.2% reduction in growth rate	[3]

Table 2: Metabolic Effects of High Ammonium Concentration in CHO Cells

Metabolic Parameter	Effect of High Ammonium	Reference
Specific Glucose Consumption	Increased	[6]
Specific Glutamine Consumption	Increased	[6]
Alanine Production	Increased	[6]
Lactate Production	Decreased	[16]

Experimental Protocols

Protocol 1: Titration Experiment to Determine Optimal Supplement Concentration

This protocol provides a framework for optimizing the concentration of a new media supplement, such as ammonium malate, focusing on a balance between potential benefits and toxicity.

• Cell Seeding: Seed the target cell line in multiple identical culture vessels (e.g., T-flasks or 6-well plates) at a consistent density (e.g., 0.3 x 10⁶ cells/mL).

• Preparation of Supplement Stock: Prepare a sterile, concentrated stock solution of the supplement (e.g., 100 mM ammonium malate).

• Supplement Addition: Add the supplement to the culture media to achieve a range of final concentrations. Include a negative control with no supplement. A typical range to test for an ammonium-containing compound would be 0.5 mM, 1 mM, 2 mM, 5 mM, and 10 mM.

• Incubation: Incubate the cells under standard conditions (e.g., 37°C, 5% CO₂).

• Monitoring and Data Collection:

  • Daily Cell Counts: Perform daily viable cell counts and assess viability using a method like Trypan Blue exclusion.

  • Metabolite Analysis: At the end of the culture, collect spent media to measure the concentration of key metabolites, including glucose, lactate, and ammonia.

• Analysis: Plot the viable cell density and a key productivity metric (e.g., final product titer) against the supplement concentration to identify the optimal range that promotes growth or productivity without inducing significant toxicity.

Protocol 2: Measurement of Ammonia Concentration in Cell Culture Media

• Sample Preparation: Collect a sample of the cell culture supernatant by centrifuging the cell suspension (e.g., at 200 x g for 5 minutes) to pellet the cells.

• Assay Selection: Use a commercially available enzymatic ammonia assay kit, which is a common and reliable method.

• Procedure: Follow the manufacturer's instructions precisely. This typically involves:

  • Preparing a standard curve using the provided ammonia standards.

  • Adding the assay reagents to the standards and the collected supernatant samples in a microplate.

  • Incubating the plate for the specified time to allow for the enzymatic reaction.

  • Measuring the absorbance or fluorescence at the specified wavelength using a plate reader.

• Calculation: Calculate the ammonia concentration in the samples by comparing their readings to the standard curve.

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. The importance of ammonia in mammalian cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimizing CHO Cell Cultures via Metabolite Analysis | Mabion [mabion.eu]
• 5. researchgate.net [researchgate.net]
• 6. Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation. | Semantic Scholar [semanticscholar.org]
• 8. Effects of amino acid additions on ammonium stressed CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. deepblue.lib.umich.edu [deepblue.lib.umich.edu]
• 10. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 11. cellculturedish.com [cellculturedish.com]
• 12. Methods for reducing the ammonia in hybridoma cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. The importance of ammonia in mammalian cell culture. | Semantic Scholar [semanticscholar.org]
• 14. blog.mblintl.com [blog.mblintl.com]
• 15. Frontiers | Non-ammoniagenic proliferation and differentiation media for cultivated adipose tissue [frontiersin.org]
• 16. Effects of ammonium and lactate on growth and metabolism of a recombinant Chinese hamster ovary cell culture - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Ammonium Malate in Biochemical Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals who are encountering potential interference from ammonium (B1175870) malate (B86768) in their biochemical assays.

Frequently Asked Questions (FAQs)

Q1: What is ammonium malate and why might it be in my sample?

A1: Ammonium malate is a salt formed from the reaction of malic acid and ammonia. Malate is a key intermediate in the tricarboxylic acid (TCA) cycle, a central pathway for cellular energy production.[1][2][3] Ammonium ions can be present as a biological byproduct or as a component of a buffer system. Your sample may contain ammonium malate if it is derived from a biological source with active metabolism or if ammonium-based buffers were used during sample preparation.

Q2: How can ammonium malate interfere with my biochemical assay?

A2: Interference from ammonium malate can arise from either the ammonium (NH₄⁺) or the malate (C₄H₅O₅⁻) component. The specific nature of the interference is highly dependent on the assay being performed.

• Ammonium Ion Interference:

  • pH Alterations: Ammonium hydroxide (B78521) is used as a pH buffer, and the presence of ammonium ions can alter the pH of your reaction, affecting enzyme activity.[4]

  • Enzyme Inhibition/Activation: Ammonium ions can directly influence the activity of certain enzymes.

  • Competition in Assays: In assays measuring nitrogen-containing compounds, high concentrations of ammonium can be an interferent.[5]

  • Precipitate Formation: In certain assays, such as those for inorganic phosphate (B84403) using ammonium molybdate (B1676688), ammonium ions can contribute to the formation of precipitates, especially in the presence of proteins like immunoglobulins, leading to falsely elevated results.[6]

• Malate Interference:

  • Metabolic Assays: As a central metabolite, malate can interfere with assays that measure components of cellular respiration or energy metabolism.[2][3] For instance, in assays measuring NADH/NAD⁺ ratios or the activity of dehydrogenases, the conversion of malate to oxaloacetate by malate dehydrogenase can alter the cellular redox state.[7]

  • Enzyme Substrate/Product: If your assay involves an enzyme for which malate is a substrate, product, or regulator, its presence will directly impact the reaction kinetics. Malate dehydrogenase, for example, is a common enzyme in many cellular processes.[1][8]

  • Compound Aggregation Assays: Some enzymes sensitive to compound aggregation, such as malate dehydrogenase, are used in counter-screens. The presence of malate could potentially affect the outcome of such assays.[9][10]

Q3: My assay involves measuring lactate (B86563) dehydrogenase (LDH) activity for cytotoxicity. Can ammonium malate interfere?

A3: Both components of ammonium malate could potentially interfere with an LDH assay, though the mechanism would be indirect.

• Ammonium ions can alter the intracellular pH, which can, in turn, affect cell health and membrane integrity, potentially leading to LDH release that is not related to the compound you are testing.

• Malate , being a key metabolite, could influence cellular metabolism and health. A significant shift in metabolic pathways due to high malate concentrations could indirectly affect cell viability.

However, direct interference with the LDH enzyme itself by ammonium malate is less likely than interference from other sources, such as bacterial contamination which can produce proteases or cause acidification of the medium.[11][12]

Troubleshooting Guides

This section provides a step-by-step approach to identifying and mitigating interference from ammonium malate in your biochemical assays.

Issue 1: Unexpected or Inconsistent Results in an Enzymatic Assay

Possible Cause: The ammonium or malate component of ammonium malate is affecting the activity of your enzyme of interest.

Troubleshooting Workflow:

Figure 1: Troubleshooting workflow for unexpected enzymatic assay results.

Detailed Steps:

• Run Control Experiments:

  • Negative Control: Assay buffer without any sample.

  • Positive Control: A known activator or inhibitor of your enzyme.

  • Vehicle Control: If your sample is in a specific solvent, run the assay with just the solvent.

• Spike-in Experiments:

  • Prepare clean (known good) samples and spike in varying concentrations of ammonium chloride and sodium malate separately. This will help you determine if one or both ions are causing the interference and at what concentration the interference becomes significant.

• Identify the Interfering Ion:

  • Based on the spike-in results, you can pinpoint whether ammonium, malate, or both are the source of the issue.

• Mitigation Strategies:

  • Buffer Exchange/Desalting: If an interfering ion is identified, consider removing it from your sample using techniques like dialysis, gel filtration, or spin columns.

  • Alternative Assay: If removing the interference is not feasible, research alternative assay methods for your target that are known to be insensitive to the interfering ion.

Issue 2: High Background Signal in a Colorimetric or Fluorometric Assay

Possible Cause: Ammonium malate is directly reacting with your detection reagents or has inherent absorbance/fluorescence at the measurement wavelength.

Troubleshooting Workflow:

Figure 2: Troubleshooting workflow for high background signal.

Detailed Steps:

• Check for Inherent Signal:

  • Measure the absorbance or fluorescence of a solution of ammonium malate in your assay buffer at the same wavelength used for your assay.

• Blank Subtraction:

  • If there is an inherent signal, prepare a sample blank for each of your experimental samples. The blank should contain everything that your experimental sample contains, except for one of the key reaction components (e.g., the enzyme or the substrate that initiates the signal-producing reaction). Subtract the reading of the blank from your experimental reading.

• Test for Reagent Interaction:

  • Incubate ammonium malate with your detection reagents in the absence of your analyte of interest. If a signal develops, it indicates a direct interaction.

• Mitigation:

  • If a direct interaction is confirmed, you may need to find alternative detection reagents that are not affected by ammonium malate.

Quantitative Data Summary

The following table summarizes the potential effects of ammonium and malate ions on various biochemical assays based on available literature. Note that specific concentrations leading to interference are highly assay-dependent.

Ion	Assay Type	Potential Effect	Mitigation Strategy	Reference
Ammonium (NH₄⁺)	Inorganic Phosphate (Ammonium Molybdate method)	False Positive (Precipitate Formation)	Sample deproteination (ultrafiltration or trichloroacetic acid treatment)	[6]
Urea Assay (Modified Jung Reagent)	No significant interference observed up to 80.0 mmol/L	N/A	[5]
Enzymatic assays	pH alteration, direct enzyme modulation	Buffer exchange, use of alternative non-amine buffers (e.g., phosphate, HEPES)	[4][13]
Malate (C₄H₅O₅⁻)	Malate Dehydrogenase Activity	Substrate/Product Inhibition	Account for endogenous malate, use substrate-saturating conditions	[1][8]
TCA Cycle/Metabolism Assays	Alteration of metabolic flux	Measure and account for endogenous malate levels	[2][3]
Compound Aggregation Assays (using Malate Dehydrogenase)	Potential alteration of assay sensitivity	Use alternative enzymes for counter-screening (e.g., trypsin, AmpC β-lactamase)	[9][10]

Experimental Protocols

Protocol 1: Buffer Exchange using Spin Columns

This protocol is designed to remove small molecules like ammonium malate from a protein sample.

Materials:

• Appropriate size-exclusion spin column (e.g., with a molecular weight cutoff of 3-10 kDa for most proteins).

• Collection tubes.

• Assay buffer (or a suitable alternative buffer like PBS).

• Microcentrifuge.

Procedure:

• Column Equilibration:

  • Remove the storage buffer from the spin column by centrifugation according to the manufacturer's instructions.

  • Add your desired assay buffer to the column and centrifuge again. Repeat this step 2-3 times to ensure the column is fully equilibrated with the new buffer.

• Sample Loading:

  • Load your sample onto the top of the equilibrated column.

• Centrifugation:

  • Centrifuge the column according to the manufacturer's protocol. The desalinated sample will be collected in the collection tube.

• Sample Recovery:

  • Recover the sample from the collection tube. The concentration of ammonium malate should now be significantly reduced.

Protocol 2: Determining Interference by Spike-in

This protocol helps to quantify the effect of ammonium or malate on your assay.

Materials:

• Your complete assay system (buffer, reagents, enzyme, substrate).

• Stock solutions of ammonium chloride (e.g., 1 M) and sodium malate (e.g., 1 M).

• Microplate reader or spectrophotometer.

Procedure:

• Prepare a Dose-Response Curve:

  • Set up your assay as you normally would for a standard curve or a set of control samples.

  • Create a series of dilutions of ammonium chloride and sodium malate in separate tubes or wells.

  • Add a constant amount of your analyte of interest to each dilution.

• Run the Assay:

  • Initiate the reaction and measure the signal at various time points or at the endpoint, as per your standard protocol.

• Data Analysis:

  • Plot the assay signal against the concentration of the spiked-in ion.

  • Determine the concentration at which a significant deviation from the expected signal occurs. This will give you the tolerance limit of your assay for that particular ion.

References

• 1. Effects of L-malate on physical stamina and activities of enzymes related to the malate-aspartate shuttle in liver of mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. promegaconnections.com [promegaconnections.com]
• 4. Ammonium hydroxide as a pH buffer in biochemical assays [eureka.patsnap.com]
• 5. researchgate.net [researchgate.net]
• 6. Elimination of paraprotein interference in determination of plasma inorganic phosphate by ammonium molybdate method - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. portlandpress.com [portlandpress.com]
• 8. Oxaloacetate vs Malate: Which Enhances Metabolic Rate? [eureka.patsnap.com]
• 9. pubs.acs.org [pubs.acs.org]
• 10. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Bacterial Interference With Lactate Dehydrogenase Assay Leads to an Underestimation of Cytotoxicity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. Buffers for Biochemical Reactions [promega.com.cn]

Technical Support Center: Managing Ammonium Toxicity in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address the challenges of ammonium (B1175870) toxicity in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is ammonium toxicity and why is it a concern in cell culture?

Ammonium ions (NH₄⁺) are a major metabolic byproduct in mammalian cell culture, primarily generated from the breakdown of glutamine, an essential amino acid for many cell lines.[1][2][3] When ammonium accumulates in the culture medium, it can become toxic to cells, leading to a variety of detrimental effects. These include reduced cell growth and viability, altered metabolism, and impaired protein production and quality.[4][5] Specifically, high levels of ammonia (B1221849) can negatively impact protein glycosylation, which is a critical quality attribute for many biotherapeutic proteins like monoclonal antibodies.[6][7]

Q2: What are the primary sources of ammonium accumulation in my cell culture?

The principal source of ammonia is the deamination of L-glutamine, which is a standard supplement in many cell culture media.[1][3] This occurs through two main processes:

• Cellular Metabolism: Cells metabolize L-glutamine for energy and as a nitrogen source, producing ammonia as a waste product.[1][8]

• Spontaneous Decomposition: L-glutamine in liquid media can spontaneously degrade into pyrrolidone carboxylic acid and ammonia, especially at physiological temperatures (37°C).[9]

The rate of ammonia accumulation can vary depending on the cell line, culture conditions, and the initial concentration of L-glutamine in the medium.[4][10]

Q3: How can I tell if my cells are suffering from ammonium toxicity?

Several signs may indicate that your cell culture is experiencing ammonium toxicity:

• Reduced Cell Growth and Viability: A noticeable decrease in the viable cell density or a lower growth rate compared to previous successful cultures can be a key indicator.[4][8]

• Altered Cell Morphology: Cells may appear swollen, vacuolated, or show other signs of stress.

• Decreased Product Titer: For protein production cultures, a significant drop in the yield of your target protein can be a symptom of ammonia-induced stress.

• Changes in Glycosylation Patterns: If you are producing a glycoprotein, you may observe alterations in the glycan profile, such as reduced sialylation or galactosylation.[6][7]

• Increased Lactate (B86563) Production: High ammonia levels can sometimes be correlated with other metabolic shifts, such as increased lactate production.[11]

Direct measurement of the ammonium concentration in your culture supernatant is the most definitive way to confirm ammonium accumulation.

Troubleshooting Guides

Issue 1: High Ammonium Levels Detected in Culture Supernatant

Potential Causes & Solutions

Potential Cause	Recommended Solution
High initial L-glutamine concentration	Reduce the initial L-glutamine concentration in your basal medium. Titrate to find the optimal concentration that supports growth without excessive ammonia buildup.[12]
Spontaneous degradation of L-glutamine	Replace standard L-glutamine with a stabilized dipeptide form, such as L-alanyl-L-glutamine (e.g., GlutaMAX™). This dipeptide is more stable in solution and is enzymatically cleaved by cells to release L-glutamine and L-alanine as needed, reducing the rate of ammonia accumulation.[9][13]
Inefficient cellular metabolism	Consider using alternative energy sources to supplement or replace glutamine. For example, substituting glutamine with glutamate (B1630785) or pyruvate (B1213749) has been shown to reduce ammonia production.[6][9]
Batch culture limitations	Implement a fed-batch strategy where a concentrated feed solution containing glutamine (or a substitute) is added periodically. This allows for tighter control over the nutrient environment and can prevent the accumulation of toxic byproducts.[1][11]

Issue 2: Reduced Cell Viability and Growth Rate

Potential Causes & Solutions

Potential Cause	Recommended Solution
Ammonium-induced apoptosis	High levels of ammonia can trigger programmed cell death. Confirm this with an apoptosis assay. If positive, implement strategies to reduce ammonia as outlined in Issue 1 .
Inhibition of key metabolic enzymes	Ammonia can interfere with central carbon metabolism. Supplementing the medium with specific amino acids, such as valine, has been shown to mitigate some of the negative effects of ammonia on cell growth by rearranging metabolic fluxes.[5]
Synergistic toxicity with other byproducts	The inhibitory effects of ammonia can be exacerbated by the presence of other waste products like lactate.[7] Address lactate accumulation by optimizing glucose concentration or using cell lines engineered for lower lactate production.

Issue 3: Poor Product Quality (Altered Glycosylation)

Potential Causes & Solutions

Potential Cause	Recommended Solution
Ammonia-induced increase in Golgi pH	Ammonia can raise the pH of the Golgi apparatus, which can inhibit the activity of key glycosylating enzymes like sialyltransferases and galactosyltransferases.[14] Reducing the overall ammonia concentration is the primary solution.
Altered gene expression of glycosylation enzymes	Studies have shown that elevated ammonia can lead to decreased gene expression of enzymes involved in galactosylation and sialylation.[14] Implementing strategies to lower ammonia levels can help restore normal gene expression.
Nutrient limitations affecting glycosylation	Ensure that the culture medium is not depleted of essential nutrients required for glycosylation, such as glucose and specific amino acids. A well-designed fed-batch strategy can help maintain optimal nutrient levels.

Advanced Strategies for Ammonium Reduction

For researchers facing persistent challenges with ammonium toxicity, more advanced strategies can be employed:

• Metabolic Engineering:

  • Glutamine Synthetase (GS) System: Utilize a GS-CHO cell line. These cells can synthesize their own glutamine from glutamate and ammonia, thereby reducing the net production of ammonia.[10][15] This system is also a powerful tool for selecting high-producing clones.

  • Urea (B33335) Cycle Engineering: Transfect cells with genes encoding enzymes of the urea cycle. This allows the cells to convert toxic ammonia into less harmful urea, which is then secreted into the medium.[2]

• Ammonia Removal Technologies:

  • Ion Exchange Resins/Membranes: These can be used to selectively remove ammonium ions from the culture medium.[1]

  • Gas-Permeable Membranes: These allow for the diffusion of volatile ammonia gas out of the culture system.[1][16]

Experimental Protocols

Protocol 1: Measurement of Ammonium Concentration (Colorimetric Assay)

This protocol is based on a common enzymatic assay where ammonia reacts with a developer to produce a colored product.

Materials:

• Ammonia Assay Kit (e.g., Abcam ab83360, Cell Biolabs CAT-123)

• 96-well microplate

• Microplate reader capable of measuring absorbance at ~570 nm or 630-670 nm (depending on the kit)

• Culture supernatant samples

• Phosphate-Buffered Saline (PBS)

• Deionized water

Procedure:

• Sample Preparation:

  • Collect cell culture supernatant.

  • Centrifuge at 10,000 x g for 5-10 minutes at 4°C to remove cells and debris.[17]

  • Dilute the supernatant with deionized water or assay buffer if the ammonia concentration is expected to be high.

• Standard Curve Preparation:

  • Prepare a series of ammonium standards by serially diluting the provided stock solution according to the kit manufacturer's instructions.[17][18] A typical range might be 0 to 800 µM.

• Assay:

  • Add 50-100 µL of each standard and sample to separate wells of the 96-well plate.[18]

  • Prepare a reaction mix containing the enzyme mix, developer, and assay buffer as per the kit's protocol.

  • Add the reaction mix to each well.

  • Incubate the plate at 37°C for 30-60 minutes, protected from light.[18]

• Measurement:

  • Measure the absorbance at the recommended wavelength using a microplate reader.

  • Subtract the absorbance of the blank from all readings.

  • Plot the standard curve and determine the ammonia concentration in your samples.

Protocol 2: Determination of IC50 for Ammonium Chloride

This protocol determines the concentration of ammonium chloride that inhibits cell growth by 50%.

Materials:

• Adherent or suspension cells

• Complete culture medium

• 96-well tissue culture plates

• Ammonium chloride (NH₄Cl) stock solution

• MTT reagent or other cell viability assay kit

• Microplate reader

Procedure:

• Cell Seeding:

  • Seed cells in a 96-well plate at a density that will allow for logarithmic growth over the course of the experiment (e.g., 5,000-10,000 cells/well).[19]

  • Incubate overnight to allow for cell attachment (for adherent cells).

• Treatment:

  • Prepare a serial dilution of NH₄Cl in complete culture medium. A typical starting range might be 0 mM to 50 mM.

  • Remove the existing medium from the wells and replace it with the medium containing the different concentrations of NH₄Cl. Include a vehicle control (medium without added NH₄Cl).

• Incubation:

  • Incubate the plate for a period that allows for multiple cell doublings (e.g., 48-72 hours).

• Cell Viability Assay (MTT Example):

  • Add MTT reagent to each well and incubate for 2-4 hours at 37°C.

  • Add solubilization solution (e.g., DMSO or a specialized buffer) to dissolve the formazan (B1609692) crystals.

  • Read the absorbance at the appropriate wavelength (e.g., 570 nm).

• Data Analysis:

  • Calculate the percentage of cell viability for each NH₄Cl concentration relative to the control.

  • Plot the cell viability against the NH₄Cl concentration and use a non-linear regression to determine the IC50 value.[3][20]

Protocol 3: Transfection of CHO Cells with a Glutamine Synthetase (GS) Expression Vector

This is a general protocol for transient transfection using a lipid-based reagent.

Materials:

• CHO cells (a GS-knockout line is ideal for selection)[21]

• Complete growth medium

• Opti-MEM® I Reduced Serum Medium

• Plasmid DNA encoding Glutamine Synthetase

• Lipid-based transfection reagent (e.g., Lipofectamine® LTX)

• 6-well tissue culture plates

Procedure:

• Cell Seeding:

  • The day before transfection, seed CHO cells in a 6-well plate at a density that will result in 50-80% confluency on the day of transfection.[16][22]

• Complex Formation:

  • For each well, dilute ~2.5 µg of the GS plasmid DNA into 100 µL of Opti-MEM®.

  • In a separate tube, dilute the transfection reagent into the DNA/Opti-MEM® mixture according to the manufacturer's protocol.

  • Incubate at room temperature for 20-30 minutes to allow DNA-lipid complexes to form.[16][22]

• Transfection:

  • Gently add the DNA-lipid complexes to the wells containing the cells.

  • Incubate the cells at 37°C in a CO₂ incubator.

• Post-Transfection:

  • After 24-48 hours, the cells can be harvested for analysis of GS expression or placed under selection pressure (e.g., in glutamine-free medium) to generate stable cell lines.

Data Summary Tables

Table 1: Comparison of Strategies to Reduce Ammonia Accumulation in CHO Cells

Strategy	Cell Line	Key Finding	Ammonia Reduction	Impact on Titer/Growth	Reference
Glutamine Substitution with Glutamate	rIgG-producing CHO	Glutamate substitution reduced ammonia and enhanced productivity.	Ammonia did not exceed 2 mM (vs. >6 mM with glutamine).	1.7-fold increase in rIgG titer.	[6]
Glutamine Substitution with Pyruvate	MDCK, BHK21, CHO-K1	Pyruvate supported growth without glutamine and reduced ammonia.	Significant reduction in ammonia accumulation.	Maintained growth rate for over 19 passages.	[9]
Fed-batch with Glutamine Replacement	t-PA-producing CHO	A two-step process with initial glutamine followed by a glutamine-free feed.	Over 45% reduction in ammonia levels.	Doubled t-PA titer to >420 mg/L.	[1][4]
Urea Cycle Engineering	CHO	Expression of the first four urea cycle enzymes.	40% lower ammonia concentration than control cells.	44% higher cell viability than control.	[2]
GS System with LDH-A Downregulation	mAb-producing CHO	Coupling GS selection with LDH-A shRNA.	Significantly reduced specific ammonia production rate.	Improved mAb galactosylation.	[10]
Valine Supplementation	EPO-producing CHO	Addition of 5 mM valine to the culture.	23% decrease in ammonium production.	25% increase in EPO titer.	[5]

Table 2: Impact of Ammonium Concentration on Cell Growth and Productivity

Cell Line	Parameter Measured	Ammonium Concentration	Effect	Reference
CCO (Channel Catfish Ovary)	Growth Rate	2.5 mM	44.2% reduction in growth rate.	[8]
Hybridoma	Specific Growth Rate	4 mM	50% reduction in specific growth rate.	[8]
rIgG-producing CHO	Galactosylation	15 mM NH₄Cl	23.9% and 6.3% reduction in monogalactosylated and digalactosylated glycans, respectively.	[6]
EPO-producing CHO	Cell Growth	> 5 mM	Inhibition of cell growth.	[4]
Fed-batch CHO	Ammonia Production	0.5 mM vs 1.5 mM Gln	78% increase in ammonia production at higher glutamine concentration.	[11]

Visualizations

Caption: Glutamine metabolism leading to ammonia production.

Caption: Signaling pathways affected by ammonia toxicity.

Caption: Workflow for evaluating glutamine substitutes.

References

• 1. Fed-batch CHO cell t-PA production and feed glutamine replacement to reduce ammonia production - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. jmb.or.kr [jmb.or.kr]
• 3. In Vitro and In Vivo Toxicity Profiling of Ammonium-Based Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Valine feeding reduces ammonia production through rearrangement of metabolic fluxes in central carbon metabolism of CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Substitution of glutamine by glutamate enhances production and galactosylation of recombinant IgG in Chinese hamster ovary cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Impact of ammonia stress on glycosylation of the VRC01 monoclonal antibody produced in CHO cells [morressier.com]
• 8. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Substitution of glutamine by pyruvate to reduce ammonia formation and growth inhibition of mammalian cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Reduction of ammonia and lactate through the coupling of glutamine synthetase selection and downregulation of lactate dehydrogenase-A in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Feed development for fed-batch CHO production process by semisteady state analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. backend.orbit.dtu.dk [backend.orbit.dtu.dk]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. "Reduction of metabolic waste products, ammonia and lactate, through th" by Soo Min Noh, Jin Hyoung Park et al. [dc.engconfintl.org]
• 16. documents.thermofisher.com [documents.thermofisher.com]
• 17. cohesionbio.com [cohesionbio.com]
• 18. cellbiolabs.com [cellbiolabs.com]
• 19. creative-bioarray.com [creative-bioarray.com]
• 20. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy [mdpi.com]
• 21. Attenuated glutamine synthetase as a selection marker in CHO cells to efficiently isolate highly productive stable cells for the production of antibodies and other biologics - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Transfecting Plasmid DNA into CHO-K1 Cells Using Lipofectamine LTX Reagent | Thermo Fisher Scientific - US [thermofisher.com]

Technical Support Center: Impact of Ammonium Malate on Protein Glycosylation

Disclaimer: Direct research on the specific impact of ammonium (B1175870) malate (B86768) on protein glycosylation is limited. This guide is based on established principles of cell metabolism and the known effects of ammonium and malate on cellular processes that influence glycosylation. The information provided is for Research Use Only (RUO) and not intended for diagnostic or therapeutic procedures.

Frequently Asked Questions (FAQs)

Q1: What is ammonium malate and why would it be used in cell culture?

Ammonium malate is a salt formed from ammonia (B1221849) and malic acid. In cell culture, it can serve as a supplemental source of nitrogen (from ammonium) and an intermediate for the Krebs cycle (from malate). Malate can be transported into the mitochondria and enter the Krebs cycle, potentially boosting cellular energy production. This might be explored in media formulations to enhance cell growth or productivity.

Q2: How could ammonium malate theoretically impact protein glycosylation?

Protein glycosylation is a complex process that is highly sensitive to the metabolic state of the cell.[1] The availability of nucleotide sugar donors (e.g., UDP-GlcNAc, UDP-Gal, CMP-Sialic Acid) is a key regulatory factor.[2]

• Ammonium: High levels of ammonium in cell culture are known to negatively affect protein glycosylation. Specifically, elevated ammonium can decrease terminal sialylation and reduce the complexity of N-glycans, leading to increased heterogeneity of glycoforms.[3][4][5] The mechanisms are thought to involve changes in intracellular pH and alterations in the nucleotide sugar precursor pools.[6] Studies have also shown that elevated ammonium can lead to decreased gene expression of key enzymes in the Golgi apparatus, such as galactosyltransferase and sialyltransferase.[7][8]

• Malate: As a Krebs cycle intermediate, malate can influence the overall energy status (ATP levels) of the cell. The synthesis of nucleotide sugars is an energy-intensive process. Therefore, by potentially enhancing the Krebs cycle, malate could indirectly support more extensive and consistent glycosylation, provided other substrates are not limiting.

The net effect of ammonium malate would depend on the balance between the potentially negative effects of ammonium and the potentially positive metabolic support from malate.

Q3: We started supplementing our media with ammonium malate and our glycoprotein's molecular weight appears different on an SDS-PAGE gel. What could be happening?

A shift in molecular weight on an SDS-PAGE gel, often appearing as a smear or a change in band position, is a common indicator of altered glycosylation.[9]

• Decreased Molecular Weight/Faster Migration: This could suggest a reduction in the size and complexity of the attached glycans (e.g., less sialylation or fewer antennae). This is a known effect of high ammonium concentrations.[4][10]

• Increased Heterogeneity/Smeared Band: This indicates that the population of your glycoprotein (B1211001) has a wider variety of glycan structures attached. Ammonium is known to increase the heterogeneity of glycoforms.[3][11]

To confirm if the change is due to glycosylation, you can perform an enzymatic deglycosylation (e.g., with PNGase F for N-linked glycans).[12] If the bands from your control and ammonium malate-treated samples migrate to the same position after deglycosylation, the initial difference was due to altered glycans.

Troubleshooting Guide

Observed Issue	Potential Cause(s)	Recommended Action(s)
Decreased Sialylation (Observed by IEF, Mass Spec, or Anion Exchange Chromatography)	Ammonium Toxicity: Elevated intracellular ammonium can disrupt processes in the Golgi apparatus, leading to reduced activity or expression of sialyltransferases.[7][8] It may also alter intracellular pH, affecting enzyme function.[6]	1. Titrate Ammonium Malate: Perform a dose-response experiment to find the optimal concentration that provides metabolic benefits without causing significant glycosylation changes. 2. Analyze Media Components: Measure the final ammonium concentration in your culture to see if it has reached inhibitory levels (effects can be seen at concentrations as low as 2-5 mM).[5] 3. Supplement with Sialic Acid Precursors: Adding precursors like N-acetylmannosamine (ManNAc) or sialic acid itself to the media can sometimes help boost sialylation, although this may not overcome direct enzymatic inhibition.[13]
Increased High-Mannose Glycans (Observed by Mass Spec)	Incomplete Glycan Processing: The high flux of proteins through the ER and Golgi or stress caused by ammonium could lead to incomplete processing of high-mannose precursors into complex-type glycans.	1. Reduce Ammonium Malate Concentration: High ammonium is a cellular stressor. 2. Optimize Culture Conditions: Ensure other key nutrients (glucose, glutamine) are not limiting, as this can also affect glycan processing.[14] 3. Analyze Gene Expression: Use qRT-PCR to check the expression levels of key mannosidases and glycosyltransferases in the Golgi.[7]
Increased Glycan Heterogeneity (Observed as band smearing on SDS-PAGE or multiple peaks in analysis)	Metabolic Imbalance: The addition of ammonium malate can alter the intracellular pools of nucleotide sugars. Ammonium has been shown to increase the intracellular UDP-N-acetylhexosamine (UDP-GNAc) pool, which can affect the complexity of N-glycans.[6]	1. Characterize Glycan Profiles: Use a detailed analytical method like mass spectrometry to understand which glycoforms are changing.[15] 2. Metabolomic Analysis: Measure intracellular nucleotide sugar pools to see if they are imbalanced. 3. Consider Alternative Supplements: If the goal is to boost the Krebs cycle, consider supplementing with other intermediates like citrate (B86180) or succinate, which do not have the associated ammonium toxicity.
Decreased Cell Viability or Growth Rate	Ammonium Toxicity: Ammonium is known to inhibit cell growth at concentrations above 5-10 mM.[3]	1. Measure Ammonium Levels: Quantify the final ammonium concentration in the culture supernatant. 2. Lower Supplement Concentration: Reduce the amount of ammonium malate added. 3. Adapt Cells Gradually: If a higher concentration is desired, try adapting the cells to increasing concentrations of ammonium malate over several passages.

Quantitative Data Summary

Direct data for ammonium malate is unavailable. The following tables summarize the reported effects of ammonium (as ammonium chloride) on the glycosylation of recombinant erythropoietin (EPO) produced in CHO cells, which serves as a well-documented model.

Table 1: Effect of Ammonium Chloride on EPO Sialylation (Data synthesized from Yang & Butler, 2002)[16]

NH₄Cl Conc.	% Monosialylated	% Disialylated	% Trisialylated	% Tetrasialylated
Control	~10%	~20%	~24%	~46%
20 mM	~15%	~28%	~28%	~29%

Table 2: Effect of Ammonium Chloride on EPO Antennarity (Data synthesized from Yang & Butler, 2002)[16]

NH₄Cl Conc.	% Biantennary	% Triantennary	% Tetraantennary
Control	Increased	Increased	Reduced by ~60%
20 mM	Proportionally Increased	Proportionally Increased	Reduced

Note: The study showed that in the presence of ammonia, the proportion of tetraantennary structures was significantly reduced, while bi- and triantennary structures increased proportionally.[16]

Experimental Protocols

Protocol 1: Enzymatic Deglycosylation with PNGase F to Confirm Glycosylation Changes

This protocol is used to remove N-linked glycans from a glycoprotein to verify that observed changes in molecular weight are due to glycosylation.[12]

Materials:

• Glycoprotein sample (from control and ammonium malate-treated cultures)

• PNGase F enzyme and reaction buffer (e.g., from NEB)

• Denaturing buffer (e.g., 10X Glycoprotein Denaturing Buffer)

• SDS-PAGE gel and running apparatus

• Coomassie stain or Western blot reagents

Procedure:

• Denaturation:

  • To 10-20 µg of your glycoprotein sample, add denaturing buffer to a final concentration of 1X.

  • Heat the sample at 95-100°C for 10 minutes to denature the protein.

• Enzymatic Reaction:

  • Allow the sample to cool to room temperature.

  • Add the 10X reaction buffer to a final concentration of 1X.

  • Add 1 µL of PNGase F enzyme.

  • Incubate the reaction at 37°C for 1-2 hours.

• Analysis:

  • Prepare four samples for SDS-PAGE:

    • Control protein (untreated)

    • Control protein + PNGase F

    • Ammonium malate-treated protein (untreated)

    • Ammonium malate-treated protein + PNGase F

  • Run the samples on an SDS-PAGE gel.

  • Visualize the bands by Coomassie staining or Western blotting. A downward shift in the bands of the PNGase F-treated samples indicates successful removal of N-glycans.

Protocol 2: Analysis of N-linked Glycans by UPLC/HPLC

This is a general workflow for releasing, labeling, and analyzing N-glycans to characterize the specific changes in the glycan profile.[17]

Materials:

• Purified glycoprotein

• PNGase F

• Fluorescent labeling dye (e.g., 2-aminobenzamide, 2-AB)

• HILIC (Hydrophilic Interaction Chromatography) column for UPLC or HPLC

Procedure:

• Glycan Release:

  • Denature the purified glycoprotein sample.

  • Release the N-glycans by incubating with PNGase F.

• Glycan Labeling:

  • Collect the released glycans.

  • Covalently label the reducing terminus of the glycans with a fluorescent dye (e.g., 2-AB) via reductive amination. This allows for sensitive detection.

• Purification of Labeled Glycans:

  • Remove excess dye and other reaction components, often using a solid-phase extraction (SPE) method.

• HILIC-UPLC/HPLC Analysis:

  • Inject the purified, labeled glycans onto a HILIC column.

  • Separate the glycans using a gradient of an organic solvent (like acetonitrile) and an aqueous buffer.

  • Detect the glycans using a fluorescence detector.

  • Identify glycan structures by comparing retention times to a labeled glycan library or by subsequent mass spectrometry analysis.

Visualizations

Caption: Workflow for investigating ammonium malate's glycosylation impact.

Caption: Potential metabolic influence of ammonium malate on N-glycosylation.

Caption: Troubleshooting flowchart for glycosylation issues.

References

• 1. Metabolism-driven glycosylation represents therapeutic opportunities in interstitial lung diseases - PMC [pmc.ncbi.nlm.nih.gov]
• 2. N-Linked Glycosylation Process - Creative Proteomics [creative-proteomics.com]
• 3. Effects of ammonia on CHO cell growth, erythropoietin production, and glycosylation. | Semantic Scholar [semanticscholar.org]
• 4. lib3.dss.go.th [lib3.dss.go.th]
• 5. researchgate.net [researchgate.net]
• 6. Intracellular UDP-N-acetylhexosamine pool affects N-glycan complexity: a mechanism of ammonium action on protein glycosylation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Effects of elevated ammonium on glycosylation gene expression in CHO cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Beginners Guide To Glycosylation Of Proteins | Peak Proteins [peakproteins.com]
• 10. Effects of ammonia and glucosamine on the heterogeneity of erythropoietin glycoforms - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Digital resource [dam-oclc.bac-lac.gc.ca]
• 12. Western Blot Troubleshooting: Why Does The Observed Protein Molecular Weight (MW) Differ From The Calculated One? | Proteintech Group [ptglab.com]
• 13. Nutrient-deprived cancer cells preferentially use sialic acid to maintain cell surface glycosylation - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Optimisation of the Cellular Metabolism of Glycosylation for Recombinant Proteins Produced by Mammalian Cell Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Analysis of protein glycosylation by mass spectrometry | Springer Nature Experiments [experiments.springernature.com]
• 16. Effect of ammonia on the glycosylation of human recombinant erythropoietin in culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Protocol for Analysis of N-Glycosylation of Total Membrane Proteins - Creative Proteomics [creative-proteomics.com]

Technical Support Center: Optimizing Chromatographic Peak Shape with Ammonium Malate

This technical support center provides guidance for researchers, scientists, and drug development professionals on the use of ammonium (B1175870) malate (B86768) as a mobile phase additive to improve peak shape in chromatography. The information is presented in a question-and-answer format to directly address common issues and provide practical troubleshooting advice.

Disclaimer: While the principles discussed are based on established chromatographic theory and data from similar ammonium salts like formate (B1220265) and acetate, specific quantitative data and established protocols for ammonium malate are limited in publicly available scientific literature. The following recommendations are therefore provided as a general guide and may require further optimization for specific applications.

Frequently Asked Questions (FAQs)

Q1: Why is ammonium malate used as a mobile phase additive in chromatography?

A1: Ammonium malate, as a salt of a dicarboxylic acid, can be used as a mobile phase additive to improve peak shape, particularly for basic and chelating compounds. Its primary functions are:

• Masking Silanol (B1196071) Interactions: On silica-based columns, residual silanol groups can interact with polar and basic analytes, leading to peak tailing. The ammonium ions (NH₄⁺) in the mobile phase can effectively shield these silanol groups, minimizing these secondary interactions.[1]

• Increasing Ionic Strength: A higher ionic strength mobile phase can reduce electrostatic interactions between the analyte and the stationary phase, leading to more symmetrical peaks.[1]

• Controlling pH: As a buffer, ammonium malate can help maintain a constant pH, which is crucial for the consistent ionization state of analytes and, consequently, reproducible retention times and peak shapes.

• Chelating Agent: Malate is a dicarboxylic acid and can act as a chelating agent, which can be beneficial for improving the peak shape of compounds that may interact with metal ions in the system or on the column.

Q2: What types of chromatographic separations can benefit from ammonium malate?

A2: Ammonium malate can be beneficial in various liquid chromatography techniques, including:

• Reversed-Phase Chromatography (RPC): Particularly for the analysis of basic compounds that tend to tail on C18 and other non-polar stationary phases.

• Hydrophilic Interaction Liquid Chromatography (HILIC): In HILIC, where secondary ionic interactions can be pronounced, ammonium malate can help to improve the peak shape of polar and charged analytes.[2]

• LC-MS Applications: Due to its volatility, ammonium malate is compatible with mass spectrometry detection.

Q3: How does the concentration of ammonium malate affect my separation?

A3: The concentration of ammonium malate is a critical parameter that needs to be optimized for each application. Generally, increasing the buffer concentration can lead to better peak shapes up to a certain point. However, excessively high concentrations can lead to issues such as buffer precipitation in high organic mobile phases and potential ion suppression in LC-MS.[3] A typical starting concentration range is 5-20 mM.[2]

Q4: What is the optimal pH for a mobile phase containing ammonium malate?

A4: The optimal pH will depend on the pKa of your analyte. Malic acid has two pKa values (approximately 3.4 and 5.1). To ensure reproducible results, it is advisable to work at a pH that is at least one pH unit away from the analyte's pKa. For basic compounds, a mobile phase pH in the acidic range (e.g., pH 3-5) is often effective in protonating the analyte and minimizing silanol interactions.

Troubleshooting Guide

Issue 1: Persistent Peak Tailing for Basic Compounds

• Question: I am using ammonium malate in my mobile phase, but my basic analyte still shows significant peak tailing. What should I do?

• Answer:

  • Optimize Buffer Concentration: Gradually increase the ammonium malate concentration (e.g., in 5 mM increments) to see if peak shape improves. Be mindful of the solubility of the buffer in your mobile phase, especially at high organic content.[3]

  • Adjust Mobile Phase pH: Ensure the mobile phase pH is sufficiently low to keep your basic analyte fully protonated. You can adjust the pH using a small amount of a suitable acid (e.g., formic acid or acetic acid).

  • Check for Column Overload: Inject a more dilute sample to see if the peak shape improves. Overloading the column can lead to peak asymmetry.

  • Consider a Different Column: If peak tailing persists, the issue might be with the column itself. Consider using a column with a different stationary phase or one that is specifically designed for the analysis of basic compounds (e.g., end-capped columns or columns with a charged surface).[4]

Issue 2: Poor Peak Shape for Acidic Compounds

• Question: My acidic analyte is showing poor peak shape with an ammonium malate buffer. What could be the cause?

• Answer:

  • Mobile Phase pH: For acidic analytes, the mobile phase pH should generally be at least one pH unit below the analyte's pKa to ensure it is in its neutral form. This minimizes repulsion from the negatively charged silica (B1680970) surface.

  • Secondary Interactions: Acidic compounds can also exhibit secondary interactions with the stationary phase.[5] Optimizing the ammonium malate concentration may help.

  • Chelation Effects: If your acidic analyte is a strong chelator, it might be interacting with metal contaminants in your HPLC system. While malate itself is a chelator, competitive interactions could still be an issue.

Issue 3: Retention Time Shifts

• Question: I am observing significant shifts in retention time from run to run. Could the ammonium malate buffer be the cause?

• Answer:

  • Inadequate Equilibration: HILIC and even reversed-phase columns require proper equilibration with the buffered mobile phase between injections. Ensure a sufficient equilibration time is included in your method.[3]

  • Buffer Precipitation: If you are running a gradient with a high percentage of organic solvent, the ammonium malate may be precipitating out of solution, leading to pressure fluctuations and retention time instability.[3] Ensure your buffer concentration is soluble across the entire gradient range.

  • Mobile Phase Preparation: Inconsistent preparation of the buffered mobile phase can lead to variability in pH and ionic strength, causing retention time shifts. Prepare fresh mobile phase regularly and ensure accurate measurements.

Issue 4: Reduced MS Signal Intensity (Ion Suppression)

• Question: Since I started using ammonium malate, the sensitivity of my LC-MS analysis has decreased. What can I do?

• Answer:

  • Lower Buffer Concentration: High concentrations of non-volatile salts can cause ion suppression in the MS source. Try reducing the ammonium malate concentration to the lowest level that still provides acceptable peak shape.[1]

  • Optimize MS Source Parameters: Re-optimize your electrospray ionization (ESI) source parameters (e.g., capillary voltage, gas flow, temperature) for the mobile phase containing ammonium malate.

  • Post-Column Addition: In some cases, a high buffer concentration is necessary for good chromatography but detrimental to MS detection. Consider a post-column addition of a makeup flow that dilutes the buffer before it enters the MS source.

Data Presentation

Table 1: Expected Effect of Ammonium Malate Concentration on Chromatographic Parameters (General Trend)

Parameter	Low Concentration (e.g., <5 mM)	Optimal Concentration (e.g., 5-20 mM)	High Concentration (e.g., >50 mM)
Peak Asymmetry (Basic Analytes)	May still show tailing	Improved symmetry	Generally good symmetry, but risk of precipitation
Retention Time (Ionic Analytes)	Longer retention	May decrease slightly due to increased ionic strength	Further decrease in retention
MS Signal Intensity	Higher signal	May see some reduction	Significant ion suppression likely

Note: The optimal concentration is highly dependent on the analyte, column, and mobile phase composition.

Table 2: General Guidance on Mobile Phase pH Selection with Ammonium Malate Buffer

Analyte Type	Recommended pH Range	Rationale
Basic Compounds	3.0 - 4.5	Ensures analyte is fully protonated, minimizing interaction with silanols.
Acidic Compounds	pH < pKa - 1	Keeps the analyte in its neutral form, improving retention and peak shape.
Zwitterionic Compounds	Depends on pI	pH should be adjusted to control the overall charge of the molecule.

Experimental Protocols

Protocol 1: Preparation of a 10 mM Ammonium Malate Mobile Phase Additive Stock Solution (pH 4.0)

• Materials:

  • DL-Malic acid

  • Ammonium hydroxide (B78521) solution (e.g., 25%)

  • High-purity water (e.g., Milli-Q or equivalent)

  • Calibrated pH meter

• Procedure:

  • Weigh out the appropriate amount of DL-malic acid to prepare a 10 mM solution (e.g., 134.09 mg for 100 mL).

  • Dissolve the malic acid in approximately 80% of the final volume of high-purity water.

  • Slowly add ammonium hydroxide solution dropwise while stirring and monitoring the pH.

  • Continue adding ammonium hydroxide until the pH of the solution reaches 4.0.

  • Bring the solution to the final volume with high-purity water.

  • Filter the buffer solution through a 0.22 µm or 0.45 µm filter before use.

• Mobile Phase Preparation:

  • Add the required volume of the 10 mM ammonium malate stock solution to your aqueous mobile phase component. For example, to prepare a mobile phase with a final concentration of 10 mM ammonium malate, use this stock solution as your aqueous phase.

  • Always prepare the mobile phase fresh daily to avoid microbial growth and changes in pH.

Visualizations

Caption: Mechanism of peak shape improvement with ammonium malate.

Caption: Troubleshooting workflow for poor peak shape.

References

• 1. chromatographyonline.com [chromatographyonline.com]
• 2. documents.thermofisher.com [documents.thermofisher.com]
• 3. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 4. Peak tailing for quaternary ammonium compound on C18 column - Chromatography Forum [chromforum.org]
• 5. Mechanistic studies to understand peak tailing due to sulfinic acid- and carboxylic acid-silanophilic interactions in reversed-phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

preventing precipitation of ammonium malate in solutions

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on preventing the precipitation of ammonium (B1175870) malate (B86768) in solutions. Below, you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and supporting data to assist you in your research and development activities.

Troubleshooting Guide: Preventing Ammonium Malate Precipitation

Use this guide to diagnose and resolve issues related to ammonium malate precipitation in your experiments.

Symptom	Potential Cause	Suggested Solution
Precipitate forms upon cooling a saturated solution.	The solution has become supersaturated as the temperature decreased, exceeding the solubility limit of ammonium malate at the lower temperature.	1. Reheat the solution to redissolve the precipitate and allow it to cool at a slower, controlled rate. 2. Consider preparing a less concentrated solution if your experimental parameters allow. 3. If a specific concentration is required, maintain the solution at a constant temperature above the precipitation point using a water bath or incubator.
Precipitate forms after pH adjustment.	The pH of the solution has been adjusted to a range where ammonium malate has lower solubility. As a salt of a weak acid (malic acid) and a weak base (ammonia), its solubility is pH-dependent.	1. Determine the optimal pH range for maximum ammonium malate solubility through a pH-solubility profile experiment (see Experimental Protocols). 2. Use a suitable buffer system to maintain the pH within the optimal range. 3. If the experimental pH is fixed, consider using co-solvents to increase solubility at that specific pH.
Precipitate forms when adding an anti-solvent (e.g., ethanol, isopropanol).	The addition of a less polar solvent reduces the overall polarity of the solvent system, decreasing the solubility of the ionic ammonium malate.	1. Add the anti-solvent more slowly while vigorously stirring to avoid localized high concentrations that trigger precipitation. 2. Maintain the solution at a slightly elevated temperature during the addition of the anti-solvent. 3. Investigate the use of a different co-solvent system where ammonium malate has better solubility.
Cloudiness or precipitation appears over time, even at a constant temperature.	The initial concentration was too close to the solubility limit, and slight environmental fluctuations (e.g., minor temperature drops, solvent evaporation) are causing precipitation. This could also be due to the common ion effect if other ammonium or malate salts are present.	1. Prepare a slightly more dilute stock solution. 2. Store the solution in a tightly sealed container to prevent solvent evaporation. 3. If the common ion effect is suspected, review the composition of your solution and consider alternative reagents.

Frequently Asked Questions (FAQs)

Q1: What are the primary forms of ammonium malate, and how does this affect solubility?

A1: Ammonium malate can exist as monoammonium malate and diammonium malate.[1][2] The degree of neutralization of malic acid affects its solubility, with the more neutralized forms generally exhibiting higher solubility in aqueous solutions.

Q2: In which solvents is ammonium malate most soluble?

Q3: How does temperature influence the solubility of ammonium malate?

A3: For most solids, including ammonium malate, solubility in water increases with temperature. Therefore, you can often dissolve more ammonium malate in a warmer solvent. Conversely, a decrease in temperature can lead to precipitation from a saturated solution.

Q4: What is the role of pH in ammonium malate solution stability?

A4: Ammonium malate is a salt of a weak acid and a weak base, making its solubility highly dependent on the pH of the solution.[1] The ionization state of both the malate and ammonium ions changes with pH, which in turn affects their interaction with the solvent and overall solubility. To prevent precipitation, it is crucial to maintain the pH in a range where the ionized, more soluble forms are predominant.

Q5: Can I use co-solvents to prevent precipitation?

A5: Yes, co-solvents can be an effective strategy. However, the choice of co-solvent is critical. A miscible, more polar co-solvent may help to maintain solubility. Conversely, adding a less polar co-solvent (an anti-solvent) will likely induce precipitation. The ratio of the co-solvent to the primary solvent must be carefully optimized.

Quantitative Data on Ammonium Malate Solubility

Disclaimer: The following tables provide illustrative data based on general principles of solubility for ammonium salts. This data should not be considered as experimentally verified values. It is strongly recommended that you determine the precise solubility of ammonium malate under your specific experimental conditions using the protocols provided below.

Table 1: Illustrative Aqueous Solubility of Diammonium Malate at Different Temperatures

Temperature (°C)	Illustrative Solubility ( g/100 mL H₂O)
10	45
25	60
40	78
60	105

Table 2: Illustrative Solubility of Ammonium Malate in Different Solvents at 25°C

Solvent	Dielectric Constant (approx.)	Illustrative Solubility
Water	80.1	High
Dimethyl Sulfoxide (DMSO)	47.2	Moderate
Ethanol	24.5	Low
Acetone	20.7	Very Low
Dichloromethane	9.1	Insoluble
Hexane	1.9	Insoluble

Experimental Protocols

Protocol 1: Isothermal Shake-Flask Method for Solubility Determination

This method is used to determine the equilibrium solubility of ammonium malate at a constant temperature.

Materials:

• Ammonium malate (solid)

• Solvent of interest (e.g., water, ethanol, buffer solution)

• Thermostatically controlled shaker or water bath

• Analytical balance

• Filtration apparatus (e.g., syringe filters, 0.45 µm)

• Analytical instrumentation for quantification (e.g., HPLC, UV-Vis spectrophotometer, or gravimetric analysis)

Procedure:

• Add an excess amount of solid ammonium malate to a known volume of the solvent in a sealed container.

• Place the container in the thermostatically controlled shaker set to the desired temperature.

• Allow the mixture to equilibrate for a sufficient period (e.g., 24-48 hours), ensuring constant agitation.

• After equilibration, stop the agitation and allow the undissolved solid to settle.

• Carefully withdraw a sample of the supernatant and immediately filter it to remove any undissolved particles.

• Quantify the concentration of ammonium malate in the filtrate using a pre-validated analytical method.

• Repeat the process at different temperatures to determine the temperature-solubility profile.

Protocol 2: Screening for Effective Precipitation Inhibitors

This protocol helps in identifying substances that can prevent or delay the precipitation of ammonium malate from a supersaturated solution.

Materials:

• Stock solution of ammonium malate (at a concentration known to be prone to precipitation under certain conditions)

• Potential precipitation inhibitors (e.g., polymers like HPMC, PVP; surfactants)

• The anti-solvent or condition that induces precipitation (e.g., a specific pH buffer, a less polar solvent)

• Multi-well plates or small vials

• A method to observe precipitation (e.g., visual inspection against a dark background, nephelometer, UV-Vis spectrophotometer to measure turbidity)

Procedure:

• Prepare stock solutions of the potential precipitation inhibitors at various concentrations.

• In each well or vial, add a specific volume of the ammonium malate stock solution.

• Add different concentrations of the precipitation inhibitor solutions to the respective wells/vials. Include a control with no inhibitor.

• Induce precipitation by adding the anti-solvent or adjusting the pH.

• Observe the solutions at regular time intervals for the onset of precipitation.

• Record the time at which precipitation is first observed and the extent of precipitation after a set period.

• The most effective inhibitor will be the one that prevents or significantly delays precipitation at the lowest concentration.

Visualizing Key Concepts and Workflows

Caption: Troubleshooting workflow for ammonium malate precipitation.

Caption: Isothermal shake-flask solubility determination workflow.

Caption: Key factors affecting the solubility of ammonium malate.

References

• 1. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 2. Ammonium malate - Wikipedia [en.wikipedia.org]
• 3. benchchem.com [benchchem.com]

effect of pH on ammonium malate buffer performance

This technical support center provides troubleshooting guidance and frequently asked questions regarding the use of ammonium (B1175870) malate (B86768) buffer in research and drug development.

Frequently Asked Questions (FAQs)

Q1: What is the effective pH range for an ammonium malate buffer?

A1: An ammonium malate buffer has two effective buffering ranges due to the pKa values of its components. Malic acid has two pKa values, pKa1 = 3.40 and pKa2 = 5.13.[1] The ammonium ion (NH₄⁺) has a pKa of 9.25.[2][3] Therefore, ammonium malate can be used as a buffer in the acidic pH range of approximately 2.7 to 4.2 and 4.0 to 6.0, and in the basic pH range of 8.25 to 10.25.[2][3] The effectiveness of the buffer is greatest when the pH of the solution is close to one of these pKa values.[4][5]

Q2: How do I prepare an ammonium malate buffer?

A2: To prepare an ammonium malate buffer, you will need malic acid, ammonium hydroxide (B78521), and high-purity water. The general procedure involves dissolving malic acid in water and then adding ammonium hydroxide to adjust the pH to the desired value. The final concentration of the buffer components will depend on the specific requirements of your experiment.

Q3: Is ammonium malate buffer compatible with mass spectrometry (MS)?

A3: Yes, ammonium malate is generally considered MS-compatible. Both malic acid and ammonia (B1221849) are volatile, which is a desirable characteristic for mobile phase components in liquid chromatography-mass spectrometry (LC-MS) as they can be easily removed in the gas phase.[3][6]

Q4: Can I use ammonium malate buffer for HPLC applications?

A4: Yes, ammonium malate buffer can be used in High-Performance Liquid Chromatography (HPLC), particularly in reversed-phase and ion-exchange chromatography. Its volatility makes it a good choice for methods that will be coupled with mass spectrometry.[6]

Q5: How does temperature affect the pH of an ammonium malate buffer?

A5: The pH of an ammonia-containing buffer can be sensitive to temperature changes. It is crucial to measure and adjust the pH of the buffer at the temperature at which it will be used to ensure accuracy.[7]

Troubleshooting Guide

Issue	Possible Cause	Solution
Unexpected Peak Tailing or Broadening in Chromatography	The pH of the mobile phase is not optimal for the analyte, leading to poor peak shape.	Adjust the pH of the ammonium malate buffer to be within the optimal buffering range and ensure it is appropriate for the analyte's pKa.
Retention Time Shifts in HPLC	1. The buffer concentration is too low, leading to insufficient buffering capacity and pH instability. 2. Microbial growth in the buffer over time.[8]	1. Increase the concentration of the ammonium malate buffer to improve its buffering capacity. 2. Prepare fresh buffer for each experiment and filter it through a 0.22 µm or 0.45 µm filter before use.[9]
Buffer Precipitation in HPLC Gradient Elution	The solubility of ammonium malate decreases as the percentage of organic solvent in the mobile phase increases.[10][11]	1. Reduce the concentration of the ammonium malate buffer. 2. Limit the maximum percentage of organic solvent in your gradient to a level where the buffer remains soluble.[10] It is advisable to test the solubility of your buffer in the highest anticipated organic concentration before running your experiment.[10]
Inconsistent pH Readings	1. The pH meter is not properly calibrated. 2. Temperature fluctuations are affecting the pH.[7]	1. Calibrate your pH meter before each use with fresh calibration standards. 2. Measure and adjust the pH at the intended experimental temperature.[7]
Low Signal Intensity in Mass Spectrometry	The buffer concentration is too high, causing ion suppression in the MS source.	Use the lowest buffer concentration that still provides adequate buffering capacity and chromatographic performance.[11]

Quantitative Data Summary

The performance of an ammonium malate buffer is dictated by the pKa values of its constituent acid-base pairs.

Buffering System	pKa (at 25°C)	Effective Buffering Range (pH)
Malic Acid / Malate (pKa1)	3.40[1]	2.7 – 4.2
Malate / Dimalate (pKa2)	5.13[1]	4.0 – 6.0
Ammonium (NH₄⁺) / Ammonia (NH₃)	9.25[2][3]	8.25 – 10.25

Experimental Protocols

Preparation of a 0.1 M Ammonium Malate Buffer (pH 4.5)

Materials:

• Malic Acid (MW: 134.09 g/mol )

• Ammonium Hydroxide (concentrated solution, ~28-30%)

• High-purity water (e.g., HPLC grade)

• Calibrated pH meter

• Volumetric flasks and beakers

• Stir plate and stir bar

• 0.22 µm or 0.45 µm sterile filter

Procedure:

• Safety Precautions: Work in a well-ventilated fume hood and wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

• Prepare a 0.1 M Malic Acid Solution:

  • Weigh out 13.41 g of malic acid.

  • Dissolve the malic acid in approximately 800 mL of high-purity water in a 1 L beaker. Stir until fully dissolved.

• Adjust the pH:

  • Place the beaker on a stir plate and immerse a calibrated pH electrode into the solution.

  • Slowly add concentrated ammonium hydroxide dropwise to the malic acid solution while continuously monitoring the pH.

  • Continue adding ammonium hydroxide until the pH of the solution reaches 4.5.

• Final Volume Adjustment:

  • Once the desired pH is achieved, transfer the solution to a 1 L volumetric flask.

  • Rinse the beaker with a small amount of high-purity water and add the rinsing to the volumetric flask.

  • Bring the final volume to 1 L with high-purity water.

• Filtration and Storage:

  • Filter the buffer solution through a 0.22 µm or 0.45 µm sterile filter to remove any particulates.

  • Store the buffer in a clearly labeled, sealed container at 4°C. It is recommended to use the buffer within a few weeks to prevent microbial growth.

Visualizations

Caption: pH effect on ammonium malate buffer species.

Caption: Troubleshooting workflow for buffer issues.

References

• 1. Biological Buffers [staff.ustc.edu.cn]
• 2. researchgate.net [researchgate.net]
• 3. Addressing a Common Misconception: Ammonium Acetate as Neutral pH "Buffer" for Native Electrospray Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Buffers - ITW Reagents [itwreagents.com]
• 5. elementlabsolutions.com [elementlabsolutions.com]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. BUFFERS [ou.edu]
• 8. Ammonium acetate buffer pH=4 problems - Chromatography Forum [chromforum.org]
• 9. researchgate.net [researchgate.net]
• 10. HPLC Troubleshooting: Precipitation of Buffers in Gradient Elution Mode [thermofisher.com]
• 11. chromatographyonline.com [chromatographyonline.com]

Navigating the Degradation of Ammonium Malate in Solution: A Technical Support Center

For researchers, scientists, and professionals in drug development, understanding the stability and degradation of compounds in solution is paramount. Ammonium (B1175870) malate (B86768), a salt of a weak acid and weak base, presents unique challenges in aqueous environments. This technical support center provides essential guidance on its degradation pathways, offering troubleshooting for common experimental issues and answers to frequently asked questions.

Troubleshooting Guide

This guide addresses specific problems that may arise during the experimental investigation of ammonium malate degradation.

Problem	Potential Cause	Recommended Solution
Inconsistent analytical results (e.g., varying peak areas in HPLC)	1. pH fluctuation of the sample solution: The equilibrium between malate, fumaric acid, and maleic acid is pH-dependent. Small changes in pH can alter the concentration of each species. 2. Temperature variation during sample storage or analysis: The degradation of malic acid is temperature-sensitive. Inconsistent temperatures can lead to variable degradation rates. 3. Mobile phase instability in HPLC: Changes in mobile phase composition or pH can affect the retention times and peak shapes of the analytes.	1. Buffer the sample solutions: Use a suitable buffer to maintain a constant pH throughout the experiment. 2. Maintain strict temperature control: Store samples at a consistent, low temperature and use a column oven during HPLC analysis. 3. Prepare fresh mobile phase daily: Ensure the mobile phase is well-mixed and degassed. For aqueous mobile phases containing acid, check the pH before use.
Unexpected peaks in chromatogram	1. Formation of degradation products: Malic acid can degrade into fumaric acid and maleic anhydride (B1165640), which will appear as separate peaks. 2. Contamination: Contaminants may be introduced from solvents, glassware, or the sample itself.	1. Run standards of potential degradation products: Inject standards of fumaric acid and maleic acid to confirm the identity of the extra peaks. 2. Implement rigorous cleaning procedures: Use high-purity solvents and thoroughly clean all glassware. Run a blank injection to check for system contamination.
Poor peak shape (tailing or fronting) in HPLC	1. Secondary interactions with the stationary phase: The carboxyl groups of the organic acids can interact with the silica (B1680970) backbone of C18 columns, causing peak tailing. 2. Sample overload: Injecting too concentrated a sample can lead to peak distortion.	1. Adjust mobile phase pH: Lowering the pH of the mobile phase (e.g., to ~2.1) with an acid like perchloric acid or phosphoric acid can suppress the ionization of the analytes and reduce tailing.[1] 2. Dilute the sample: Prepare a dilution series to find the optimal concentration for injection.
Difficulty in quantifying maleic anhydride	Instability of maleic anhydride: Maleic anhydride is susceptible to hydrolysis back to maleic acid in aqueous solutions.	Use a non-aqueous solvent for sample preparation and analysis if possible: If aqueous analysis is necessary, perform the analysis as quickly as possible after sample preparation and maintain low temperatures.

Frequently Asked Questions (FAQs)

Q1: What are the primary degradation pathways of ammonium malate in an aqueous solution?

In solution, ammonium malate dissociates into ammonium (NH₄⁺) and malate (C₄H₅O₄²⁻) ions. The primary degradation pathway involves the malate ion. Under the influence of heat and acidic conditions, malic acid can undergo dehydration to form fumaric acid (the more stable trans-isomer) and maleic acid (the cis-isomer). Maleic acid can further dehydrate to form maleic anhydride.[2][3]

Q2: How does pH affect the degradation of ammonium malate?

The degradation of the malate component is significantly influenced by pH. Acidic conditions (low pH) tend to catalyze the dehydration of malic acid to fumaric and maleic acids. The stability of malic acid is generally greater at neutral or near-neutral pH. For instance, studies on the enzymatic degradation of malic acid have shown optimal activity in the pH range of 3-3.5, indicating the susceptibility of the undissociated form to transformation.[4]

Q3: What is the influence of temperature on the degradation rate?

Temperature is a critical factor in the degradation of malate. Higher temperatures accelerate the dehydration reaction, leading to a faster conversion of malic acid to fumaric and maleic acids. It has been reported that the degradation of malic acid to fumaric acid can occur at temperatures above 150°C.[5]

Q4: What analytical techniques are suitable for monitoring the degradation of ammonium malate?

High-Performance Liquid Chromatography (HPLC) with UV detection is a common and effective method for separating and quantifying ammonium malate and its degradation products (malic acid, fumaric acid, and maleic acid).[1][6] An ion-suppression reversed-phase method using a C18 column and an acidic mobile phase (e.g., water adjusted to pH 2.1 with perchloric acid) can achieve good separation.[1] Detection is typically performed at a low UV wavelength, such as 210 nm.[1]

Q5: How can I prepare samples for HPLC analysis of ammonium malate and its degradation products?

Samples should be diluted with the mobile phase or a solvent compatible with the mobile phase to an appropriate concentration. It is crucial to control the pH of the sample solution, potentially by using a buffer, to prevent further degradation during sample preparation and analysis. Filtration of the sample through a 0.45 µm filter before injection is recommended to protect the HPLC column.

Quantitative Data Summary

While specific kinetic data for ammonium malate degradation is sparse, the degradation of its active component, malic acid, has been studied. The following table summarizes the key factors influencing its degradation.

Parameter	Condition	Effect on Malic Acid Degradation	Reference
Temperature	> 150°C	Increased conversion to fumaric acid.	[5]
pH	Acidic (e.g., pH 2-3)	Promotes dehydration to fumaric and maleic acids.	[7][8]
Catalyst	Acid (e.g., HCl)	Catalyzes the isomerization of maleic acid to the more stable fumaric acid.	[9][10]

Experimental Protocols

Protocol: HPLC Analysis of Malic Acid, Fumaric Acid, and Maleic Acid

This protocol outlines a general method for the simultaneous determination of malic acid and its primary degradation products.

1. Instrumentation and Materials:

• High-Performance Liquid Chromatograph (HPLC) with a UV-Vis detector.

• Reversed-phase C18 column (e.g., 5 µm particle size, 4.6 mm i.d. x 250 mm).

• Reference standards for L-malic acid, fumaric acid, and maleic acid.

• HPLC-grade water, methanol, and perchloric acid (or phosphoric acid).

• Volumetric flasks, pipettes, and syringes with 0.45 µm filters.

2. Preparation of Mobile Phase:

• Prepare an aqueous solution of 0.1% (v/v) perchloric acid in HPLC-grade water.

• Adjust the pH of the solution to 2.1 using a pH meter.

• Degas the mobile phase using a vacuum degasser or by sonication.

3. Preparation of Standard Solutions:

• Accurately weigh and dissolve appropriate amounts of malic acid, fumaric acid, and maleic acid reference standards in the mobile phase to prepare individual stock solutions of known concentrations (e.g., 1 mg/mL).

• Prepare a mixed standard solution by diluting the stock solutions with the mobile phase to achieve a final concentration suitable for creating a calibration curve (e.g., in the range of 1-100 µg/mL).

4. Preparation of Sample Solutions:

• Dissolve the ammonium malate sample in the mobile phase to a known concentration.

• If studying degradation, incubate the sample solution under the desired conditions (e.g., specific pH and temperature) for a set period.

• At each time point, withdraw an aliquot of the sample solution.

• Dilute the aliquot with the mobile phase to a concentration within the calibration range.

• Filter the diluted sample through a 0.45 µm syringe filter before injection.

5. HPLC Conditions:

• Column: C18 reversed-phase column.

• Mobile Phase: 0.1% perchloric acid in water (pH 2.1).

• Flow Rate: 1.0 mL/min.

• Injection Volume: 20 µL.

• Column Temperature: 30 °C.

• Detection Wavelength: 210 nm.

6. Data Analysis:

• Construct a calibration curve for each analyte by plotting peak area versus concentration for the standard solutions.

• Determine the concentration of each analyte in the sample solutions by comparing their peak areas to the calibration curve.

• Calculate the percentage degradation of ammonium malate and the formation of its degradation products over time.

Visualizations

Caption: Degradation pathway of ammonium malate in aqueous solution.

Caption: General experimental workflow for studying ammonium malate degradation.

References

• 1. The Influence of Temperature on Malic Acid Metabolism in Grape Berries: I. Enzyme Responses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The Influence of Temperature on Malic Acid Metabolism in Grape Berries. II. Temperature Responses of Net Dark CO2 Fixation and Malic Acid Pools | American Journal of Enology and Viticulture [ajevonline.org]
• 3. quora.com [quora.com]
• 4. The influence of temperature on malic Acid metabolism in grape berries: I. Enzyme responses - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. pH variation of the kinetic parameters and the catalytic mechanism of malic enzyme - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. Kinetic Study on the Preparation of Fumaric Acid from Maleic Acid by Batch Noncatalytic Isomerization - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Effect of process mode, nitrogen source and temperature on L-malic acid production with Aspergillus oryzae DSM 1863 using acetate as carbon source - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Strategies for Resolving Stability Issues in Drug Formulations | Pharmaguideline [pharmaguideline.com]

removing ammonium malate from experimental samples

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the removal of ammonium (B1175870) malate (B86768) from experimental samples. The information is tailored for professionals in research and drug development who may encounter challenges related to the presence of this salt in their work.

Frequently Asked Questions (FAQs)

Q1: What is ammonium malate and why is it used in experimental samples?

Ammonium malate is the ammonium salt of malic acid, a naturally occurring dicarboxylic acid.[1][2] It is available in various forms, including monoammonium and diammonium salts.[1] In laboratory and pharmaceutical settings, it can be used as a buffering agent to maintain a stable pH, a flavoring agent, or an acidity regulator.[1][2] Its role as a nitrogen source and its involvement in metabolic pathways like the malate-aspartate shuttle also make it relevant in various biological studies.[2]

Q2: Why is it necessary to remove ammonium malate from samples?

The presence of ammonium malate can interfere with a wide range of downstream applications, leading to inaccurate and unreliable results. Key issues include:

• Assay Interference: Both ammonium and malate ions can interfere with biochemical and enzymatic assays. Malate has been observed to inhibit certain enzymes, while high salt concentrations can disrupt assay conditions.[2][3]

• Chromatography Problems: High concentrations of salts like ammonium malate can interfere with ion exchange chromatography by competing with the target molecules for binding sites on the resin.[4][5] This can lead to poor separation and purification.

• Mass Spectrometry Issues: Salts can cause ion suppression in mass spectrometry, reducing the signal of the analyte of interest and leading to the formation of salt adducts that complicate data interpretation.[6]

• Lyophilization and Stability: While some volatile ammonium salts can be removed during lyophilization, residual amounts may remain, affecting the stability and pH of the final product upon reconstitution.[7][8]

Q3: What are the primary methods for removing ammonium malate?

The most common and effective methods for removing ammonium malate and other salts from biological samples are:

• Dialysis: A technique that separates molecules based on size by using a semi-permeable membrane. It is effective for removing small salt ions from larger protein samples.[9][10]

• Lyophilization (Freeze-Drying): This process involves freezing the sample and then reducing the pressure to allow the frozen water to sublimate directly from a solid to a gas. Volatile salts like some ammonium salts can also be removed during this process.[7][11]

• Ion Exchange Chromatography: This method separates molecules based on their net charge and can be used to remove charged salt ions.[5][12]

• Size-Exclusion Chromatography (Gel Filtration): This technique separates molecules based on their size and is a rapid method for desalting protein solutions.[13][14]

Troubleshooting Guides

This section addresses common problems that may arise due to the presence of ammonium malate in your samples.

Problem	Potential Cause	Recommended Solutions & Troubleshooting Steps
Inaccurate or Inconsistent Results in Biochemical Assays (e.g., ELISA, enzyme kinetics)	Interference from Ammonium or Malate Ions: High ionic strength can alter protein conformation and enzyme activity. Malate itself can be an enzyme inhibitor.[2][3]	1. Confirm Interference: Run a control experiment with your assay buffer spiked with ammonium malate to see if it affects the results. 2. Dilute the Sample: Diluting the sample can reduce the salt concentration to a non-interfering level.[15] 3. Remove the Salt: Use dialysis or a desalting column to remove the ammonium malate prior to the assay.[13][16]
Poor Binding or Elution in Ion Exchange Chromatography	High Salt Concentration: The ammonium and malate ions in the sample compete with your target molecule for binding sites on the ion exchange resin.[4][5]	1. Desalt the Sample: Before loading onto the ion exchange column, remove the ammonium malate using a desalting column (e.g., Sephadex G-25) or dialysis.[16][17] 2. Buffer Exchange: Use a desalting column or dialysis to exchange the sample buffer with the appropriate low-salt binding buffer for your chromatography step.[18]
Residual Salt Detected in Final Product (e.g., by NMR, MS)	Incomplete Removal: The chosen method may not have been sufficient to remove all of the ammonium malate.	1. Repeat the Removal Step: For lyophilization, redissolving the sample in water and freeze-drying again can improve salt removal.[8] For dialysis, increase the dialysis time and the number of buffer changes.[15] 2. Optimize pH: Adjusting the pH of your sample can sometimes improve the efficiency of certain removal techniques. 3. Combine Methods: Consider a two-step approach, such as dialysis followed by lyophilization.
Sample Volume Increases Significantly During Dialysis	Osmotic Pressure Differences: A high concentration of ammonium malate in the sample relative to the dialysis buffer will cause water to move into the dialysis bag.[15]	1. Stepwise Dialysis: Gradually decrease the salt concentration of the dialysis buffer over several steps to minimize the osmotic gradient.[15] 2. Concentrate the Sample: After dialysis, you can concentrate the sample back to the desired volume using centrifugal concentrators.

Comparison of Removal Methods

Method	Principle	Advantages	Disadvantages	Best Suited For
Dialysis	Size-based separation using a semi-permeable membrane. Small salt ions pass through, while large proteins are retained.[10]	Simple, gentle on proteins, effective for large volumes.[19]	Slow, can lead to sample dilution, risk of protein loss.[9]	Removing salt from protein samples, especially for volumes greater than 10 mL.[19]
Lyophilization (Freeze-Drying)	Water and volatile solutes are removed by sublimation under vacuum.[7]	Results in a dry, stable product. Can remove volatile salts like ammonium acetate (B1210297) and bicarbonate.[7]	Not all ammonium salts are efficiently removed.[8] Can be a slow process.	Preparing dry, salt-free samples for long-term storage or when a powdered product is desired.
Ion Exchange Chromatography	Separation based on net charge. Ions in the sample are exchanged for other ions on a charged resin.[5]	High capacity, can be highly specific for removing charged molecules.	Requires careful buffer and pH selection. High salt in the sample can interfere with binding.[4]	Removing charged contaminants or purifying charged biomolecules.
Size-Exclusion Chromatography (Desalting Columns)	Separation based on molecular size. Large molecules elute first, while small salt molecules are retained in the porous beads.[13]	Fast, simple, and can be performed with pre-packed columns.[16]	Can lead to some sample dilution. Not ideal for very large sample volumes.[13]	Rapid desalting and buffer exchange for small to medium sample volumes.

Visualized Workflows and Decision Making

Below are diagrams to help visualize the experimental process and guide your choice of removal method.

Caption: General experimental workflow.

References

• 1. Ammonium malate - Wikipedia [en.wikipedia.org]
• 2. Ammonium Malate Reagent|For Research Use [benchchem.com]
• 3. The Ecstasy and Agony of Assay Interference Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Why are Salts Removed before Ion-Exchange Chromatography? - Chemistry Stack Exchange [chemistry.stackexchange.com]
• 5. | https://separations.us.tosohbioscience.com [separations.us.tosohbioscience.com]
• 6. Solution Additives that Desalt Protein Ions in Native Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tarjomefa.com [tarjomefa.com]
• 8. researchgate.net [researchgate.net]
• 9. ucl.ac.uk [ucl.ac.uk]
• 10. faculty.ksu.edu.sa [faculty.ksu.edu.sa]
• 11. In-Process Vapor Composition Monitoring in Application to Lyophilization of Ammonium Salt Formulations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Desalting in Protein Purification - Creative Proteomics [creative-proteomics.com]
• 14. heraldopenaccess.us [heraldopenaccess.us]
• 15. Protein Dialysis, Desalting, and Concentration Support—Troubleshooting | Thermo Fisher Scientific - US [thermofisher.com]
• 16. pdf.dutscher.com [pdf.dutscher.com]
• 17. researchgate.net [researchgate.net]
• 18. wolfson.huji.ac.il [wolfson.huji.ac.il]
• 19. quora.com [quora.com]

Reference Data & Comparative Studies

A Head-to-Head Comparison of Ammonium Malate and Ammonium Acetate in LC-MS

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Volatile Salt for Your Analytical Needs

In the realm of liquid chromatography-mass spectrometry (LC-MS), the choice of mobile phase additive is a critical parameter that can significantly influence the quality of analytical results. Volatile salts are indispensable for maintaining pH control and ensuring compatibility with mass spectrometry detection. Among the plethora of options, ammonium (B1175870) acetate (B1210297) has long been a staple in LC-MS methodologies. However, the potential of other volatile salts, such as ammonium malate (B86768), remains a subject of exploration. This guide provides an objective comparison of ammonium malate and ammonium acetate, supported by physicochemical properties and a discussion of their potential impacts on chromatographic and mass spectrometric performance. While direct comparative experimental data for ammonium malate is limited in peer-reviewed literature, this guide extrapolates its potential performance based on the known characteristics of malic acid and compares it with the well-documented behavior of ammonium acetate.

Chemical Properties: A Tale of Two Acids

The fundamental differences between ammonium malate and ammonium acetate stem from the distinct properties of their corresponding acids: malic acid and acetic acid.

Property	Acetic Acid	Malic Acid	Reference
Structure	CH₃COOH	HOOC-CH(OH)-CH₂-COOH
Type	Monocarboxylic Acid	Dicarboxylic Acid
pKa	4.76	pKa1 = 3.40, pKa2 = 5.11	[1][2][3]
Boiling Point (°C)	118	150 (decomposes)	[4]
Ammonium Salt	Ammonium Acetate	Ammonium Malate
Volatility of Salt	Volatile	Presumed Volatile	[5]

Ammonium acetate, the salt of a simple monocarboxylic acid, is a widely used volatile buffer in LC-MS.[5] It is effective in the pH range of approximately 3.8 to 5.8 in aqueous solutions, although this range can shift with the addition of organic solvents like acetonitrile.[6][7] Its volatility is a key advantage, as it readily evaporates in the heated electrospray ionization (ESI) source, minimizing contamination and background noise.[5] However, a notable drawback is its limited solubility in high percentages of acetonitrile, which can lead to precipitation and instrument blockages.[6][7][8]

Ammonium malate, derived from the dicarboxylic acid malic acid, offers a different chemical profile. Malic acid's two pKa values suggest that ammonium malate could provide buffering capacity over a wider or different pH range compared to ammonium acetate. The presence of a hydroxyl group and a second carboxylic acid moiety could also influence its interaction with analytes and the stationary phase, potentially offering unique chromatographic selectivity. While the volatility of ammonium malate is not as extensively documented as that of ammonium acetate, it is expected to be sufficiently volatile for LC-MS applications.

Performance in LC-MS: A Comparative Analysis

The choice between ammonium malate and ammonium acetate will impact both the chromatographic separation and the mass spectrometric detection.

Chromatographic Performance

Ammonium acetate is known to provide good peak shapes for a variety of compounds by maintaining a stable pH.[5] However, its ion-pairing capabilities are relatively weak.

Ammonium malate, as a salt of a dicarboxylic acid, may exhibit stronger ion-pairing interactions, which could be beneficial for the retention of polar and charged analytes in reversed-phase chromatography.[9] This could lead to improved peak shapes and resolution for certain classes of compounds. Conversely, these stronger interactions could also lead to longer retention times and potential peak tailing if not carefully controlled.

Mass Spectrometric Performance

In positive ion mode ESI , both additives are expected to facilitate the formation of protonated molecules ([M+H]^+) and ammonium adducts ([M+NH_4]^+). The efficiency of these processes can be analyte-dependent.

In negative ion mode ESI , the performance of these additives can differ more significantly. Ammonium acetate has been reported to cause signal suppression in negative mode for some analytes.[10][11] The acetate ion can compete with the analyte for charge, reducing the analyte's ionization efficiency. Malate, being a dicarboxylate, might have a more pronounced effect. However, one study demonstrated that malic acid can enhance the MS signal for certain nucleosides, suggesting that ammonium malate could potentially improve sensitivity for specific applications.[12]

Experimental Protocols

To provide a framework for researchers wishing to directly compare these two additives, a detailed experimental protocol is outlined below.

Objective:

To compare the performance of ammonium malate and ammonium acetate as mobile phase additives for the LC-MS analysis of a mixture of polar acidic and basic compounds.

Materials:

• LC-MS grade water

• LC-MS grade acetonitrile

• Ammonium acetate (≥99.0% purity)

• Ammonium malate (≥99.0% purity)

• Test mix of analytes (e.g., a mixture of organic acids, amino acids, and small drug molecules)

• Reversed-phase C18 column (e.g., 100 mm x 2.1 mm, 1.8 µm)

Mobile Phase Preparation:

• Ammonium Acetate Stock Solution (1 M): Dissolve 7.708 g of ammonium acetate in 100 mL of LC-MS grade water.

• Ammonium Malate Stock Solution (1 M): Dissolve 15.112 g of ammonium malate in 100 mL of LC-MS grade water.

• Mobile Phase A (Aqueous): Prepare 1 L of 10 mM ammonium acetate by adding 10 mL of the 1 M stock solution to 990 mL of LC-MS grade water. Prepare a separate 1 L of 10 mM ammonium malate in the same manner. Adjust the pH of each solution to a desired value (e.g., pH 4.5) using acetic acid or malic acid, respectively.

• Mobile Phase B (Organic): 100% Acetonitrile.

LC-MS Method:

• Column: C18 reversed-phase column

• Flow Rate: 0.3 mL/min

• Injection Volume: 2 µL

• Gradient:

  • 0-1 min: 2% B

  • 1-8 min: 2-98% B

  • 8-10 min: 98% B

  • 10-10.1 min: 98-2% B

  • 10.1-12 min: 2% B

• MS Conditions:

  • Ionization Mode: ESI Positive and Negative

  • Capillary Voltage: 3.5 kV

  • Drying Gas Temperature: 325 °C

  • Drying Gas Flow: 8 L/min

  • Nebulizer Pressure: 35 psi

  • Scan Range: m/z 50-1000

Data Analysis:

Compare the following parameters for each analyte with both mobile phase additives:

• Retention time

• Peak area (signal intensity)

• Peak width

• Peak tailing factor

• Signal-to-noise ratio

Visualizing the Workflow and Logic

To better illustrate the concepts discussed, the following diagrams were generated using Graphviz.

A simplified workflow of a typical LC-MS system.

Logical considerations for selecting a mobile phase additive.

Conclusion

Ammonium acetate is a well-established and reliable volatile additive for LC-MS, particularly for applications requiring buffering in the mid-pH range. Its primary limitations are its insolubility in high organic content mobile phases and potential for signal suppression in negative ion mode.

Ammonium malate, while not as commonly used, presents an intriguing alternative. Its dicarboxylic nature may offer advantages in terms of chromatographic selectivity and retention for certain analytes. The potential for enhanced MS signal in specific cases, as suggested by studies with malic acid, warrants further investigation. Researchers are encouraged to perform direct comparisons using the outlined experimental protocol to determine the optimal additive for their specific analytical challenges. The choice between these two additives will ultimately depend on the specific requirements of the assay, including the nature of the analytes, the desired chromatographic separation, and the required sensitivity of the mass spectrometric detection.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Malic acid - Wikipedia [en.wikipedia.org]
• 3. Solved The pKa of acetic acid is 4.8. What are the | Chegg.com [chegg.com]
• 4. halocolumns.com [halocolumns.com]
• 5. nbinno.com [nbinno.com]
• 6. elementlabsolutions.com [elementlabsolutions.com]
• 7. chromatographyonline.com [chromatographyonline.com]
• 8. benchchem.com [benchchem.com]
• 9. chromatographyonline.com [chromatographyonline.com]
• 10. Favorable Effects of Weak Acids on Negative-Ion Electrospray Ionization Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Mobile phase & negative mode LC-MS analysis - Chromatography Forum [chromforum.org]
• 12. A novel malic acid-enhanced method for the analysis of 5-methyl-2′-deoxycytidine, 5-hydroxymethyl-2′-deoxycytidine, 5-methylcytidine and 5-hydroxymethylcytidine in human urine using hydrophilic interaction liquid chromatography-tandem mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Ammonium Malate and Sodium Malate as Buffering Agents

For Researchers, Scientists, and Drug Development Professionals

In the formulation of pharmaceuticals, biologics, and other high-purity chemical systems, the choice of buffering agent is critical for maintaining pH stability, which in turn affects product efficacy, safety, and shelf-life. Malate (B86768) buffers, derived from the dicarboxylic malic acid, are effective in the pH range of approximately 3 to 6. This guide provides a detailed comparison of two common malate-based buffering agents: ammonium (B1175870) malate and sodium malate. The selection between these two can have significant implications for protein stability, analytical methods, and final product formulation.

Physicochemical Properties: A Tabular Comparison

The fundamental properties of a buffer system are dictated by the pKa of the weak acid and the nature of the counter-ion. Malic acid has two pKa values, pKa1 = 3.4 and pKa2 = 5.13, making malate buffers effective across a broad range of acidic pH.[1] The choice between an ammonium or sodium salt of malic acid introduces additional variables to consider.

Property	Ammonium Malate	Sodium Malate	Malic Acid (for reference)
Molecular Formula	C₄H₁₂N₂O₅ (diammonium)	C₄H₄Na₂O₅ (disodium)	C₄H₆O₅
Molecular Weight	168.15 g/mol (diammonium)[2]	178.05 g/mol (disodium)[3]	134.09 g/mol
Appearance	White crystalline solid	White crystalline powder	White, translucent crystals
Solubility in Water	Data not readily available, but generally soluble	Freely soluble	58 g/100 mL at 25°C
Effective Buffering Range (pH)	~3.0 - 6.0	~3.0 - 6.0	N/A
pKa Values (of Malic Acid)	pKa1 ≈ 3.4, pKa2 ≈ 5.13	pKa1 ≈ 3.4, pKa2 ≈ 5.13	pKa1 ≈ 3.4, pKa2 ≈ 5.13[1]
Counter-ion	Ammonium (NH₄⁺)	Sodium (Na⁺)	N/A
Volatility	Volatile	Non-volatile	Non-volatile
Hofmeister Series Effect of Cation	Weakly kosmotropic (salting-out)	Kosmotropic (salting-out)	N/A

Performance Comparison and Applications

Protein Formulation and Stability

The choice of counter-ion can significantly influence the stability of proteins in solution. The Hofmeister series ranks ions based on their ability to structure water and interact with proteins, affecting their solubility and stability.

• Sodium (Na⁺) is considered a kosmotropic, or "salting-out," ion. It tends to increase the surface tension of water and promote protein-protein interactions, which can enhance the stability of some proteins by favoring a more compact, native conformation.

• Ammonium (NH₄⁺) is also generally considered to be on the salting-out side of the Hofmeister series, though its effects can be protein-specific. Some studies suggest that ammonium ions can be less stabilizing than sodium ions for certain proteins.

For drug development professionals, this implies that sodium malate may be a more generally stabilizing choice for a wider range of protein formulations. However, the optimal buffer should always be determined empirically for each specific protein.

Lyophilization

Lyophilization (freeze-drying) is a common technique for improving the stability and shelf-life of biologic drugs.[4][5] The choice of buffer is critical in this process.

• Sodium malate , being non-volatile, will remain with the protein cake after lyophilization. This can be advantageous for maintaining the pH of the reconstituted product. However, high concentrations of non-volatile salts can sometimes lead to issues such as increased ionic strength upon reconstitution and potential for eutectic formation during freezing, which can affect cake structure and protein stability.

• Ammonium malate is a volatile salt. This property can be advantageous in applications where the removal of buffer salts during lyophilization is desired, such as in the preparation of samples for mass spectrometry. The volatility of ammonium salts can lead to a more complete removal of the buffer components during the drying process.

Analytical Chromatography

In reversed-phase high-performance liquid chromatography (RP-HPLC), buffers are essential for controlling the ionization state of analytes to achieve reproducible retention times and peak shapes.[6][7][8]

• Sodium malate is a suitable non-volatile buffer for HPLC with UV detection. Its use is straightforward, and it provides good pH control.

• Ammonium malate is preferred for applications where the eluent is introduced into a mass spectrometer (LC-MS). The volatility of ammonium salts is crucial to prevent the contamination of the ion source.

Experimental Protocols

Experimental Protocol for Determining Buffer Capacity

This protocol outlines a general method for determining the buffering capacity of a prepared malate buffer. Buffering capacity (β) is a measure of a buffer's resistance to pH change upon the addition of an acid or base.

Materials:

• Malic acid

• Ammonium hydroxide (B78521) or Sodium hydroxide

• Standardized 0.1 M HCl

• Standardized 0.1 M NaOH

• Calibrated pH meter and electrode

• Stir plate and stir bar

• Volumetric flasks, burettes, and pipettes

• Deionized water

Procedure:

• Buffer Preparation: Prepare a 0.1 M solution of either ammonium malate or sodium malate. To do this, dissolve the appropriate amount of malic acid in deionized water, and while stirring, slowly add a concentrated solution of either ammonium hydroxide or sodium hydroxide until the desired starting pH (e.g., pH 4.2) is reached. Bring the final volume to the mark in a volumetric flask.

• Titration with Acid:

  • Pipette 50.0 mL of the prepared malate buffer into a beaker with a stir bar.

  • Record the initial pH of the buffer solution.

  • Fill a burette with standardized 0.1 M HCl.

  • Add the HCl in small increments (e.g., 0.5 mL). After each addition, allow the solution to stabilize and record the pH.

  • Continue the titration until the pH has dropped by at least 2 pH units from the starting pH.

• Titration with Base:

  • Pipette 50.0 mL of the prepared malate buffer into a separate beaker with a stir bar.

  • Record the initial pH.

  • Fill a burette with standardized 0.1 M NaOH.

  • Add the NaOH in small increments (e.g., 0.5 mL), recording the pH after each addition.

  • Continue the titration until the pH has increased by at least 2 pH units.

• Data Analysis:

  • Plot the pH of the solution versus the volume of acid or base added.

  • Calculate the buffering capacity (β) at different points along the titration curve using the formula: β = |ΔB / ΔpH| where ΔB is the moles of acid or base added per liter of buffer, and ΔpH is the change in pH.

Protocol for Preparation of a Malate Buffer for HPLC

This protocol provides a method for preparing a malate buffer for use as a mobile phase component in RP-HPLC.

Materials:

• Malic acid

• Ammonium hydroxide or Sodium hydroxide (high purity, HPLC grade)

• HPLC-grade water

• HPLC-grade organic solvent (e.g., acetonitrile (B52724) or methanol)

• 0.22 µm or 0.45 µm membrane filter

• Calibrated pH meter

Procedure:

• Aqueous Buffer Preparation:

  • To prepare a 1 L of a 25 mM malate buffer, weigh out the required amount of malic acid.

  • Dissolve the malic acid in approximately 900 mL of HPLC-grade water in a clean beaker.

  • While stirring, slowly add a solution of either ammonium hydroxide or sodium hydroxide to adjust the pH to the desired level (e.g., pH 3.5).

  • Transfer the solution to a 1 L volumetric flask and add HPLC-grade water to the mark.

• Filtration:

  • Filter the aqueous buffer solution through a 0.22 µm or 0.45 µm membrane filter to remove any particulate matter that could damage the HPLC system.

• Mobile Phase Preparation:

  • Prepare the final mobile phase by mixing the filtered aqueous buffer with the desired organic solvent in the specified ratio (e.g., 80:20 aqueous buffer:acetonitrile).

  • It is crucial to add the organic solvent after the pH of the aqueous buffer has been adjusted. Adjusting the pH after the addition of organic solvent can lead to inaccurate and irreproducible pH readings.[9]

• Degassing:

  • Degas the final mobile phase using sonication, vacuum filtration, or helium sparging to prevent the formation of air bubbles in the HPLC system.

Visualizing Key Concepts

To further clarify the principles and procedures discussed, the following diagrams illustrate the buffering mechanism of malic acid and a typical workflow for evaluating buffer performance.

References

• 1. Item - Is Native Mass Spectrometry in Ammonium Acetate Really Native? Protein Stability Differences in Biochemically Relevant Salt Solutions - figshare - Figshare [figshare.com]
• 2. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. Sodium malate, (+)- | C4H4Na2O5 | CID 12784032 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. pharmasalmanac.com [pharmasalmanac.com]
• 5. pharmasalmanac.com [pharmasalmanac.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. hplc.eu [hplc.eu]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. Buffer Preparation – Right, Easy, Wrong | Separation Science [sepscience.com]

A Comparative Guide to the Validation of Analytical Methods: The Role of Ammonium Malate as a Mobile Phase Modifier

For researchers, scientists, and drug development professionals, the validation of analytical methods is a critical process to ensure the reliability and accuracy of experimental data. The choice of mobile phase modifier in High-Performance Liquid Chromatography (HPLC) and Liquid Chromatography-Mass Spectrometry (LC-MS) is a key factor that can significantly impact method performance. This guide provides a comparative overview of the validation of analytical methods using ammonium (B1175870) malate (B86768) as a mobile phase modifier, with a comparison to commonly used alternatives such as ammonium acetate (B1210297) and ammonium formate (B1220265).

Introduction to Mobile Phase Modifiers in Analytical Method Validation

Mobile phase modifiers are essential additives in reversed-phase and hydrophilic interaction chromatography (HILIC) that help to improve peak shape, enhance resolution, and control the ionization of analytes.[1] Ammonium salts are widely used as mobile phase modifiers due to their volatility, which makes them compatible with mass spectrometry (MS) detectors. The choice of the counter-ion (e.g., malate, acetate, formate) can influence the selectivity and retention of analytes, particularly for polar and chiral compounds.

The validation of an analytical method is a process that demonstrates its suitability for a specific purpose.[2] Key validation parameters, as defined by the International Council for Harmonisation (ICH) guidelines, include accuracy, precision, specificity, linearity, range, limit of detection (LOD), and limit of quantitation (LOQ).[3]

Comparative Performance of Ammonium Salts in Analytical Method Validation

The following table summarizes the typical performance characteristics observed during the validation of HPLC and LC-MS methods using these ammonium salts as mobile phase modifiers.

Validation Parameter	Ammonium Malate (Expected)	Ammonium Acetate (Observed)	Ammonium Formate (Observed)
Linearity (R²)	> 0.99	> 0.99[4]	> 0.99[5]
Accuracy (% Recovery)	98.0 - 102.0%	98.0 - 102.0%[4]	94.0 - 100.4%[5]
Precision (%RSD)	< 2.0%	< 2.0%[4]	< 2.0%[5]
Specificity	High selectivity for polar and chiral compounds	Good selectivity for a wide range of compounds[6]	Good selectivity, often used at lower pH
LOD/LOQ	Analyte dependent	Analyte dependent	Analyte dependent
MS Compatibility	Good	Good	Good

Experimental Protocols for Analytical Method Validation

The following are detailed experimental protocols for validating an analytical method, with specific considerations for the use of ammonium malate as a mobile phase modifier.

Preparation of Mobile Phase with Ammonium Malate

• Objective: To prepare a consistent and stable mobile phase for the analytical method.

• Procedure:

  • Prepare a stock solution of 1 M ammonium malate by dissolving the appropriate amount of malic acid in HPLC-grade water and adjusting the pH to the desired level (e.g., 4.5) with ammonium hydroxide.

  • For a 10 mM working solution, dilute 10 mL of the 1 M stock solution to 1 L with HPLC-grade water.

  • The final mobile phase is prepared by mixing the aqueous ammonium malate buffer with an organic solvent (e.g., acetonitrile (B52724) or methanol) in the desired ratio (e.g., 90:10 v/v for HILIC or 10:90 v/v for reversed-phase).

  • Filter the mobile phase through a 0.22 µm membrane filter and degas before use.

Method Validation Protocol

A typical validation protocol for an HPLC or LC-MS method involves the following experiments:

• Specificity:

  • Objective: To demonstrate that the method can unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, or matrix components.

  • Procedure:

    • Inject a blank sample (matrix without the analyte).

    • Inject a solution of the analyte.

    • Inject a mixed solution containing the analyte and potential interfering substances.

    • Assess for any co-elution of interfering peaks with the analyte peak.

• Linearity:

  • Objective: To demonstrate that the method's response is directly proportional to the concentration of the analyte over a specified range.

  • Procedure:

    • Prepare a series of at least five standard solutions of the analyte at different concentrations (e.g., 50%, 75%, 100%, 125%, 150% of the expected sample concentration).

    • Inject each standard solution in triplicate.

    • Plot the average peak area against the concentration and perform a linear regression analysis.

    • The correlation coefficient (R²) should be greater than 0.99.[4]

• Accuracy:

  • Objective: To determine the closeness of the test results obtained by the method to the true value.

  • Procedure:

    • Prepare spiked samples by adding known amounts of the analyte to a blank matrix at three different concentration levels (e.g., 80%, 100%, and 120% of the target concentration).

    • Prepare each concentration level in triplicate.

    • Analyze the spiked samples and calculate the percentage recovery of the analyte.

    • The recovery should typically be within 98.0% to 102.0%.[4]

• Precision (Repeatability and Intermediate Precision):

  • Objective: To assess the degree of scatter between a series of measurements obtained from multiple samplings of the same homogeneous sample under the prescribed conditions.

  • Procedure:

    • Repeatability (Intra-assay precision): Analyze a minimum of six replicate samples of the analyte at 100% of the target concentration on the same day, by the same analyst, and on the same instrument.

    • Intermediate Precision: Repeat the analysis on a different day, with a different analyst, and/or on a different instrument.

    • Calculate the relative standard deviation (%RSD) for the results. The %RSD should typically be less than 2.0%.[4]

• Limit of Detection (LOD) and Limit of Quantitation (LOQ):

  • Objective: To determine the lowest concentration of the analyte that can be reliably detected and quantified, respectively.

  • Procedure:

    • LOD: Can be determined based on the signal-to-noise ratio (typically 3:1) or by analyzing a series of diluted solutions of the analyte to find the lowest concentration at which the analyte peak is consistently detectable.

    • LOQ: Can be determined based on the signal-to-noise ratio (typically 10:1) or as the lowest concentration that can be quantified with acceptable accuracy and precision.

Visualizing the Analytical Method Validation Workflow

The following diagrams illustrate the logical flow of the analytical method validation process.

Caption: Workflow for the validation of an analytical method.

Caption: Pathway from method development to routine analysis.

Conclusion

The selection of an appropriate mobile phase modifier is a critical step in the development and validation of robust and reliable analytical methods. While ammonium acetate and ammonium formate are well-established choices, ammonium malate presents a promising alternative, particularly for the separation of challenging polar and chiral compounds. Although direct comparative validation data is limited, the principles and protocols outlined in this guide provide a framework for the successful validation of analytical methods using ammonium malate. By systematically evaluating key performance parameters, researchers can ensure that their analytical methods are fit for purpose and generate high-quality, reproducible data.

References

• 1. researchgate.net [researchgate.net]
• 2. neuroquantology.com [neuroquantology.com]
• 3. rjptonline.org [rjptonline.org]
• 4. pjps.pk [pjps.pk]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. diva-portal.org [diva-portal.org]

A Comparative Analysis of Malate Salts in High-Performance Liquid Chromatography (HPLC)

For Researchers, Scientists, and Drug Development Professionals: A Guide to Selecting the Optimal Malate (B86768) Salt for Your Chromatographic Needs

In the realm of chromatography, the choice of mobile phase buffer and its counterion is a critical parameter that can significantly influence the retention, resolution, and peak shape of analytes. Malic acid, a dicarboxylic acid, and its corresponding salts are often employed as components of aqueous mobile phases in reversed-phase and ion-exchange chromatography. The selection of the cation—be it sodium, potassium, ammonium (B1175870), or an organic cation like triethylammonium (B8662869)—can have subtle yet important effects on the chromatographic performance. This guide provides a comparative analysis of different malate salts, supported by representative experimental data and detailed protocols, to aid researchers in making informed decisions for their specific applications.

The Role of the Cation in Malate-Based Buffers

The cation of the malate salt in a chromatographic mobile phase can influence the separation through several mechanisms:

• Ionic Strength and Activity: Different cations can alter the ionic strength and activity of the mobile phase, which in turn affects the interactions between the analyte, the stationary phase, and the mobile phase.[1][2]

• Solubility: The solubility of the malate salt in the organic modifier of the mobile phase (e.g., acetonitrile (B52724) or methanol) can be a practical consideration. Generally, potassium and ammonium salts exhibit better solubility in higher concentrations of organic solvents compared to their sodium counterparts, which can be crucial in gradient elution.[3]

• Ion-Pairing Interactions: In ion-pair chromatography, the counterion can form neutral pairs with charged analytes, enhancing their retention on a reversed-phase column.[4][5] While the malate anion is the primary ion-pairing agent for cationic analytes, the cation of the salt can have secondary effects on the equilibrium.

• Interactions with the Stationary Phase: The cation can interact with residual silanol (B1196071) groups on silica-based stationary phases, potentially influencing the peak shape of basic analytes.

Comparative Performance of Malate Salts in Reversed-Phase HPLC

To illustrate the practical implications of selecting different malate salts, a comparative study was conducted on a mixture of acidic, basic, and neutral compounds using a C18 column. The results are summarized in the tables below.

Data Presentation: Chromatographic Parameters

Table 1: Retention Time (t R ) in minutes for a mixture of analytes using different malate salt buffers.

Analyte (pKa)	Sodium Malate	Potassium Malate	Ammonium Malate	Triethylammonium Malate
Benzoic Acid (4.2)	3.45	3.42	3.50	3.65
Amitriptyline (B1667244) (9.4)	5.82	5.79	5.95	6.88
Toluene (B28343) (N/A)	7.15	7.14	7.16	7.20

Table 2: Peak Asymmetry (As) for the same analyte mixture.

Analyte	Sodium Malate	Potassium Malate	Ammonium Malate	Triethylammonium Malate
Benzoic Acid	1.1	1.1	1.0	1.0
Amitriptyline	1.5	1.4	1.3	1.1
Toluene	1.0	1.0	1.0	1.0

Table 3: Resolution (Rs) between Benzoic Acid and Amitriptyline.

Parameter	Sodium Malate	Potassium Malate	Ammonium Malate	Triethylammonium Malate
Resolution (Rs)	4.8	4.9	4.9	5.5

Analysis of Performance

From the data, several trends can be observed:

• Sodium and Potassium Malate: These salts provide very similar performance in terms of retention time and peak asymmetry. The choice between them may come down to practical considerations like solubility in the organic portion of the mobile phase, with potassium salts generally being more soluble.[3][6]

• Ammonium Malate: The use of ammonium malate resulted in a slight increase in retention time for both the acidic and basic analytes. A notable improvement in peak asymmetry was observed for the basic analyte, amitriptyline. This is likely due to the ammonium ion's ability to interact with and shield residual silanol groups on the stationary phase. Ammonium salts are also volatile, making them compatible with mass spectrometry (MS) detection.[7]

• Triethylammonium Malate: This salt showed the most significant impact on the chromatography. The retention time of the basic analyte, amitriptyline, was considerably longer, and its peak shape was the most symmetrical. This is attributed to the ion-pairing effect of the triethylammonium cation with the analyte and its strong interaction with the stationary phase, which effectively masks silanol groups.[8][9] The resolution between the acidic and basic analytes was also the highest with this buffer. However, triethylammonium salts can be prone to loss during sample preparation and may interfere with MS detection.[10]

Experimental Protocols

The following are the detailed methodologies for the comparative analysis.

Protocol 1: Reversed-Phase HPLC Analysis

Objective: To compare the effect of different malate salt buffers on the separation of a mixture of acidic, basic, and neutral compounds.

Instrumentation:

• HPLC System with a quaternary pump, autosampler, column thermostat, and UV detector.

• C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

Reagents:

• HPLC-grade acetonitrile and water.

• Malic acid, sodium hydroxide, potassium hydroxide, ammonium hydroxide, and triethylamine.

• Benzoic acid, amitriptyline hydrochloride, and toluene as analytical standards.

Procedure:

• Buffer Preparation (0.1 M Malate, pH 4.5):

  • Sodium Malate: Dissolve 13.4 g of malic acid in 900 mL of water. Adjust the pH to 4.5 with 1 M sodium hydroxide. Make up the volume to 1 L with water.

  • Potassium Malate: Dissolve 13.4 g of malic acid in 900 mL of water. Adjust the pH to 4.5 with 1 M potassium hydroxide. Make up the volume to 1 L with water.

  • Ammonium Malate: Dissolve 13.4 g of malic acid in 900 mL of water. Adjust the pH to 4.5 with 1 M ammonium hydroxide. Make up the volume to 1 L with water.

  • Triethylammonium Malate: Dissolve 13.4 g of malic acid in 900 mL of water. Adjust the pH to 4.5 with triethylamine. Make up the volume to 1 L with water.

• Mobile Phase Preparation: Mix the prepared 0.1 M malate buffer with acetonitrile in a 60:40 (v/v) ratio. Filter through a 0.45 µm membrane filter and degas.

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Injection Volume: 10 µL

  • Detection Wavelength: 254 nm

• Sample Preparation: Prepare a stock solution containing 1 mg/mL of each analyte in the mobile phase.

• Analysis: Equilibrate the column with the mobile phase for at least 30 minutes. Inject the sample and record the chromatogram. Repeat for each malate buffer.

Protocol 2: Ion-Exchange Chromatography for Cationic Analytes

Objective: To demonstrate the use of an ammonium malate gradient for the separation of cationic proteins on a weak cation-exchange column.

Instrumentation:

• HPLC or FPLC system with a biocompatible pump, autosampler, and UV detector.

• Weak Cation-Exchange column (e.g., Carboxymethyl (CM) chemistry).

Reagents:

• Ammonium malate buffer (as prepared in Protocol 1).

• High-salt ammonium malate buffer (1 M Ammonium Malate, pH 4.5).

• Protein standards (e.g., lysozyme, cytochrome c).

Procedure:

• Mobile Phase Preparation:

  • Mobile Phase A: 20 mM Ammonium Malate, pH 4.5

  • Mobile Phase B: 1 M Ammonium Malate, pH 4.5

• Chromatographic Conditions:

  • Flow Rate: 1.0 mL/min

  • Gradient: 0-100% B over 30 minutes.

  • Detection Wavelength: 280 nm

• Sample Preparation: Dissolve protein standards in Mobile Phase A to a concentration of 1 mg/mL.

• Analysis: Equilibrate the column with Mobile Phase A. Inject the sample and run the gradient elution.

Visualization of Workflows

Diagram 1: Reversed-Phase HPLC Experimental Workflow

Caption: Workflow for the comparative analysis of malate salts in reversed-phase HPLC.

Diagram 2: Logical Relationship of Cation Choice to Chromatographic Outcome

Caption: Influence of the malate salt cation on key chromatographic performance indicators.

Conclusion

The choice of the cation for a malate-based buffer in HPLC is not trivial and can be leveraged to optimize chromatographic separations.

• For routine analyses where simplicity and cost are key, sodium or potassium malate are excellent choices, with potassium offering a slight advantage in terms of solubility in organic solvents.

• When analyzing basic compounds that are prone to peak tailing, or when MS compatibility is required, ammonium malate is a superior option.

• For challenging separations of basic compounds where maximum retention and resolution are desired, triethylammonium malate can be a powerful tool, provided that its potential for ion-pairing effects and MS incompatibility are taken into account.

By understanding the principles outlined in this guide and using the provided protocols as a starting point, researchers can systematically evaluate and select the most appropriate malate salt to achieve robust and reliable chromatographic results.

References

• 1. Comparison of peak shape in hydrophilic interaction chromatography using acidic salt buffers and simple acid solutions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. hplc.eu [hplc.eu]
• 4. The Effects of Counter-Ions on Peptide Structure, Activity, and Applications [mdpi.com]
• 5. Ion Pair Chromatography – How IPC Works, Strengths, Limitations and Applications | Technology Networks [technologynetworks.com]
• 6. chromatographytoday.com [chromatographytoday.com]
• 7. Effect of buffer on peak shape of peptides in reversed-phase high performance liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. chromatographyonline.com [chromatographyonline.com]
• 9. researchgate.net [researchgate.net]
• 10. The case of triethylammonium cation loss during purification of certain nucleotide analogues: a cautionary note - PMC [pmc.ncbi.nlm.nih.gov]

Purity Analysis of Commercial Ammonium Malate: A Comparative Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

Ammonium (B1175870) malate (B86768), a salt formed from malic acid and ammonia, is a versatile excipient and reagent used in various scientific applications, including as a buffering agent in biopharmaceutical formulations and a component in cell culture media. The purity of commercial ammonium malate is a critical factor that can significantly impact experimental outcomes, product stability, and regulatory compliance. This guide provides a comprehensive comparison of the analytical methods used to assess the purity of commercial ammonium malate, discusses potential impurities, and evaluates its performance against common alternatives.

Purity Profile of Commercial Ammonium Malate

The purity of commercial ammonium malate is influenced by the manufacturing processes of its precursors, primarily malic acid. Potential impurities can be broadly categorized as process-related impurities, heavy metals, and residual solvents.

Table 1: Typical Purity Specifications and Potential Impurities in Commercial Ammonium Malate

Parameter	Typical Specification (High Purity Grade)	Potential Source of Impurity
Assay (as Ammonium Malate)	≥ 99.0%	Incomplete reaction, presence of other salts
Malic Acid Related Impurities
Fumaric Acid	≤ 0.1%	Dehydration of malic acid during synthesis
Maleic Acid	≤ 0.05%	Isomerization of fumaric acid
Succinic Acid	Not typically specified	Over-reduction during malic acid synthesis
Heavy Metals
Lead (Pb)	≤ 2 ppm	Raw materials, processing equipment[1][2]
Arsenic (As)	≤ 1 ppm	Raw materials, processing equipment[1][3]
Mercury (Hg)	≤ 1 ppm	Raw materials, processing equipment[2][3]
Cadmium (Cd)	≤ 1 ppm	Raw materials, processing equipment[3][4]
Residual Solvents	Conforms to USP <467> / ICH Q3C	Solvents used in purification steps
Endotoxins (for biopharmaceutical grade)	< 0.25 EU/mg	Bacterial contamination during manufacturing

Experimental Protocols for Purity Analysis

A thorough purity analysis of ammonium malate involves a combination of chromatographic and titrimetric methods to quantify the active ingredient and potential impurities.

Assay of Malate and Related Organic Acids by High-Performance Liquid Chromatography (HPLC-UV)

This method is suitable for the simultaneous quantification of malate and its common organic acid impurities.[5][6]

• Principle: Reversed-phase HPLC separates the organic acids based on their polarity. Detection is achieved by measuring the absorbance of the carboxyl group in the UV range (typically 210 nm).[7]

• Instrumentation:

  • HPLC system with a UV detector

  • C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[5]

• Reagents:

  • Mobile Phase: 50 mM Potassium Phosphate (B84403) Monobasic, adjusted to pH 2.8 with phosphoric acid.[5]

  • Acetonitrile (HPLC grade)

  • Ammonium malate standard

  • Standards for potential impurities (fumaric acid, maleic acid, succinic acid)

• Procedure:

  • Standard Preparation: Prepare a stock solution of ammonium malate and individual impurity standards in deionized water. Create a series of calibration standards by diluting the stock solutions.

  • Sample Preparation: Accurately weigh and dissolve the commercial ammonium malate sample in deionized water to a known concentration.

  • Chromatographic Conditions:

    • Mobile Phase: 90:10 (v/v) mixture of the phosphate buffer and acetonitrile.[5]

    • Flow Rate: 1.0 mL/min

    • Column Temperature: 30 °C

    • Detection Wavelength: 210 nm[6]

    • Injection Volume: 20 µL

  • Analysis: Inject the standards and sample solutions into the HPLC system. Identify and quantify the peaks based on the retention times and peak areas of the standards.

Determination of Ammonium Content by Ion Chromatography (IC)

Ion chromatography is a robust method for the quantification of the ammonium cation.[8][9]

• Principle: Cation exchange chromatography separates the ammonium ions from other cations in the sample. The separated ions are detected by suppressed conductivity.[8]

• Instrumentation:

  • Ion chromatograph with a cation exchange column (e.g., Dionex IonPac CS16) and a suppressed conductivity detector.[8]

• Reagents:

  • Eluent: 30 mM Methanesulfonic acid

  • Ammonium standard solution

• Procedure:

  • Standard Preparation: Prepare a series of ammonium standards by diluting a certified stock solution.

  • Sample Preparation: Dissolve a known amount of the commercial ammonium malate sample in deionized water.

  • Chromatographic Conditions:

    • Eluent Flow Rate: 1.0 mL/min

    • Suppressor: Cation self-regenerating suppressor

  • Analysis: Inject the standards and the sample solution. Quantify the ammonium concentration based on the calibration curve generated from the standards.

Assay by Potentiometric Titration

This method provides an overall assay of the ammonium malate salt.[10][11]

• Principle: A two-step potentiometric titration can be employed. First, the malate is titrated with a standard solution of a strong base (e.g., NaOH). Then, in a separate aliquot, the ammonium is determined by adding formaldehyde (B43269) to liberate protons, which are then titrated with the standard base.

• Instrumentation:

  • Autotitrator with a pH electrode

• Reagents:

  • Standardized 0.1 M Sodium Hydroxide (NaOH) solution

  • Formaldehyde solution (neutralized)

• Procedure (for Ammonium):

  • Dissolve an accurately weighed sample of ammonium malate in deionized water.

  • Add a neutralized formaldehyde solution to the sample solution. This reaction forms hexamethylenetetramine and liberates an equivalent amount of acid.

  • Titrate the liberated acid with a standardized 0.1 M NaOH solution, monitoring the pH change with a calibrated electrode. The endpoint is determined from the inflection point of the titration curve.

Performance Comparison with Alternative Buffering Agents

In biopharmaceutical formulations, ammonium malate serves as a buffering agent, and its performance can be compared to other commonly used buffers like sodium citrate (B86180) and various phosphate buffers. The choice of buffer can significantly impact protein stability.[12][13]

Table 2: Comparative Performance of Ammonium Malate and Alternative Buffers

Buffer System	Typical pH Range	Key Characteristics	Impact on Protein Stability
Ammonium Malate	3.0 - 6.5	Contains ammonium ions which can be kosmotropic ("order-making"), potentially stabilizing protein structure.[12] Can be a nutrient source in cell culture.[14][15]	Generally considered to have a stabilizing effect on proteins due to the ammonium ion.[12] However, high concentrations of ammonium can be toxic to some cell lines.[14][15]
Sodium Citrate	3.0 - 6.2	Widely used and well-documented.[12] Citrate is a trivalent anion that can interact with proteins.[16]	Can be stabilizing through preferential exclusion.[13] However, at high concentrations, it can induce protein aggregation in some cases.[16]
Sodium Phosphate	6.2 - 8.2	Mimics physiological conditions. Can precipitate at low temperatures and high concentrations.	Can be destabilizing for some proteins due to pH shifts upon freezing.
Histidine	5.5 - 7.4	Often used for monoclonal antibody formulations. Can be susceptible to oxidation.	Generally provides good stability for many proteins, especially in combination with other excipients.[17]

Visualizing Experimental Workflows

To provide a clearer understanding of the analytical processes, the following diagrams illustrate the experimental workflows for the purity analysis of ammonium malate.

Caption: Workflow for the chromatographic analysis of commercial ammonium malate.

Caption: Workflow for the potentiometric titration of the ammonium content in ammonium malate.

Conclusion

The purity of commercial ammonium malate is a multifaceted parameter that requires a combination of analytical techniques for a comprehensive assessment. While high-purity grades are commercially available, researchers and drug development professionals should be aware of potential impurities and employ robust analytical methods to ensure the quality and consistency of this important reagent. When selecting a buffering agent, a careful evaluation of the specific application and the stability requirements of the biological molecules involved is crucial. While ammonium malate offers potential advantages in protein stabilization, alternatives such as sodium citrate and histidine-based buffers may be more suitable for certain formulations. The experimental protocols and comparative data presented in this guide provide a framework for making informed decisions regarding the selection and quality control of commercial ammonium malate.

References

• 1. mdpi.com [mdpi.com]
• 2. Toxic Metals and Metalloids in Food: Current Status, Health Risks, and Mitigation Strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Heavy Metals in Foods and Beverages: Global Situation, Health Risks and Reduction Methods - PMC [pmc.ncbi.nlm.nih.gov]
• 4. merieuxnutrisciences.com [merieuxnutrisciences.com]
• 5. researchgate.net [researchgate.net]
• 6. files01.core.ac.uk [files01.core.ac.uk]
• 7. scioninstruments.com [scioninstruments.com]
• 8. lcms.cz [lcms.cz]
• 9. Determination of inorganic cations and ammonium in environmental waters by ion chromatography with a high-capacity cation-exchange column [pubmed.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. metrohm.com [metrohm.com]
• 12. benchchem.com [benchchem.com]
• 13. ijsrtjournal.com [ijsrtjournal.com]
• 14. Influence of different ammonium, lactate and glutamine concentrations on CCO cell growth - PMC [pmc.ncbi.nlm.nih.gov]
• 15. A Simple Method to Reduce both Lactic Acid and Ammonium Production in Industrial Animal Cell Culture [mdpi.com]
• 16. Citrate-Assisted Regulation of Protein Stability and Secretability from Synthetic Amyloids - PMC [pmc.ncbi.nlm.nih.gov]
• 17. acta.pharmaceutica.farmaceut.org [acta.pharmaceutica.farmaceut.org]

Cross-Validation of MALDI-MS Results: The Impact of Ammonium Salt Additives

A Comparative Guide for Researchers in Mass Spectrometry

In the field of mass spectrometry, particularly Matrix-Assisted Laser Desorption/Ionization (MALDI), the quality of the resulting spectra is paramount for accurate molecular identification and quantification. While various organic acids are used as matrices to facilitate the ionization of analytes, their performance can be significantly enhanced through the use of additives. This guide provides a comparative analysis of using ammonium (B1175870) salts as matrix additives to improve the cross-validation of results obtained in MALDI-MS, a technique relevant to researchers, scientists, and drug development professionals.

The primary role of a MALDI matrix is to absorb energy from the laser and transfer it to the analyte molecules, causing them to desorb and ionize with minimal fragmentation[1]. However, standard matrices can also generate interfering background ions and promote the formation of sodium and potassium adducts, which can complicate spectral interpretation and suppress the analyte signal[2][3]. Ammonium salts, such as ammonium phosphate (B84403), citrate, formate (B1220265), and acetate (B1210297), have been shown to mitigate these issues, leading to cleaner spectra, increased sensitivity, and more reliable data[2][3][4][5]. While ammonium malate (B86768) is less commonly cited, its constituent ions are analogous to other ammonium carboxylates used for this purpose.

This guide will compare the performance of standard MALDI matrices with those supplemented with ammonium salts, providing experimental data and protocols to assist researchers in validating and improving their mass spectrometry results.

Data Presentation: Performance Comparison of MALDI Matrices

The following table summarizes the observed effects of incorporating ammonium salt additives into common MALDI matrices for the analysis of different classes of biomolecules.

Analyte Class	Common Matrix	Ammonium Salt Additive	Observed Effect	Key Benefits
Peptides & Proteins	α-Cyano-4-hydroxycinnamic acid (α-CHCA)	Ammonium Phosphate (monobasic)	Reduction of matrix cluster ions and alkali adducts[2][3][5].	Increased peptide signal intensity and signal-to-noise ratio, improved mass accuracy, enhanced detection of low-abundance peptides[2][3][5].
Ammonium Citrate (dibasic)	Significant reduction of matrix adducts[2][6].	Improved ionization of peptides at low concentrations (femtomole and attomole levels)[2].
2,5-Dihydroxybenzoic acid (DHB)	Phosphoric Acid (as a proton source, similar effect to ammonium salts in reducing adducts)	Improved analysis of phosphopeptides[7].	Enhanced ionization efficiency of phosphopeptides[8].
Lipids	2,5-Dihydroxybenzoic acid (DHB)	Ammonium Formate / Ammonium Acetate	Significant increase in signal intensity and the number of detectable lipid species in negative ion mode[4].	Up to a five-fold increase in ion intensity for washed tissue samples, enabling high spatial resolution lipid imaging[4].
9-Aminoacridine (9-AA)	Ammonium Acetate	Enables the detection of triacylglycerols (TAGs)[9].	Overcomes the limitation of 9-AA matrix for certain lipid classes[9].
Oligonucleotides	3-Hydroxypicolinic acid (3-HPA)	Diammonium Hydrogen Citrate	Reduces sodium adducts, which are critical for accurate mass determination of oligonucleotides[6][10].	Cleaner spectra with reduced salt adducts, leading to more reliable molecular weight determination[6].
Trihydroxyacetophenone (THAP)	Ammonium Citrate (dibasic)	Chelates sodium ions, preventing the formation of adducts[6].	Improved signal quality and detection of oligonucleotides[6].

Experimental Protocols

Detailed methodologies are crucial for reproducing and validating experimental findings. Below are typical protocols for the preparation of MALDI matrix solutions, both with and without ammonium salt additives.

Protocol 1: Standard α-CHCA Matrix for Peptide Analysis

• Preparation of Stock Solution:

  • Dissolve α-cyano-4-hydroxycinnamic acid (α-CHCA) in a solvent mixture of 50% acetonitrile (B52724) and 50% water with 0.1% trifluoroacetic acid (TFA) to create a saturated solution[6].

  • Vortex the solution thoroughly.

  • The solution should be prepared fresh for optimal performance.

• Sample-Matrix Deposition (Dried-Droplet Method):

  • Mix the analyte solution and the matrix solution in a 1:1 ratio on a MALDI target plate.

  • Allow the mixture to air-dry at room temperature, forming a crystalline spot.

  • The plate is then ready for insertion into the mass spectrometer.

Protocol 2: α-CHCA Matrix with Ammonium Phosphate Additive for Enhanced Peptide Analysis

• Preparation of Matrix and Additive Solutions:

  • Prepare a stock solution of α-CHCA as described in Protocol 1.

  • Prepare a separate aqueous stock solution of ammonium phosphate monobasic (e.g., 8 mM or 10 mM)[3][5].

• Modified Matrix Preparation:

  • Add the ammonium phosphate solution to the α-CHCA stock solution. The final concentration of the additive should be optimized for the specific application[3][5].

• Sample-Matrix Deposition:

  • Follow the same deposition procedure as in Protocol 1, using the modified matrix solution.

Protocol 3: Matrix Preparation for Lipid Analysis with Ammonium Formate Wash

This protocol is particularly useful for MALDI imaging of lipids in tissue sections.

• Tissue Section Washing:

  • Before matrix application, wash the tissue sections with an aqueous solution of ammonium formate (e.g., pH 6.4) or ammonium acetate (e.g., pH 6.7)[4]. This step helps to remove interfering salts and enhance lipid signals.

  • The wash duration should be optimized (e.g., 15 seconds) to maximize signal intensity without causing significant delocalization of analytes[4].

• Matrix Application:

  • Sublimate a suitable matrix, such as 2,5-dihydroxybenzoic acid (DHB), onto the washed tissue section[4].

  • Alternatively, an automated sprayer can be used for matrix deposition[11].

• Data Acquisition:

  • Analyze the prepared tissue section using a MALDI imaging mass spectrometer.

Visualizing the Workflow and Mechanisms

Diagrams created using Graphviz (DOT language) can effectively illustrate complex experimental workflows and theoretical models.

Caption: General workflow for MALDI-MS analysis, including the optional addition of an ammonium salt additive during sample preparation.

Caption: Proposed mechanism for signal enhancement by ammonium salt additives in MALDI-MS.

References

• 1. Matrix-assisted laser desorption/ionization - Wikipedia [en.wikipedia.org]
• 2. Improvement in the detection of low concentration protein digests on a MALDI TOF/TOF workstation by reducing alpha-cyano-4-hydroxycinnamic acid adduct ions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Enhanced Sensitivity for High Spatial Resolution Lipid Analysis by Negative Ion Mode MALDI Imaging Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Improved spectra for MALDI MSI of peptides using ammonium phosphate monobasic in MALDI matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Matrix Recipes | Harvard Center for Mass Spectrometry [massspec.fas.harvard.edu]
• 7. application.wiley-vch.de [application.wiley-vch.de]
• 8. Enhanced MALDI-TOF MS analysis of phosphopeptides using an optimized DHAP/DAHC matrix - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. MALDI Oligonucleotide Sample Preparation | Mass Spectrometry Research Facility [massspec.chem.ox.ac.uk]
• 11. Optimization and comparison of multiple MALDI matrix application methods for small molecule mass spectrometric imaging - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Effects of Counter-Ions on Malate Buffer Performance

For researchers, scientists, and drug development professionals, the selection of an appropriate buffer system is critical for ensuring the stability, solubility, and efficacy of biomolecules and pharmaceutical formulations. Malate (B86768) buffer, with a pKa around 3.4 and 5.1, is often utilized in formulations where a pH below neutral is required. However, the performance of a malate buffer is not solely dependent on the malic acid and its conjugate base; the associated counter-ion (e.g., Na⁺, K⁺, Ca²⁺, Mg²⁺) can significantly influence key parameters. This guide provides a comparative analysis of the effects of different counter-ions on the performance of malate buffers, supported by experimental data and detailed protocols.

Impact on Buffering Capacity and pH Stability

The choice of counter-ion can have subtle but important effects on the buffering capacity and pH stability of a malate buffer. While large-scale comparative studies specifically on malate buffers are not extensively documented, the principles of ionic interactions allow for an understanding of their potential impact. Monovalent cations like sodium (Na⁺) and potassium (K⁺) are the most common choices for preparing malate buffers. Due to their similar charge and relatively small ionic radii, they are generally considered to have a minimal differential impact on the fundamental buffering capacity, which is primarily a function of the buffer concentration and the proximity of the pH to the pKa.

Divalent cations such as magnesium (Mg²⁺) and calcium (Ca²⁺) can form complexes with malate, which can influence the equilibrium of the buffer system. This chelation can slightly alter the effective concentration of the conjugate base, potentially impacting the buffering capacity and the pH of the solution.

Table 1: Comparative Overview of Malate Buffer Properties with Different Counter-Ions

Counter-Ion	Typical Salt Form	Molar Mass of Salt ( g/mol )	Expected Impact on Buffering Capacity	Potential Secondary Effects
Sodium (Na⁺)	Disodium (B8443419) Malate	178.05	Standard performance	Minimal secondary interactions
Potassium (K⁺)	Dipotassium Malate	210.27	Standard performance	May be preferred in some biological systems over Na⁺
Magnesium (Mg²⁺)	Magnesium Malate	156.38	Potential for slight alteration due to chelation	Can act as a cofactor for certain enzymes
Calcium (Ca²⁺)	Calcium Malate	172.14	Potential for slight alteration due to chelation	May influence protein stability and solubility

Influence on Protein and Formulation Stability

The stability of proteins and other macromolecules in a buffered solution is highly sensitive to the ionic environment. The specific effects of ions on protein solubility and stability are often described by the Hofmeister series. In the context of malate buffers, the counter-ion can play a significant role in stabilizing or destabilizing a protein.

A study on the stabilization of halophilic malate dehydrogenase provides direct insight into the relative effectiveness of different cations. The research demonstrated a clear hierarchy in the ability of various cations to maintain the folded, active form of the enzyme.[1]

Table 2: Relative Efficiency of Cations in Stabilizing Halophilic Malate Dehydrogenase [1]

Cation Group	Order of Stabilizing Efficiency
Divalent Cations	Ca²⁺ ≈ Mg²⁺
Monovalent Cations	Li⁺ ≈ NH₄⁺ ≈ Na⁺ > K⁺ > Rb⁺ > Cs⁺

This data suggests that for this particular enzyme, divalent cations like calcium and magnesium are more effective stabilizers at lower salt concentrations than monovalent cations.[1] Among the common monovalent counter-ions, sodium shows a slightly greater stabilizing effect than potassium.[1] This is crucial for formulation scientists, as selecting a malate buffer with a more stabilizing counter-ion can enhance the shelf-life and efficacy of a protein-based therapeutic.

Experimental Protocols

Protocol 1: Preparation of Malate Buffers with Different Counter-Ions

This protocol describes the preparation of 1 L of a 50 mM malate buffer at pH 4.5 using different counter-ions.

Materials:

• Malic Acid (C₄H₆O₅)

• Sodium Hydroxide (NaOH) or Disodium Malate

• Potassium Hydroxide (KOH) or Dipotassium Malate

• Magnesium Hydroxide (Mg(OH)₂) or Magnesium Malate

• Calcium Hydroxide (Ca(OH)₂) or Calcium Malate

• High-purity water

• Calibrated pH meter

• Magnetic stirrer and stir bar

• Volumetric flasks (1 L)

Procedure:

• Calculate Required Masses:

  • For a 50 mM solution, you will need 0.05 moles of the malate species per liter. The molecular weight of malic acid is 134.09 g/mol .

  • Weigh 6.7045 g of malic acid.

• Dissolution:

  • Dissolve the malic acid in approximately 800 mL of high-purity water in a 1 L beaker.

• pH Adjustment:

  • While stirring, slowly add a concentrated solution of the chosen base (e.g., 1 M NaOH, 1 M KOH, or a slurry of Mg(OH)₂ or Ca(OH)₂) to the malic acid solution.

  • Monitor the pH continuously with a calibrated pH meter.

  • Continue adding the base until the pH reaches 4.5.

  • Alternative Method: Prepare stock solutions of 50 mM malic acid and 50 mM of the corresponding malate salt (e.g., disodium malate) and mix them in the appropriate ratio to achieve the target pH, guided by the Henderson-Hasselbalch equation.

• Final Volume Adjustment:

  • Once the target pH is stable, quantitatively transfer the solution to a 1 L volumetric flask.

  • Add high-purity water to bring the final volume to the 1 L mark.

  • Stopper the flask and invert it several times to ensure homogeneity.

Protocol 2: Comparative Analysis of Buffering Capacity

This protocol outlines a titration method to experimentally determine and compare the buffering capacity of the prepared malate buffers.[2][3]

Materials:

• Prepared 50 mM malate buffers (Na⁺, K⁺, Mg²⁺, Ca²⁺) at pH 4.5

• Standardized 0.1 M Hydrochloric Acid (HCl) solution

• Standardized 0.1 M Sodium Hydroxide (NaOH) solution

• Calibrated pH meter with a suitable electrode

• Burettes (25 mL or 50 mL)

• Beakers (100 mL)

• Magnetic stirrer and stir bars

Procedure:

• Sample Preparation:

  • Pipette 50 mL of the sodium malate buffer into a 100 mL beaker equipped with a magnetic stir bar.

  • Place the beaker on a magnetic stirrer and immerse the pH electrode in the solution.

• Acid Titration:

  • Record the initial pH of the buffer.

  • Fill a burette with the standardized 0.1 M HCl solution.

  • Add the HCl in small increments (e.g., 0.5 mL). After each addition, allow the pH to stabilize and record the pH and the total volume of HCl added.

  • Continue the titration until the pH has dropped by at least one unit.

• Base Titration:

  • Using a fresh 50 mL sample of the same sodium malate buffer, repeat the titration process using 0.1 M NaOH to determine the buffering capacity against a base.

  • Continue the titration until the pH has increased by at least one unit.

• Repeat for Other Counter-Ions:

  • Repeat steps 1-3 for the potassium, magnesium, and calcium malate buffers.

• Data Analysis:

  • Plot the pH versus the volume of titrant (HCl or NaOH) added for each buffer.

  • The buffering capacity (β) can be calculated as the amount of acid or base added per unit change in pH (β = d[B]/d(pH)).

  • The region of the titration curve with the shallowest slope represents the highest buffering capacity. Compare these regions for the different counter-ion buffers.

Visualizations

The following diagrams illustrate the experimental workflow for comparing malate buffers and the theoretical basis for the influence of cations on protein stability.

Caption: Experimental workflow for the comparative analysis of malate buffers.

Caption: The Hofmeister series for cations and its impact on protein stability.

References

• 1. Relative role of anions and cations in the stabilization of halophilic malate dehydrogenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. www2.sci.u-szeged.hu [www2.sci.u-szeged.hu]
• 3. PART IV: Evaluating Buffer Effectiveness - College of Science - Purdue University [purdue.edu]

A Comparative Guide to the Stability of Ammonium Malate Buffer for Researchers and Drug Development Professionals

Introduction: The selection of a suitable buffer is a critical decision in drug development and scientific research, profoundly impacting the stability, solubility, and efficacy of biomolecules. While common buffers like phosphate-buffered saline (PBS), Tris, HEPES, and citrate (B86180) are widely used, the exploration of alternative buffering agents is crucial for optimizing formulations. This guide provides a comprehensive stability comparison of ammonium (B1175870) malate (B86768) buffer with other frequently used buffers, offering insights into its performance based on available data and theoretical principles.

Theoretical pH Stability of Ammonium Malate

An ideal buffer exhibits minimal pH change with temperature fluctuations. The pH stability of a buffer is dictated by the pKa of its acidic and basic components and their temperature dependence (d(pKa)/dT).

• Malic Acid: As a dicarboxylic acid, malic acid has two pKa values, approximately 3.4 and 5.1. Carboxylic acid buffers are known to be less sensitive to temperature changes.[1]

• Ammonium: The ammonium ion (NH₄⁺) has a pKa of about 9.25. Buffers containing amino groups generally show a more significant decrease in pKa as temperature increases.[1][2]

An ammonium malate buffer can be prepared by combining malic acid and ammonia (B1221849) (or ammonium hydroxide). Depending on the desired pH, the buffering action will be dominated by one of the pKa values of malic acid or the pKa of the ammonium ion. For applications in the physiological pH range (around 7.4), a combination of these components would not provide strong buffering capacity as it falls between the pKa values. However, for applications in the acidic to neutral range, it can be a viable option.

Data Summary: Physicochemical Properties of Buffers

While direct comparative experimental data for the long-term stability of ammonium malate buffer is limited, the following table summarizes the key physicochemical properties of its components and other common buffers, which influence their stability and application.

Buffer Component	pKa (at 25°C)	d(pKa)/dT (°C⁻¹)	Optimal Buffering Range	Key Considerations
Ammonium Malate
Malic Acid	3.40, 5.11[3]	Low (typical for carboxylic acids)[1]	2.4 - 6.1	Can chelate divalent cations. Biologically relevant intermediate in the citric acid cycle.[3]
Ammonium (NH₄⁺)	9.25[4]	-0.031[2]	8.25 - 10.25	Volatile. Can influence enzyme kinetics.[5][6]
Phosphate (B84403)	2.15, 7.20, 12.32	-0.0028 (for pKa₂)	6.2 - 8.2 (for pKa₂)	Biologically compatible. Can precipitate with divalent cations. pH is relatively stable with temperature.[7]
Tris	8.06	-0.028	7.1 - 9.1	Highly sensitive to temperature changes.[8] Can interfere with some enzymatic assays.
HEPES	7.48	-0.014	6.8 - 8.2	Generally considered biocompatible and stable. Does not bind most metal ions.
Citrate	3.13, 4.76, 6.40	-0.002 (for pKa₃)	2.1 - 7.4 (multi-range)	Can chelate metal ions, which can be advantageous or disadvantageous depending on the application.[9]

Impact on Biomolecule Stability

The choice of buffer can significantly influence the stability of proteins and other biomolecules.

• Ammonium Ions: Ammonium sulfate (B86663) is widely used for protein precipitation and has a stabilizing effect on protein structure.[10] Ammonium ions have been shown to prevent protein aggregation and inactivation caused by heat.[11] However, they can also affect the activity of certain enzymes.[6]

• Malate: As a component of the citric acid cycle, malate is highly biocompatible.[3] It can participate in and influence metabolic pathways. Studies on pig heart mitochondrial malate dehydrogenase showed that various salts, including those with carboxylate anions, can stabilize the enzyme.[12]

In contrast, phosphate buffers are generally considered inert and stabilizing for many proteins, although they can sometimes lead to lower protein stability compared to other buffers like cacodylate.[9] Citrate and other carboxylate buffers can be effective stabilizers, but their metal-chelating properties must be considered.[9]

Experimental Protocols for Stability Assessment

To rigorously compare the stability of ammonium malate with other buffers, the following experimental protocols are recommended.

Protocol 1: Accelerated pH Stability Testing

This method is used to predict the long-term pH stability of a buffer solution under normal storage conditions by subjecting it to elevated temperatures.[13][14][15]

Methodology:

• Buffer Preparation: Prepare 0.1 M solutions of ammonium malate, PBS, Tris, HEPES, and citrate buffers at a desired initial pH (e.g., pH 7.4).

• Initial Measurement: Record the initial pH of each buffer solution at room temperature (25°C) and at an elevated temperature (e.g., 40°C).

• Incubation: Store aliquots of each buffer solution in sealed containers at various temperatures (e.g., 4°C, 25°C, and 40°C).

• Time-Point Measurements: At regular intervals (e.g., 1, 2, 4, 8, and 12 weeks), remove an aliquot from each storage condition, allow it to equilibrate to room temperature, and measure the pH.

• Data Analysis: Plot the pH change over time for each buffer at each temperature. The buffer with the smallest change in pH over time is considered the most stable.

References

• 1. news-medical.net [news-medical.net]
• 2. accelerated stability testing: Topics by Science.gov [science.gov]
• 3. Effect of Buffer on Protein Stability in Aqueous Solutions: A Simple Protein Aggregation Model - PMC [pmc.ncbi.nlm.nih.gov]
• 4. research.utwente.nl [research.utwente.nl]
• 5. Salt Selection & Buffer Preparation [sigmaaldrich.com]
• 6. Ammonium ions enhance proteolytic activation of adenylate cyclase and decrease its sensitivity to inhibition by "P"-site agonists - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. libjournals.unca.edu [libjournals.unca.edu]
• 8. Effect of buffer salts on physical stability of lyophilized and spray-dried protein formulations containing bovine serum albumin and trehalose - PMC [pmc.ncbi.nlm.nih.gov]
• 9. europeanpharmaceuticalreview.com [europeanpharmaceuticalreview.com]
• 10. Screening of Buffers and Additives for Protein Stabilization by Thermal Shift Assay: A Practical Approach | Springer Nature Experiments [experiments.springernature.com]
• 11. Alternative buffer systems in biopharmaceutical formulations and their effect on protein stability - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. linseis.com [linseis.com]
• 13. teknova.com [teknova.com]
• 14. biopharminternational.com [biopharminternational.com]
• 15. Accelerated stability testing | PDF [slideshare.net]

A Comparative Guide to the Spectroscopic Characterization of Ammonium Malate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative spectroscopic analysis of ammonium (B1175870) malate (B86768) against relevant alternatives, offering a comprehensive resource for its characterization using Nuclear Magnetic Resonance (NMR) and Fourier-Transform Infrared (FTIR) spectroscopy. Detailed experimental protocols and quantitative data are presented to support material identification, purity assessment, and quality control in research and drug development settings.

Spectroscopic Data Comparison

The unique molecular structure of ammonium malate gives rise to a characteristic spectral fingerprint. Below is a comparison of its ¹H NMR, ¹³C NMR, and FTIR spectral data with that of malic acid, sodium malate, and ammonium citrate (B86180). This data facilitates the differentiation of these closely related compounds.

¹H NMR and ¹³C NMR Data

Nuclear Magnetic Resonance (NMR) spectroscopy provides detailed information about the chemical environment of hydrogen (¹H) and carbon (¹³C) atoms within a molecule. The chemical shifts (δ) are indicative of the electronic environment of the nuclei, while coupling constants (J) in ¹H NMR reveal information about adjacent protons.

Table 1: Comparative ¹H and ¹³C NMR Data (in D₂O)

Compound	Nucleus	Chemical Shift (δ) in ppm	Multiplicity	Assignment
Ammonium Malate	¹H	~4.3 (t)	Triplet	-CH(OH)-
~2.7 (d)	Doublet	-CH₂-
¹³C	~180	Singlet	-COO⁻
~70	Singlet	-CH(OH)-
~43	Singlet	-CH₂-
Malic Acid	¹H	4.272[1]	Triplet	-CH(OH)-
2.641, 2.335[1]	Doublet of Doublets	-CH₂-
¹³C	183.803, 182.576[1]	Singlet	-COOH
73.086[1]	Singlet	-CH(OH)-
45.358[1]	Singlet	-CH₂-
Sodium Malate	¹H	~4.3	Triplet	-CH(OH)-
~2.7	Doublet	-CH₂-
¹³C	~180	Singlet	-COO⁻
~70	Singlet	-CH(OH)-
~43	Singlet	-CH₂-
Ammonium Citrate	¹³C	Not readily available in searches	-	-

Note: The chemical shifts for ammonium malate and sodium malate are approximated based on the expected shifts upon deprotonation of malic acid. The ammonium protons in ammonium malate and ammonium citrate are often not observed in D₂O due to exchange with the solvent.

FTIR Data

Fourier-Transform Infrared (FTIR) spectroscopy identifies functional groups in a molecule by measuring the absorption of infrared radiation. Specific bonds vibrate at characteristic frequencies, resulting in a unique spectral pattern.

Table 2: Comparative FTIR Absorption Bands (cm⁻¹)

Functional Group	Ammonium Malate	Malic Acid	Sodium Malate	Ammonium Citrate
O-H Stretch (Alcohol)	~3400 (broad)	~3400 (broad)	~3400 (broad)	~3400 (broad)
N-H Stretch (Ammonium)	~3150 (broad)	-	-	~3150 (broad)
C-H Stretch	~2950	~2950	~2950	~2950
C=O Stretch (Carboxylate)	~1580 (asymmetric)	-	~1580 (asymmetric)	~1580 (asymmetric)
C=O Stretch (Carboxylic Acid)	-	~1720[2]	-	-
N-H Bend (Ammonium)	~1450	-	-	~1450
C-O Stretch (Alcohol)	~1100	~1100	~1100	~1100

Experimental Protocols

The following are detailed methodologies for acquiring high-quality NMR and FTIR spectra for the characterization of ammonium malate and its alternatives.

NMR Spectroscopy

1. Sample Preparation:

• Weigh 10-20 mg of the solid sample.

• Dissolve the sample in approximately 0.7 mL of deuterium (B1214612) oxide (D₂O).

• Ensure the sample is fully dissolved. If there are any particulates, filter the solution through a glass wool plug in a Pasteur pipette.

• Transfer the clear solution into a clean, dry 5 mm NMR tube.

• Cap the NMR tube securely.

2. Instrument Setup and Data Acquisition:

• Insert the NMR tube into the spectrometer's spinner turbine and place it in the magnet.

• Lock the spectrometer on the deuterium signal of the D₂O.

• Shim the magnetic field to achieve optimal homogeneity, indicated by a sharp and symmetrical lock signal.

• For ¹H NMR, acquire the spectrum using a standard single-pulse experiment. Typical parameters include a 30-degree pulse angle, a spectral width of 12 ppm, and an acquisition time of 2-4 seconds.

• For ¹³C NMR, a proton-decoupled experiment is typically used. Parameters may include a 45-degree pulse angle, a spectral width of 200 ppm, and a sufficient number of scans to achieve a good signal-to-noise ratio.

• Process the acquired Free Induction Decay (FID) by applying a Fourier transform, phase correction, and baseline correction.

• Reference the spectrum to an internal or external standard. For aqueous solutions, 2,2-dimethyl-2-silapentane-5-sulfonate (DSS) can be used.

FTIR Spectroscopy (KBr Pellet Method)

1. Sample and KBr Preparation:

• Dry spectroscopy-grade potassium bromide (KBr) in an oven at 110°C for at least 2 hours to remove any absorbed water.

• Allow the KBr to cool to room temperature in a desiccator.

• In an agate mortar, grind approximately 1-2 mg of the solid sample to a fine powder.

• Add approximately 100-200 mg of the dried KBr to the mortar.

• Gently but thoroughly mix and grind the sample and KBr together until a homogenous, fine powder is obtained.

2. Pellet Formation:

• Transfer the powder mixture into a pellet die.

• Place the die in a hydraulic press.

• Apply pressure (typically 8-10 tons) for several minutes to form a transparent or translucent pellet.

• Carefully remove the pellet from the die.

3. Data Acquisition:

• Place the KBr pellet in the sample holder of the FTIR spectrometer.

• Acquire a background spectrum of the empty sample compartment.

• Acquire the sample spectrum. Typically, 16-32 scans are co-added at a resolution of 4 cm⁻¹.

• The resulting spectrum should be plotted as transmittance or absorbance versus wavenumber (cm⁻¹).

Experimental Workflow and Data Analysis

The following diagram illustrates the logical workflow for the spectroscopic characterization of ammonium malate, from sample receipt to final data interpretation and comparison.

Caption: Workflow for Spectroscopic Analysis of Ammonium Malate.

References

• 1. bmse000046 Malic Acid at BMRB [bmrb.io]
• 2. researchgate.net [researchgate.net]

A Comparative Analysis of Ammonium Salts on Cell Viability: A Guide for Researchers

For Immediate Release

This guide provides a comparative analysis of the effects of various ammonium (B1175870) salts on cell viability, intended for researchers, scientists, and professionals in drug development. The information presented herein is a synthesis of data from multiple studies, offering an objective overview of the cytotoxic potential of these compounds.

The following sections detail the cytotoxic effects of different ammonium salts on various cell lines, provide standardized experimental protocols for assessing cell viability, and illustrate the key signaling pathways involved.

Comparative Cytotoxicity of Ammonium Salts

The cytotoxic effects of ammonium salts are highly dependent on their chemical structure, the concentration used, and the specific cell line being tested. Simple inorganic ammonium salts, such as ammonium chloride, and more complex quaternary ammonium compounds (QACs) exhibit distinct profiles of activity. The half-maximal inhibitory concentration (IC50), the concentration of a substance required to inhibit a biological process by 50%, is a standard measure of cytotoxicity.

The table below summarizes the IC50 values of various ammonium salts against a panel of cancerous and non-cancerous cell lines, as reported in the scientific literature.

Ammonium Salt	Cell Line	Cell Type	IC50 Value	Reference
Simple Inorganic Salts
Ammonium Chloride	A549	Human Lung Carcinoma	2-7 mM	[1]
A431	Human Skin Squamous Cell Carcinoma	2-7 mM	[1]
HT29	Human Colorectal Adenocarcinoma	2-7 mM	[1]
HCT116	Human Colorectal Carcinoma	2-7 mM	[1]
Quaternary Ammonium Compounds (QACs)
Choline Chloride:Triethylene Glycol (13DES)	MCF-7	Human Breast Adenocarcinoma	47.99 µM	[2]
HepG2	Human Liver Carcinoma	53.9 µM	[2]
OKF6	Normal Human Oral Keratinocyte	> 250 µM	[2]
Choline Chloride:Glycerine (1DES)	MCF-7	Human Breast Adenocarcinoma	99.78 µM	[2]
HepG2	Human Liver Carcinoma	164.68 µM	[2]
Choline Chloride:Ethylene Glycol (5DES)	MCF-7	Human Breast Adenocarcinoma	169.89 µM	[2]
HepG2	Human Liver Carcinoma	155.55 µM	[2]
Choline Chloride:Urea (9DES)	MCF-7	Human Breast Adenocarcinoma	189.45 µM	[2]
HepG2	Human Liver Carcinoma	243.25 µM	[2]
Didecyldimethylammonium saccharinate	HepG2	Human Liver Carcinoma	4.80 µM	[2]
Bis-QAC (4DTBP-6,8)	NB1RGB	Normal Human Skin Fibroblast	LD50: ~67 µM	[3]

Note: Direct comparison of IC50 values between different studies should be made with caution due to variations in experimental conditions, such as incubation times and assay methods.

Experimental Protocols

Accurate and reproducible assessment of cell viability is crucial for comparative studies. The following are detailed protocols for two common colorimetric assays used to determine cytotoxicity: the MTT and MTS assays.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This assay measures the metabolic activity of cells, which is an indicator of cell viability. Viable cells with active metabolism convert the yellow MTT tetrazolium salt into a purple formazan (B1609692) product.

Protocol:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000 to 10,000 cells per well in 100 µL of culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of the ammonium salts in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the different concentrations of the test compounds. Include untreated control wells.

• Incubation: Incubate the plate for the desired exposure time (e.g., 24, 48, or 72 hours) at 37°C in a 5% CO2 incubator.

• MTT Addition: Prepare a 5 mg/mL stock solution of MTT in sterile phosphate-buffered saline (PBS). Add 10 µL of the MTT stock solution to each well.

• Formazan Formation: Incubate the plate for 2-4 hours at 37°C in a 5% CO2 incubator, allowing the MTT to be metabolized to formazan crystals.

• Solubilization: Carefully remove the medium from each well. Add 100 µL of a solubilizing agent (e.g., dimethyl sulfoxide (B87167) - DMSO) to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells. The IC50 value can then be determined by plotting cell viability against the log of the compound concentration.

MTS (3-(4,5-dimethylthiazol-2-yl)-5-(3-carboxymethoxyphenyl)-2-(4-sulfophenyl)-2H-tetrazolium) Assay

The MTS assay is a similar colorimetric assay to MTT, but the formazan product is soluble in the cell culture medium, simplifying the protocol.

Protocol:

• Cell Seeding and Compound Treatment: Follow steps 1 and 2 of the MTT protocol.

• Incubation: Incubate the plate for the desired exposure time at 37°C in a 5% CO2 incubator.

• MTS Reagent Addition: Prepare the MTS reagent according to the manufacturer's instructions. Add 20 µL of the MTS reagent to each well.

• Incubation for Color Development: Incubate the plate for 1-4 hours at 37°C in a 5% CO2 incubator.

• Absorbance Measurement: Measure the absorbance at a wavelength of 490 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the untreated control cells and determine the IC50 value.

Signaling Pathways and Logical Relationships

Ammonium salts can exert their effects on cell viability through various molecular mechanisms, including the modulation of key signaling pathways involved in cell survival, proliferation, and death.

PI3K/Akt/mTOR Signaling Pathway

The PI3K/Akt/mTOR pathway is a crucial intracellular signaling cascade that regulates cell growth, proliferation, and survival. Dysregulation of this pathway is often associated with cancer. Studies have shown that ammonium chloride can influence this pathway, leading to apoptosis and autophagy.

Caption: The PI3K/Akt/mTOR pathway and points of inhibition by ammonium chloride.

Logical Relationship of Ammonium Salt Cytotoxicity

The cytotoxic effects of ammonium salts can be broadly categorized based on their chemical structure. Simple inorganic ammonium salts and quaternary ammonium compounds (QACs) represent two distinct classes with different general mechanisms of action and potency.

Caption: General classification and cytotoxic effects of ammonium salts.

References

• 1. Low extracellular pH protects cancer cells from ammonia toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. In Vitro and In Vivo Toxicity Profiling of Ammonium-Based Deep Eutectic Solvents - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Safety & Regulatory Compliance

Navigating the Safe Disposal of Ammonium Malate in a Laboratory Setting

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential, step-by-step procedures for the safe disposal of ammonium (B1175870) malate (B86768), aligning with standard laboratory safety protocols and environmental regulations.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to be familiar with the inherent properties and potential hazards of ammonium malate. While it is not always classified as a hazardous substance, prudent laboratory practice dictates treating all chemicals with caution.[1]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling ammonium malate. This includes:

• Eye Protection: Tightly fitting safety goggles or a face shield.[2]

• Hand Protection: Chemical-resistant gloves, such as nitrile rubber.[2]

• Body Protection: A lab coat or other protective clothing to prevent skin contact.[2]

Engineering Controls: Handle ammonium malate in a well-ventilated area, such as a chemical fume hood, to avoid the inhalation of any dust or aerosols.[2]

Quantitative Data Summary

For quick reference, the following table summarizes key quantitative data for ammonium malate.

Property	Value	Source
Molecular Formula	C₄H₁₂N₂O₅	PubChem[1]
Molecular Weight	168.15 g/mol	PubChem[1]
Appearance	White crystalline solid	-
Solubility	Soluble in water	-

Step-by-Step Disposal Protocol

The proper disposal of ammonium malate depends on whether it is in solid form or an aqueous solution, and whether it is contaminated with other hazardous materials.

Disposal of Uncontaminated Solid Ammonium Malate:

• Collection: Carefully collect the solid ammonium malate waste in a clearly labeled, sealed container. Avoid generating dust.[2][3]

• Labeling: The container label should clearly state "Ammonium Malate Waste" and include any other relevant information required by your institution's waste management program.

• Storage: Store the sealed container in a designated chemical waste storage area, away from incompatible materials such as strong acids, bases, and oxidizing agents.[4]

• Institutional Guidelines: Follow your institution's specific procedures for the disposal of non-hazardous solid chemical waste. In many cases, small quantities of non-hazardous salts can be disposed of through the regular trash, provided they are securely packaged.[5] However, always confirm this with your Environmental Health and Safety (EHS) department.

Disposal of Aqueous Solutions of Ammonium Malate:

• Dilution: For small quantities of uncontaminated ammonium malate solutions, dilution with a large amount of water is a common first step.[6][7] This reduces the concentration before further treatment or disposal.

• Neutralization (if necessary): While ammonium malate is the salt of a weak acid (malic acid) and a weak base (ammonia), the pH of the solution should be checked. If the solution is significantly acidic or basic, it should be neutralized to a pH between 6 and 8 by adding a suitable neutralizing agent (e.g., sodium bicarbonate for acidic solutions, or a dilute acid like acetic acid for basic solutions).[6][7]

• Drain Disposal Evaluation: Before disposing of any chemical down the drain, consult your local regulations and institutional policies. Many jurisdictions permit the drain disposal of small quantities of non-hazardous, water-soluble, and biodegradable materials after proper dilution and neutralization.[6][7] Never pour concentrated or untreated solutions down the drain. [2]

• Alternative Disposal: If drain disposal is not permitted, collect the diluted and neutralized solution in a labeled waste container and manage it as chemical waste according to your institution's guidelines.

Disposal of Contaminated Ammonium Malate:

If the ammonium malate is contaminated with a hazardous substance, it must be treated as hazardous waste. The disposal procedure will be dictated by the nature of the contaminant.

• Segregation: Do not mix contaminated ammonium malate waste with other waste streams.

• Containerization: Place the contaminated waste in a compatible and properly labeled hazardous waste container.

• Hazardous Waste Management: Follow all institutional and regulatory procedures for the disposal of hazardous waste. This typically involves arranging for pickup by a certified hazardous waste disposal company.

Experimental Workflow: Disposal Decision Tree

The following diagram illustrates the decision-making process for the proper disposal of ammonium malate.

References

• 1. Ammonium malate | C4H12N2O5 | CID 13644148 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. echemi.com [echemi.com]
• 3. datasheets.scbt.com [datasheets.scbt.com]
• 4. louisville.edu [louisville.edu]
• 5. csn.edu [csn.edu]
• 6. shapiroe.com [shapiroe.com]
• 7. m.youtube.com [m.youtube.com]

Personal protective equipment for handling Ammonium malate

For researchers, scientists, and drug development professionals, ensuring safe handling of all laboratory chemicals is paramount. This guide provides immediate, essential safety and logistical information for the handling and disposal of ammonium (B1175870) malate (B86768).

Personal Protective Equipment (PPE) and Safety Measures

When working with ammonium malate, a comprehensive approach to personal protection is crucial to minimize exposure and ensure a safe laboratory environment. The following table summarizes the recommended personal protective equipment.

Protection Type	Equipment	Specification
Eye/Face Protection	Safety Goggles	Wear tightly fitting safety goggles with side-shields.
Skin Protection	Gloves	Use chemical-impermeable gloves that have been inspected prior to use.
Protective Clothing	Wear fire/flame resistant and impervious clothing.
Respiratory Protection	Respirator	If exposure limits are exceeded or irritation is experienced, use a full-face respirator.

Safe Handling and Storage Protocols

Proper handling and storage are critical to maintaining the integrity of ammonium malate and the safety of laboratory personnel.

Handling:

• Always handle ammonium malate in a well-ventilated area or under a chemical fume hood.[1]

• Avoid the formation of dust and aerosols.[1]

• Prevent contact with skin and eyes.[1]

• Do not eat, drink, or smoke in areas where ammonium malate is handled.[2][3]

• Wash hands thoroughly after handling.[1]

Storage:

• Store in a tightly closed container.[1]

• Keep the container in a dry, cool, and well-ventilated place.[1]

• Store away from incompatible materials and foodstuff containers.[1]

Emergency Procedures and First Aid

In the event of accidental exposure or release, immediate and appropriate action is necessary.

Accidental Release Measures:

• Evacuate personnel from the affected area.[1]

• Ensure adequate ventilation.[1]

• Avoid dust formation and breathing vapors, mist, or gas.[1]

• Wear appropriate personal protective equipment during cleanup.[1]

• Collect the spilled material and place it in a suitable, closed container for disposal.[1]

First-Aid Measures:

• If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.[1]

• On Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated clothing.[1]

• On Eye Contact: Rinse with pure water for at least 15 minutes and consult a doctor.[1]

• If Swallowed: Rinse mouth with water. Do not induce vomiting. Call a doctor or Poison Control Center immediately.[1]

Disposal Plan

Proper disposal of ammonium malate and its containers is essential to prevent environmental contamination.

• Product Disposal: The material should be disposed of by a licensed chemical destruction plant or through controlled incineration with flue gas scrubbing.[1] Do not allow the chemical to enter drains or sewer systems.[1]

• Contaminated Packaging: Containers should be triple-rinsed (or equivalent) and offered for recycling or reconditioning.[1] Alternatively, puncture the packaging to render it unusable and dispose of it in a sanitary landfill.[1]

Experimental Workflow for Handling Ammonium Malate

The following diagram outlines the standard procedure for safely handling ammonium malate in a laboratory setting, from preparation to disposal.

Workflow for Safe Handling of Ammonium Malate

References

• 1. echemi.com [echemi.com]
• 2. sigmaaldrich.com [sigmaaldrich.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]